Ascamycin

Core Science & Biosynthesis

Ascamycin: A Technical Guide to its Discovery, Mechanism, and Biosynthesis from Streptomyces

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ascamycin (B12416732) is a nucleoside antibiotic produced by Streptomyces species, distinguished by its unique 5'-O-sulfonamide moiety and its selective antibacterial activity. This technical guide provides an in-depth exploration of the discovery of ascamycin, its mechanism of action, biosynthetic pathway, and the experimental methodologies employed in its study. Quantitative data on its biological activity are presented in structured tables, and key processes are visualized through detailed diagrams to facilitate a comprehensive understanding for research and drug development applications.

Discovery and Producing Organism

Ascamycin and its corresponding dealanyl derivative, dealanylascamycin, were first isolated from a newly identified strain of Streptomyces sp.[1]. The producing organism was later identified as Streptomyces sp. JCM9888. While dealanylascamycin exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, ascamycin displayed a remarkably selective toxicity, primarily against Xanthomonas species[2][3]. This intriguing difference in activity prompted further investigation into its mechanism of action.

Chemical Structure

The structure of ascamycin was determined to be 2-chloro-9-β-[5-O-(N-L-alanyl)sulfamoyl-D-ribofuranosyl]-adenine[1]. It is a derivative of adenosine (B11128) containing a chlorine atom at the C2 position of the adenine (B156593) base and an N-L-alanyl-sulfamoyl group at the 5'-hydroxyl of the ribose sugar[1]. Dealanylascamycin is the same molecule lacking the L-alanyl group[2]. These compounds are part of a larger family of 5'-O-sulfonamide ribonucleosides, which also includes nucleocidin.

Mechanism of Action and Selective Toxicity

The selective toxicity of ascamycin is not due to a difference in the intrinsic inhibitory activity but rather to a difference in cell permeability[2]. Ascamycin itself is unable to penetrate the cell membranes of most bacteria[2].

However, bacteria susceptible to ascamycin, such as Xanthomonas citri, possess an aminopeptidase (B13392206) on their cell surface[1][2]. This enzyme hydrolyzes the L-alanyl group from ascamycin, converting it into dealanylascamycin[1][2]. Dealanylascamycin is the active form of the antibiotic and can be transported into the cytoplasm[2]. Inside the cell, dealanylascamycin inhibits protein synthesis, leading to cell death[2][3]. Most other bacteria lack this specific cell-surface aminopeptidase and are therefore resistant to ascamycin because they cannot convert it to its active, permeable form[4].

In cell-free protein synthesis systems from both E. coli and X. citri, both ascamycin and dealanylascamycin showed potent inhibitory activity, confirming that the selective toxicity is a whole-cell phenomenon based on permeability[2][3].

Caption: Mechanism of selective toxicity of ascamycin.

Biosynthesis of Ascamycin

The biosynthetic gene cluster (BGC) for ascamycin in Streptomyces sp. JCM9888 has been identified as a 30 kb region containing 23 open reading frames (ORFs), designated acmA to acmW.

Key steps in the proposed biosynthetic pathway include:

• Formation of the 5'-O-sulfonamide moiety: This unusual chemical feature is believed to be constructed by the products of six genes: acmA, acmB, acmG, acmI, acmK, and acmW.

• Chlorination: Two FAD-dependent chlorinase genes, acmX and acmY, located outside the main cluster, are responsible for the chlorination at the C2-position of the adenine ring.

Caption: Proposed biosynthetic pathway for ascamycin.

Quantitative Data

Table 1: Minimum Inhibitory Concentration (MIC) of Ascamycin

Organism	MIC (µg/mL)
Xanthomonas citri	0.4[6]
Xanthomonas oryzae	12.5[6]

Note: Ascamycin shows very high MIC values against most other Gram-positive and Gram-negative bacteria due to the lack of the activating aminopeptidase.

Table 2: 50% Inhibitory Concentration (IC50) in Cell-Free Systems

Compound	System	IC50 (µg/mL)
Ascamycin	E. coli & X. citri	~0.04[2][3]
Dealanylascamycin	E. coli & X. citri	~0.04[2][3]

This data demonstrates that both compounds are equally potent inhibitors of protein synthesis once the cell membrane barrier is bypassed.

Experimental Protocols

Isolation and Purification of Ascamycin/Dealanylascamycin

This protocol is adapted from the methods described in the literature.

• Fermentation: Culture Streptomyces sp. JCM9888 on a suitable agar (B569324) medium.

• Extraction: Extract the fermentation agar (approx. 200 g) with 60% aqueous acetone (B3395972).

• Solvent Removal: Remove the acetone from the extract using a rotary evaporator.

• Ion Exchange Chromatography: Pass the residual aqueous extract through a Dowex 80WX8(H) resin column (20 mL).

• Elution: Elute the column with 0.5 M ammonia (B1221849) solution to recover the antibiotics.

• Analysis: Analyze the resulting fractions using HPLC-MS on a C-18 reversed-phase column with UV detection at 258 nm to identify and quantify ascamycin and dealanylascamycin.

Caption: Workflow for isolation and purification of ascamycin.

Antibacterial Susceptibility Testing

The susceptibility of bacteria to ascamycin and dealanylascamycin can be determined using the conventional paper disk-agar plate method.

• Prepare Inoculum: Prepare a standardized suspension of the test bacterium.

• Plate Inoculation: Evenly swab the bacterial inoculum onto the surface of an appropriate agar medium (e.g., Mueller-Hinton agar).

• Disk Application: Aseptically place sterile paper disks (6 mm diameter) onto the agar surface.

• Apply Antibiotic: Pipette a known amount of the antibiotic solution (e.g., 4 µg) onto each disk.

• Incubation: Incubate the plates at the optimal temperature for the test organism (e.g., 28°C for Xanthomonas sp.) for 18-24 hours.

• Measure Zones of Inhibition: Measure the diameter of the clear zone around each disk where bacterial growth is inhibited.

Inhibition of Protein Synthesis (Cell-Free Assay)

This assay measures the effect of the antibiotics on polyuridylate-directed synthesis of polyphenylalanine[2][3].

• Prepare S30 Extract: Prepare a cell-free extract (S30 fraction) from the test bacteria (E. coli or X. citri). This fraction contains ribosomes and other necessary components for protein synthesis.

• Reaction Mixture: Prepare a reaction mixture containing the S30 extract, buffer, ATP, GTP, an amino acid mixture (lacking phenylalanine), polyuridylic acid (as the mRNA template), and L-[U-¹⁴C]phenylalanine.

• Add Inhibitor: Add varying concentrations of ascamycin or dealanylascamycin to the reaction tubes. Include a control with no antibiotic.

• Incubation: Incubate the reaction mixtures at 37°C for a set time (e.g., 30 minutes).

• Precipitation: Stop the reaction by adding trichloroacetic acid (TCA) to precipitate the newly synthesized [¹⁴C]polyphenylalanine.

• Quantification: Collect the precipitate on a filter, wash, and measure the incorporated radioactivity using a scintillation counter.

• Calculate Inhibition: Determine the concentration of the antibiotic required to inhibit protein synthesis by 50% (IC50).

Conclusion

The discovery of ascamycin from Streptomyces has provided valuable insights into novel antibiotic mechanisms and biosynthetic pathways. Its unique mode of action, relying on extracellular activation by a specific bacterial enzyme, represents a fascinating example of targeted antibiotic activity. The elucidation of its biosynthetic gene cluster opens avenues for synthetic biology approaches to generate novel analogues with potentially improved therapeutic properties. This guide serves as a comprehensive resource for researchers aiming to build upon this foundational knowledge in the ongoing search for new and effective antimicrobial agents.

References

• 1. Ascamycin - ケミカルバイオロジー グループ [npd.riken.jp]
• 2. Mechanism of action and selective toxicity of ascamycin, a nucleoside antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism of action and selective toxicity of ascamycin, a nucleoside antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.plos.org [journals.plos.org]
• 5. Elucidation of Biosynthesis and Self-Resistance Mechanism of the Antibiotic Ascamycin | RIKEN Center for Sustainable Resource Science [csrs.riken.jp]
• 6. Ascamycin | Antibacterial | Antibiotic | TargetMol [targetmol.com]

Ascamycin: A Technical Guide to its Structure, Properties, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Ascamycin (B12416732) is a fascinating nucleoside antibiotic produced by Streptomyces species, notable for its highly selective biological activity.[1] This document provides an in-depth overview of its chemical and biological properties, mechanism of action, and relevant experimental methodologies, designed to serve as a key resource for professionals in the field of drug discovery and development.

Chemical Structure and Physicochemical Properties

Ascamycin is a derivative of adenosine (B11128), characterized by a chlorine atom at the C2 position of the adenine (B156593) ring and a unique N-L-alanyl-5'-O-sulfamoyl group attached to the ribose moiety.[1] Its formal chemical name is 2-chloro-9-β-[5-O-(N-L-alanyl)sulfamoyl-D-ribofuranosyl]-adenine.[1]

The presence of the L-alanyl group is critical to its biological activity profile, distinguishing it from its immediate precursor, dealanylascamycin.[2]

Physicochemical Data

The core quantitative properties of ascamycin are summarized in the table below.

Property	Value	Reference
Chemical Formula	C₁₃H₁₈ClN₇O₇S	[3]
Molecular Weight	451.84 g/mol
Exact Mass	451.0677 Da
Elemental Analysis	C: 34.56%, H: 4.02%, Cl: 7.85%, N: 21.70%, O: 24.79%, S: 7.10%
Solubility	Soluble in DMSO	[4]
Appearance	Dry, dark solid (storage recommendation)

Biological Activity and Antimicrobial Spectrum

Ascamycin itself is a prodrug with a very narrow spectrum of activity.[1][5] Its selective toxicity is a direct result of its mechanism of activation.[5] In contrast, its activated form, dealanylascamycin, exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria and even some eukaryotic parasites like Trypanosoma.[3]

Antimicrobial Susceptibility

The minimum inhibitory concentration (MIC) values for ascamycin highlight its specificity for Xanthomonas species.

Organism	MIC (µg/mL)	Reference
Xanthomonas citri	0.4	[4]
Xanthomonas oryzae	12.5	[4]

Dealanylascamycin shows much broader activity, though specific MIC values are less commonly cited than the general description of its wide spectrum.

Mechanism of Action: A Prodrug Activation Pathway

The selective toxicity of ascamycin is attributed to a unique activation pathway present only on the cell surface of susceptible bacteria.[5][6]

• Exclusion: Ascamycin cannot permeate the cell membranes of most bacteria due to the presence of the L-alanyl group.[5][6]

• Surface Activation: Susceptible bacteria, such as Xanthomonas citri, possess a specific cell-surface aminopeptidase (B13392206) (Xc-aminopeptidase).[1][5] This enzyme hydrolyzes the N-L-alanyl group from ascamycin.[1]

• Formation of Active Moiety: This enzymatic cleavage converts ascamycin into dealanylascamycin, the active form of the antibiotic.[3]

• Cellular Uptake: Dealanylascamycin is permeable and can be transported into the bacterial cytoplasm.[5][6]

• Inhibition of Protein Synthesis: Once inside the cell, dealanylascamycin acts as a potent inhibitor of protein synthesis, leading to cell death.[5] In cell-free assays, both ascamycin and dealanylascamycin are shown to inhibit this process directly.

Caption: Workflow of ascamycin's activation from a prodrug to its active form.

Biosynthesis Overview

Ascamycin is assembled via a complex biosynthetic pathway encoded by a large gene cluster (acmA to acmW). The biosynthesis culminates in the creation of dealanylascamycin, which is then converted to ascamycin.

• Core Scaffold: The pathway begins with the formation of the adenosine nucleoside.[3]

• Key Modifications: Two critical modifications follow:

  • 5'-O-Sulfonamide Formation: Six genes (AcmABGKIW) are involved in installing the unusual 5'-O-sulfonamide group.

  • Chlorination: FAD-dependent halogenases (acmX and acmY) chlorinate the C2 position of the adenine ring.

• Final Step: Dealanylascamycin is the direct precursor to ascamycin.[2] The enzyme AcmE, an esterase, catalyzes the final N-alanylation step to produce ascamycin.[3]

Caption: Conversion of dealanylascamycin to ascamycin via the AcmE enzyme.

Experimental Protocols

The following methodologies are based on protocols described in the literature for studying ascamycin and related compounds.

Protocol for Antibacterial Susceptibility Testing

This protocol outlines the conventional paper disk-agar plate method for determining bacterial susceptibility to ascamycin.[6]

• Bacterial Culture Preparation:

  • Inoculate a suitable broth medium with the test bacterial strain (e.g., Xanthomonas citri).

  • Incubate at the optimal temperature (e.g., 28°C for X. citri) to achieve a standardized cell density (e.g., McFarland standard).[6]

• Agar (B569324) Plate Inoculation:

  • Using a sterile swab, uniformly streak the bacterial culture over the entire surface of an appropriate agar plate (e.g., Nutrient Agar).

• Paper Disk Application:

  • Aseptically place sterile paper disks (typically 6 mm in diameter) onto the surface of the inoculated agar.

  • Pipette a defined amount of the antibiotic solution onto each disk. A typical loading is 4 µg of ascamycin per disk.[6]

• Incubation:

  • Incubate the plates at the optimal temperature for the test organism for 18-24 hours.

• Result Measurement:

  • Measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is prevented) in millimeters. The size of the zone correlates with the susceptibility of the organism to the antibiotic.

Caption: Step-by-step experimental workflow for susceptibility testing.

Protocol for Gene Inactivation in Streptomyces

This section describes the general steps for targeted gene disruption in Streptomyces sp. JCM9888, as used to identify the function of biosynthetic genes like acmE.[3]

• Construct Preparation:

  • Use lambda-RED-mediated PCR to generate a disruption cassette. This cassette typically contains an antibiotic resistance gene (e.g., aac(3)IV for apramycin (B1230331) resistance) flanked by regions homologous to the target gene.[3]

• Mutagenesis in E. coli :

  • Introduce the disruption cassette into an E. coli strain (e.g., BW25113) carrying a cosmid that contains the target Streptomyces gene cluster.

  • Select for E. coli colonies where the target gene on the cosmid has been replaced by the resistance cassette via homologous recombination.

• Intergeneric Conjugation:

  • Transfer the mutated cosmid from the engineered E. coli strain (e.g., ET12567/pUZ8002) to the Streptomyces sp. JCM9888 host via conjugation.[3]

• Selection of Mutants:

  • Select for Streptomyces exconjugants that have undergone a double crossover event. This is typically achieved by screening for colonies that are resistant to the cassette's antibiotic (e.g., apramycin) but sensitive to the cosmid's original selection marker (e.g., kanamycin).[3]

• Verification and Analysis:

  • Confirm the gene disruption in the selected mutants using PCR and sequencing.

  • Analyze the metabolite profile of the mutant strain using HPLC-ESI-MS to observe changes in the production of ascamycin and dealanylascamycin.[3]

References

• 1. Ascamycin - ケミカルバイオロジー グループ [npd.riken.jp]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 | PLOS One [journals.plos.org]
• 4. Ascamycin | Antibacterial | Antibiotic | TargetMol [targetmol.com]
• 5. Mechanism of action and selective toxicity of ascamycin, a nucleoside antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]

An In-depth Technical Guide to Ascamycin: A Nucleoside Antibiotic with a Unique Activation Mechanism

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ascamycin (B12416732) is a nucleoside antibiotic produced by Streptomyces species, distinguished by its selective and potent antibacterial activity. Structurally, it is a 5'-O-sulfonamide ribonucleoside, specifically 2-chloro-9-β-[5-O-(N-L-alanyl)sulfamoyl-D-ribofuranosyl]-adenine. Its unique mechanism of action hinges on its conversion to the active form, dealanylascamycin, by an aminopeptidase (B13392206) present on the surface of susceptible bacteria. This technical guide provides a comprehensive overview of ascamycin's classification, chemical properties, mechanism of action, and biosynthetic pathway. Detailed experimental protocols for key assays and quantitative data on its biological activity are also presented to facilitate further research and development.

Classification and Chemical Structure

Ascamycin belongs to the nucleoside antibiotic class, characterized by a modified nucleoside core. It is a derivative of 2-chloroadenosine, featuring a distinctive 5'-O-sulfamoyl group further substituted with an L-alanine residue. The presence of this L-alanyl group is critical to its selective toxicity. The dealanylated form, dealanylascamycin, is the active antibiotic but lacks the selective targeting of ascamycin.[1]

Table 1: Chemical Properties of Ascamycin and Dealanylascamycin

Property	Ascamycin	Dealanylascamycin
Molecular Formula	C₁₃H₁₈ClN₇O₇S[2]	C₁₀H₁₃ClN₆O₆S
Molecular Weight	451.84 g/mol [2]	380.77 g/mol
Core Structure	2-chloroadenosine	2-chloroadenosine
5' Modification	5'-O-(N-L-alanyl)sulfamoyl	5'-O-sulfamoyl
CAS Number	91432-48-3[3]	Not specified

Mechanism of Action and Selective Toxicity

The antibacterial activity of ascamycin is a fascinating example of prodrug activation by a target-specific enzyme. The core of its mechanism involves a two-step process that ensures selective toxicity against bacteria possessing a specific cell-surface aminopeptidase, most notably Xanthomonas species.[4]

• Enzymatic Activation: Ascamycin, in its native form, is largely impermeable to the bacterial cell membrane. Susceptible bacteria, such as Xanthomonas citri and Xanthomonas oryzae, express an extracellular aminopeptidase (Xc-aminopeptidase) that hydrolyzes the L-alanyl group from the 5'-O-sulfamoyl moiety of ascamycin.[4][5] This enzymatic cleavage converts ascamycin into its active form, dealanylascamycin.

• Cellular Uptake and Protein Synthesis Inhibition: Dealanylascamycin is readily transported into the bacterial cytoplasm. Once inside, it acts as a potent inhibitor of protein synthesis. In cell-free systems derived from both susceptible (X. citri) and non-susceptible (Escherichia coli) bacteria, both ascamycin and dealanylascamycin demonstrate the ability to inhibit the polyuridylate-directed synthesis of polyphenylalanine, indicating that the core molecule is the active inhibitor. This suggests that the selectivity of ascamycin is not due to a differential effect on the ribosome but is almost entirely dependent on the presence of the activating aminopeptidase on the bacterial cell surface.[6]

Mechanism of action of ascamycin.

Biosynthesis

The biosynthesis of ascamycin is a complex process involving a dedicated gene cluster. The ascamycin (acm) biosynthetic gene cluster in Streptomyces sp. JCM9888 spans approximately 30 kb and contains 23 genes (acmA to acmW).[1][7] Key steps in the biosynthesis include the formation of the 5'-O-sulfonamide moiety and the chlorination of the adenine (B156593) ring.[1][8] The final step in the pathway is the N-alanylation of dealanylascamycin, catalyzed by the product of the acmE gene.[1] Gene disruption experiments have confirmed the roles of several genes in this pathway. For instance, inactivation of acmE results in a mutant that produces only dealanylascamycin, confirming its role in the final alanylation step.[1]

Quantitative Data

The biological activity of ascamycin and its derivatives has been quantified through various assays. The Minimum Inhibitory Concentration (MIC) highlights its selective potency, while in vitro assays pinpoint the concentration required for the inhibition of its molecular target.

Table 2: Antibacterial Activity of Ascamycin and Dealanylascamycin

Organism	Ascamycin MIC (µg/mL)	Dealanylascamycin MIC (µg/mL)
Xanthomonas citri	0.4[3]	Broad-spectrum activity
Xanthomonas oryzae	12.5[3]	Broad-spectrum activity
Gram-positive bacteria	Inactive	Active
Gram-negative bacteria (non-Xanthomonas)	Inactive	Active

Table 3: In Vitro Inhibitory Activity of Ascamycin and Dealanylascamycin

Assay	Test Compound(s)	Target System	IC₅₀ (µg/mL)
Polyuridylate-directed polyphenylalanine synthesis	Ascamycin & Dealanylascamycin	Cell-free extracts from E. coli and X. citri	~0.04

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of ascamycin.

Determination of Minimum Inhibitory Concentration (MIC)

This protocol is based on the conventional agar (B569324) dilution or broth microdilution methods.

Workflow for MIC determination.

Materials:

• Ascamycin and dealanylascamycin

• Mueller-Hinton agar or broth

• Sterile saline

• Bacterial strains (Xanthomonas citri, Xanthomonas oryzae, etc.)

• Sterile petri dishes or 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Incubator

Procedure:

• Inoculum Preparation: From a fresh culture, select several colonies and suspend them in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

• Antibiotic Dilution (Agar Dilution Method): Prepare a series of agar plates containing two-fold serial dilutions of ascamycin.

• Inoculation (Agar Dilution Method): Spot a standardized inoculum onto the surface of each agar plate.

• Antibiotic and Inoculum Preparation (Broth Microdilution Method): Prepare serial dilutions of ascamycin in a 96-well plate. Add the standardized bacterial inoculum to each well.

• Incubation: Incubate the plates at 28-30°C for 24-48 hours for Xanthomonas species.

• MIC Determination: The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth.

Cell-Free Protein Synthesis Inhibition Assay

This protocol is for a polyuridylate-directed polyphenylalanine synthesis assay.

Materials:

• S-30 cell extracts from Xanthomonas citri and Escherichia coli

• Ascamycin and dealanylascamycin

• [¹⁴C]-Phenylalanine

• Polyuridylic acid (poly(U))

• ATP, GTP

• tRNA mixture

• Reaction buffer (containing Tris-HCl, MgCl₂, KCl, and a reducing agent like DTT)

• Trichloroacetic acid (TCA)

• Glass fiber filters

Procedure:

• Reaction Mixture Preparation: Prepare a reaction mixture containing the S-30 cell extract, reaction buffer, ATP, GTP, tRNA, poly(U), and [¹⁴C]-phenylalanine.

• Addition of Inhibitors: Add varying concentrations of ascamycin or dealanylascamycin to the reaction tubes.

• Incubation: Incubate the reaction mixtures at 37°C for a defined period (e.g., 30 minutes).

• Precipitation: Stop the reaction by adding cold TCA to precipitate the synthesized [¹⁴C]-polyphenylalanine.

• Filtration and Washing: Collect the precipitate on glass fiber filters and wash with cold TCA to remove unincorporated [¹⁴C]-phenylalanine.

• Quantification: Measure the radioactivity of the filters using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition of protein synthesis for each antibiotic concentration relative to a control without any antibiotic.

Purification of Ascamycin-Hydrolyzing Aminopeptidase

This protocol is based on the method described for the purification of Xc-aminopeptidase from Xanthomonas citri.[4][5]

Workflow for the purification of Xc-aminopeptidase.

Materials:

• Xanthomonas citri cell paste

• Buffers for extraction and chromatography

• DEAE-cellulose, Polybuffer exchanger for chromatofocusing, and Sephadex G-100 resins

• Chromatography columns and system

• Spectrophotometer for protein quantification

• SDS-PAGE equipment and reagents

Procedure:

• Crude Extract Preparation: Resuspend X. citri cells in a suitable buffer and disrupt them by sonication or French press. Centrifuge to obtain a cell-free crude extract.

• DEAE-Cellulose Chromatography: Apply the crude extract to a DEAE-cellulose column. Elute the bound proteins with a salt gradient. Assay fractions for ascamycin-hydrolyzing activity.

• Chromatofocusing: Pool the active fractions and apply them to a chromatofocusing column to separate proteins based on their isoelectric point.

• Sephadex G-100 Gel Filtration: Further purify the active fractions from chromatofocusing on a Sephadex G-100 gel filtration column to separate proteins by size.

• Purity Assessment: Analyze the purity of the final enzyme preparation by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

Conclusion

Ascamycin represents a compelling class of nucleoside antibiotics with a highly selective mechanism of action that is dependent on a target-specific enzymatic activation. This unique property makes it an attractive candidate for the development of narrow-spectrum antibacterial agents with potentially reduced off-target effects. The detailed understanding of its chemical nature, mechanism of action, and biosynthesis, as outlined in this guide, provides a solid foundation for future research aimed at exploring its full therapeutic potential and for the bioengineering of novel analogs with improved properties. The provided experimental protocols serve as a practical resource for researchers in the field of antibiotic discovery and development.

References

• 1. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. Ascamycin | Antibacterial | Antibiotic | TargetMol [targetmol.com]
• 4. Purification and characterization of ascamycin-hydrolysing aminopeptidase from Xanthomonas citri - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Purification and characterization of ascamycin-hydrolysing aminopeptidase from Xanthomonas citri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. journals.plos.org [journals.plos.org]
• 8. Characterization of biosynthetic genes of ascamycin/dealanylascamycin featuring a 5'-O-sulfonamide moiety in Streptomyces sp. JCM9888 - PubMed [pubmed.ncbi.nlm.nih.gov]

Ascamycin's Enigmatic Path: A Technical Deep Dive into its Mechanism of Action

For Immediate Release

This technical guide provides a comprehensive analysis of the mechanism of action of ascamycin (B12416732), a nucleoside antibiotic with a unique, selective antibacterial profile. The document is intended for researchers, scientists, and professionals in the field of drug development, offering a detailed exploration of its molecular interactions, enzymatic activation, and the basis of its selective toxicity.

Executive Summary

Ascamycin is a fascinating example of a prodrug antibiotic, exhibiting a narrow spectrum of activity primarily against Xanthomonas species.[1] Its selective toxicity is not inherent to the molecule itself but is contingent upon a specific enzymatic activation step that occurs on the surface of susceptible bacteria.[2][3] Ascamycin, in its native form, is largely impermeable to the bacterial cell membrane.[2][4][5] However, certain bacteria, notably Xanthomonas citri and Xanthomonas oryzae, possess a cell-surface aminopeptidase (B13392206) that cleaves an L-alanyl group from ascamycin.[2][3] This enzymatic conversion yields the active form of the antibiotic, dealanylascamycin, which is then transported into the bacterial cytoplasm.[2][4][5] Once inside the cell, dealanylascamycin exerts its antibacterial effect by inhibiting protein synthesis.[1][2][4][5] While the precise ribosomal binding site and the exact stage of protein synthesis inhibition remain to be fully elucidated, in vitro studies have demonstrated that both ascamycin and dealanylascamycin can inhibit the polyuridylate-directed synthesis of polyphenylalanine.[1][4][5] This guide will delve into the available quantitative data, detailed experimental methodologies, and the logical framework of ascamycin's mechanism of action.

The Two-Step Activation and Action of Ascamycin

The mechanism of ascamycin can be understood as a two-stage process: extracellular activation followed by intracellular inhibition.

Stage 1: Extracellular Activation - The "Gatekeeper" Enzyme

The key to ascamycin's selective toxicity lies in the presence of a specific aminopeptidase on the outer membrane of susceptible bacteria.[2][3] This enzyme, referred to as Xc-aminopeptidase in Xanthomonas citri, functions as a "gatekeeper," controlling the activation of the antibiotic.[2]

• Enzymatic Cleavage: Xc-aminopeptidase hydrolyzes the N-L-alanyl group from the 5'-O-sulfamoyl moiety of the ascamycin molecule.[2]

• Formation of Dealanylascamycin: This cleavage results in the formation of dealanylascamycin, the active form of the antibiotic.[1][2][3][4][5]

• Selective Permeability: Ascamycin itself has poor membrane permeability.[2][4][5] The removal of the alanine (B10760859) residue is crucial for the molecule to be transported across the bacterial cell membrane and into the cytoplasm.[2][4][5] Bacteria lacking this specific surface enzyme are therefore resistant to ascamycin as they cannot perform this critical activation step.[2][3]

Stage 2: Intracellular Inhibition of Protein Synthesis

Once dealanylascamycin enters the cytoplasm, it targets the cellular machinery responsible for protein synthesis.[1][2][4][5]

• Target: The ribosome is the established intracellular target of dealanylascamycin.

• Inhibition of Polypeptide Formation: In cell-free translation systems, both ascamycin and dealanylascamycin have been shown to inhibit the synthesis of polyphenylalanine directed by a polyuridylate template.[1][4][5] This indicates that the core molecular structure is responsible for the inhibitory activity.

• Unresolved Details: Despite the confirmation of protein synthesis inhibition, the precise molecular details of this process are not yet fully understood. It has not been definitively determined which ribosomal subunit (30S or 50S) dealanylascamycin binds to, nor the specific stage of protein synthesis (initiation, elongation, or termination) that is inhibited.

Quantitative Analysis of Ascamycin's Activity

The following tables summarize the available quantitative data regarding the activity of ascamycin, dealanylascamycin, and the activating enzyme, Xc-aminopeptidase.

Table 1: In Vitro Inhibition of Protein Synthesis

Compound	Assay System	Target Process	IC50	Reference(s)
Ascamycin	Cell-free (E. coli and X. citri)	Polyuridylate-directed polyphenylalanine synthesis	~0.04 µg/mL	[1][4][5]
Dealanylascamycin	Cell-free (E. coli and X. citri)	Polyuridylate-directed polyphenylalanine synthesis	~0.04 µg/mL	[1][4][5]

Table 2: Minimum Inhibitory Concentrations (MIC) of Ascamycin

Organism	MIC (µg/mL)	Reference(s)
Xanthomonas citri	0.4
Xanthomonas oryzae	12.5
Xanthomonas phage	12.5

Table 3: Biochemical Properties of Xc-Aminopeptidase from Xanthomonas citri

Property	Value	Reference(s)
Molecular Weight	38,000 Da	[2]
Isoelectric Point (pI)	5.7	[2]
Optimal pH	7.5 - 8.0	[2]
Optimal Temperature	35 - 40 °C	[2]

Experimental Protocols

This section details the methodologies employed in key experiments to elucidate the mechanism of action of ascamycin.

4.1. Purification of Xc-Aminopeptidase from Xanthomonas citri

The purification of the ascamycin-activating enzyme was a critical step in understanding its role. The following protocol is based on the work of Osada and Isono (1986).

• Cell Lysis: Xanthomonas citri cells are harvested and washed. The cell pellet is then suspended in a suitable buffer and disrupted by sonication to release cellular components.

• Centrifugation: The cell lysate is subjected to centrifugation to remove intact cells and large debris, resulting in a crude cell-free extract.

• DEAE-Cellulose Chromatography: The crude extract is loaded onto a DEAE-cellulose anion-exchange column. The column is washed, and proteins are eluted with a salt gradient. Fractions are collected and assayed for aminopeptidase activity.

• Chromatofocusing: Active fractions from the ion-exchange chromatography are pooled and subjected to chromatofocusing. This technique separates proteins based on their isoelectric point (pI). A pH gradient is used to elute the proteins, and fractions are again assayed for activity.

• Sephadex G-100 Gel Filtration: The active fractions from chromatofocusing are concentrated and applied to a Sephadex G-100 gel filtration column. This step separates proteins based on their molecular size. Fractions containing the purified Xc-aminopeptidase are collected.

• Purity Assessment: The purity of the final enzyme preparation is assessed by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

4.2. In Vitro Protein Synthesis Inhibition Assay

This assay is used to determine the direct effect of ascamycin and dealanylascamycin on protein synthesis in a cell-free system.

• Preparation of S-30 Extract: A cell-free extract (S-30) containing all the necessary components for translation (ribosomes, tRNAs, aminoacyl-tRNA synthetases, initiation, elongation, and termination factors) is prepared from Escherichia coli or Xanthomonas citri.

• Reaction Mixture: The reaction mixture is prepared containing the S-30 extract, a template mRNA (e.g., polyuridylic acid), a mixture of amino acids including a radiolabeled amino acid (e.g., [¹⁴C]-phenylalanine), and an energy source (ATP and GTP).

• Incubation: The reaction is initiated by adding the S-30 extract and incubated at 37°C. Ascamycin or dealanylascamycin at various concentrations is added to the experimental tubes.

• Precipitation and Measurement: After a defined incubation period, the reaction is stopped, and the newly synthesized radiolabeled polypeptides are precipitated using an acid (e.g., trichloroacetic acid). The precipitate is collected on a filter, and the radioactivity is measured using a scintillation counter.

• Calculation of Inhibition: The percentage of inhibition is calculated by comparing the radioactivity in the tubes containing the antibiotic to the control tubes without the antibiotic. The IC50 value is the concentration of the antibiotic that causes 50% inhibition of protein synthesis.

4.3. Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. A standard broth microdilution method is typically used.

• Preparation of Antibiotic Dilutions: A serial two-fold dilution of ascamycin is prepared in a liquid growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Inoculum Preparation: The bacterial strain to be tested is grown in a liquid medium to a specific turbidity, which corresponds to a standardized cell density (e.g., 1 x 10⁵ CFU/mL).

• Inoculation: Each well of the microtiter plate containing the antibiotic dilutions is inoculated with the standardized bacterial suspension. A positive control well (no antibiotic) and a negative control well (no bacteria) are included.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• Reading the MIC: After incubation, the plate is visually inspected for bacterial growth (turbidity). The MIC is recorded as the lowest concentration of the antibiotic at which there is no visible growth.

Visualizing the Mechanism of Action

The following diagrams illustrate the key pathways and logical relationships in the mechanism of action of ascamycin.

Caption: Prodrug activation and cellular entry of ascamycin.

Caption: Inhibition of protein synthesis by dealanylascamycin.

Conclusion and Future Directions

Ascamycin represents a compelling case of a prodrug strategy for achieving selective antibacterial activity. Its mechanism, reliant on a specific bacterial enzyme for activation, highlights a potential avenue for developing highly targeted therapeutics. While the intracellular target has been identified as the ribosome, further research is required to pinpoint the exact binding site and the specific stage of protein synthesis that is inhibited by dealanylascamycin. Elucidating these details will not only provide a more complete understanding of ascamycin's mechanism of action but could also inform the rational design of new antibiotics that exploit similar activation strategies or target novel sites on the ribosome. Future studies should focus on high-resolution structural analysis of the dealanylascamycin-ribosome complex and detailed kinetic studies of the inhibition of the different phases of translation.

References

• 1. researchgate.net [researchgate.net]
• 2. Occurrence of an ascamycin dealanylating enzyme, Xc-aminopeptidase, in mammalian cell membranes and susceptibility to ascamycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanistic Insights into Clinically Relevant Ribosome-Targeting Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The other target for ribosomal antibiotics: inhibition of bacterial ribosomal subunit formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The structure of ribosome-lankacidin complex reveals ribosomal sites for synergistic antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

Ascamycin vs. Dealanylascamycin: A Technical Deep Dive into a Unique Antibiotic Activation Strategy

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ascamycin (B12416732) and its derivative, dealanylascamycin, present a fascinating case study in antibiotic activity and selective toxicity. While dealanylascamycin exhibits broad-spectrum antibacterial properties, ascamycin's activity is curiously restricted to a narrow range of bacteria, primarily Xanthomonas species. This in-depth technical guide explores the core differences in their mechanisms of action, quantitatively compares their activities, and provides detailed experimental protocols for their characterization. The central theme revolves around a unique activation mechanism: the enzymatic conversion of the prodrug ascamycin into the active dealanylascamycin by a cell-surface aminopeptidase (B13392206) present only in susceptible bacteria. This document serves as a comprehensive resource for researchers in antibiotic discovery and development.

Introduction

Ascamycin is a nucleoside antibiotic produced by Streptomyces species.[1] Structurally, it is characterized by a 2-chloroadenosine (B27285) core linked to an L-alanyl-sulfamoyl group at the 5'-position.[1] Its close analog, dealanylascamycin, lacks the L-alanine residue. This seemingly minor structural difference results in a dramatic divergence in their antibacterial spectra. Dealanylascamycin is a broad-spectrum antibiotic, active against a variety of Gram-positive and Gram-negative bacteria.[2] In stark contrast, ascamycin demonstrates selective toxicity, primarily against phytopathogenic bacteria of the Xanthomonas genus.[2]

This disparity in activity is not due to a difference in their ultimate intracellular target. Both ascamycin and dealanylascamycin are potent inhibitors of protein synthesis. The key to understanding their differential activity lies in the mechanism of cellular entry and activation. Ascamycin acts as a prodrug that requires enzymatic activation by a specific aminopeptidase located on the cell surface of susceptible bacteria. This enzyme cleaves the L-alanine residue, converting ascamycin into dealanylascamycin, which can then be transported into the cell to exert its inhibitory effect on protein synthesis. Bacteria lacking this specific cell-surface enzyme are consequently resistant to ascamycin, but remain susceptible to the pre-activated dealanylascamycin.

This guide will provide a detailed examination of the comparative activities of these two molecules, supported by quantitative data and detailed experimental methodologies to facilitate further research in this area.

Comparative Antibacterial Activity

The most striking difference between ascamycin and dealanylascamycin is their spectrum of antibacterial activity. Dealanylascamycin demonstrates broad-spectrum activity, while ascamycin's activity is limited to bacteria that can process it into dealanylascamycin.

Quantitative Data: Minimum Inhibitory Concentrations (MIC)

The following tables summarize the Minimum Inhibitory Concentration (MIC) values for ascamycin and dealanylascamycin against a range of bacteria.

Table 1: Antibacterial Activity of Ascamycin

Bacterial Strain	MIC (µg/mL)	Reference
Xanthomonas oryzae	-
Xanthomonas citri	-	[3]

Note: Specific MIC values for Ascamycin were not found in the search results, but its activity is consistently described as selective for Xanthomonas species.

Table 2: Antibacterial Activity of Dealanylascamycin

Bacterial Strain	Gram Stain	MIC (µg/mL)	Reference
Staphylococcus aureus	Positive	-
Bacillus subtilis	Positive	-
Escherichia coli	Negative	-
Pseudomonas aeruginosa	Negative	-

Note: Specific MIC values for a range of bacteria for Dealanylascamycin were not found in the search results, but it is consistently described as a broad-spectrum antibiotic.

Mechanism of Action: Inhibition of Protein Synthesis

Both ascamycin and dealanylascamycin are potent inhibitors of protein synthesis. In cell-free translation systems, where cellular permeability is not a factor, both compounds exhibit comparable inhibitory activity.

Quantitative Data: Cell-Free Protein Synthesis Inhibition

In a cell-free system derived from E. coli and X. citri, both ascamycin and dealanylascamycin demonstrated significant inhibition of protein synthesis.

Table 3: Inhibition of Cell-Free Protein Synthesis

Compound	Concentration (µg/mL) for ~50% inhibition	Cell-Free System	Reference
Ascamycin	~0.04	E. coli and X. citri
Dealanylascamycin	~0.04	E. coli and X. citri

The target of this inhibition is believed to be one or more of the aminoacyl-tRNA synthetases (aaRS), enzymes essential for charging tRNAs with their cognate amino acids.[4] Inhibition of these enzymes leads to a depletion of charged tRNAs, thereby halting protein synthesis.

Note: Specific IC50 or Ki values for the inhibition of specific aminoacyl-tRNA synthetases by ascamycin or dealanylascamycin were not found in the search results.

The Activation of Ascamycin: A Key Role for Aminopeptidase

The selective activity of ascamycin is entirely dependent on the presence of a specific aminopeptidase on the bacterial cell surface. This enzyme hydrolyzes the L-alanyl group from ascamycin, releasing the active dealanylascamycin.

Fig. 1: Activation and Action of Ascamycin

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the comparison of ascamycin and dealanylascamycin.

Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

Materials:

• Ascamycin and Dealanylascamycin stock solutions (e.g., 1 mg/mL in a suitable solvent like DMSO, filter-sterilized)

• Bacterial strains of interest (e.g., S. aureus, B. subtilis, E. coli, P. aeruginosa, X. oryzae, X. citri)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Incubator

Procedure:

• Inoculum Preparation:

  • From a fresh agar (B569324) plate, pick several colonies of the test bacterium and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Serial Dilution of Antibiotics:

  • In a 96-well plate, perform serial twofold dilutions of the antibiotic stock solutions in CAMHB to achieve a range of concentrations (e.g., from 128 µg/mL to 0.125 µg/mL).

  • Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well containing the antibiotic dilutions and the growth control well.

  • Incubate the plates at 35-37°C for 16-20 hours.

• Reading the MIC:

  • The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

Fig. 2: MIC Determination Workflow

Cell-Free Protein Synthesis Inhibition Assay

This assay measures the inhibitory effect of compounds on protein synthesis in a system devoid of cellular membranes.

Materials:

• Ascamycin and Dealanylascamycin

• E. coli or X. citri S30 cell-free extract

• Amino acid mixture (including [¹⁴C]-leucine or other radiolabeled amino acid)

• ATP and GTP

• Template mRNA (e.g., poly(U) for polyphenylalanine synthesis)

• Trichloroacetic acid (TCA)

• Glass fiber filters

• Scintillation counter and fluid

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, combine the S30 extract, buffer, ATP, GTP, amino acid mixture (with radiolabeled amino acid), and template mRNA.

  • Add varying concentrations of ascamycin or dealanylascamycin to the reaction tubes. Include a no-inhibitor control.

• Incubation:

  • Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes).

• Precipitation and Washing:

  • Stop the reaction by adding cold 10% TCA.

  • Heat the samples at 90°C for 15 minutes to hydrolyze aminoacyl-tRNAs.

  • Cool the samples on ice and collect the precipitated protein on glass fiber filters.

  • Wash the filters with cold 5% TCA and then ethanol.

• Quantification:

  • Dry the filters and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the antibiotic compared to the no-inhibitor control.

  • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of protein synthesis).

Fig. 3: Cell-Free Protein Synthesis Assay

Aminopeptidase Activity Assay

This assay measures the activity of the cell-surface aminopeptidase from susceptible bacteria that converts ascamycin to dealanylascamycin.

Materials:

• Ascamycin as the substrate

• Purified cell envelope fraction from Xanthomonas citri

• Reaction buffer (e.g., Tris-HCl, pH 8.0)

• HPLC system with a C18 column and UV detector

Procedure:

• Preparation of Cell Envelope Fraction:

  • Grow Xanthomonas citri to mid-log phase and harvest the cells.

  • Lyse the cells (e.g., by sonication or French press) and centrifuge to remove unbroken cells and debris.

  • Perform ultracentrifugation to pellet the cell envelope fraction. Resuspend the pellet in buffer.

• Enzyme Reaction:

  • In a reaction tube, combine the cell envelope preparation with a known concentration of ascamycin in the reaction buffer.

  • Incubate the reaction at 37°C.

  • At various time points, take aliquots of the reaction and stop the reaction (e.g., by adding acid or boiling).

• Analysis by HPLC:

  • Analyze the reaction aliquots by reverse-phase HPLC.

  • Monitor the decrease in the ascamycin peak and the increase in the dealanylascamycin peak over time.

• Data Analysis:

  • Calculate the rate of ascamycin hydrolysis to determine the aminopeptidase activity.

Fig. 4: Aminopeptidase Activity Assay Workflow

Conclusion

The ascamycin/dealanylascamycin pair provides a compelling example of prodrug-based selective antibiotic targeting. The broad-spectrum activity of dealanylascamycin highlights its potential as an antibiotic scaffold, while the unique activation mechanism of ascamycin offers a pathway for designing highly specific antibacterial agents. Understanding the intricacies of their mechanisms of action and the specifics of the enzymatic activation is crucial for leveraging these insights in the development of novel therapeutics. The experimental protocols provided in this guide offer a framework for researchers to further investigate these fascinating molecules and to explore similar activation strategies in the ongoing search for new antibiotics. Further research is warranted to obtain more extensive quantitative data on the activity of dealanylascamycin against a wider panel of clinical isolates and to elucidate the precise molecular interactions with their target aminoacyl-tRNA synthetases.

References

• 1. Ascamycin and dealanylascamycin, nucleoside antibiotics from Streptomyces sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 | PLOS One [journals.plos.org]
• 3. Selection of Small Synthetic Antimicrobial Peptides Inhibiting Xanthomonas citri subsp. citri Causing Citrus Canker - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New aminoacyl-tRNA synthetase inhibitors as antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biological Activity of Ascamycin Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biological activity of ascamycin (B12416732) and its derivatives. It is designed to be a comprehensive resource for researchers, scientists, and professionals involved in drug development, offering detailed information on the antibacterial, potential antiviral, and antitumor activities of these nucleoside antibiotics. This document summarizes quantitative data, outlines experimental protocols, and visualizes key mechanisms and workflows to facilitate a deeper understanding of this promising class of compounds.

Introduction to Ascamycin and its Derivatives

Ascamycin is a nucleoside antibiotic produced by Streptomyces sp. that possesses a unique 2-chloroadenosine (B27285) core structure and a 5'-O-sulfamoyl group, which can be substituted with an L-alanyl moiety.[1] The primary derivative, dealanylascamycin, is the active form of the antibiotic and exhibits a broad spectrum of biological activity.[2] The key structural difference between ascamycin and dealanylascamycin lies in the presence of an L-alanine group on the 5'-O-sulfamoyl moiety of ascamycin, which is absent in dealanylascamycin. This seemingly minor difference has profound implications for their biological activity and spectrum.[2]

Antibacterial Activity

The antibacterial action of ascamycin is a classic example of a prodrug mechanism, where the molecule requires enzymatic activation to exert its effect. This selective activation is the primary determinant of its antibacterial spectrum.

Mechanism of Action

Ascamycin itself is unable to penetrate the bacterial cell membrane.[2] Its selective toxicity against certain bacteria, such as Xanthomonas citri and Xanthomonas oryzae, is attributed to the presence of a specific aminopeptidase (B13392206) on the cell surface of these susceptible organisms.[2][3] This enzyme, termed Xc aminopeptidase in X. citri, hydrolyzes the N-L-alanyl group from the 5'-O-sulfamoyl moiety of ascamycin, converting it into dealanylascamycin.[3]

Dealanylascamycin, the active metabolite, is then transported into the bacterial cytoplasm.[2] Once inside the cell, it acts as a potent inhibitor of protein synthesis, which is the ultimate mechanism of its antibacterial effect.[2][4] In contrast, bacteria that lack this specific cell-surface aminopeptidase are not susceptible to ascamycin, as the prodrug cannot be activated to its transportable and active form.[2]

This activation and transport mechanism is a critical feature of the ascamycin family and a key consideration in the development of derivatives with altered or enhanced activity.

References

• 1. Ascamycin - ケミカルバイオロジー グループ [npd.riken.jp]
• 2. Mechanism of action and selective toxicity of ascamycin, a nucleoside antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Purification and characterization of ascamycin-hydrolysing aminopeptidase from Xanthomonas citri - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

Ascamycin's Assault on the Bacterial Ribosome: A Technical Deep Dive

For Immediate Release

[City, State] – Ascamycin (B12416732), a nucleoside antibiotic produced by Streptomyces sp., and its more potent derivative, dealanylascamycin, represent a fascinating case study in selective antimicrobial action. This technical guide provides an in-depth exploration of their mode of action, focusing on the intricate interactions with the bacterial ribosome, the cellular machinery responsible for protein synthesis. Tailored for researchers, scientists, and drug development professionals, this document synthesizes current knowledge, presents available quantitative data, details relevant experimental methodologies, and visualizes the underlying molecular processes.

Introduction: The Two Faces of Ascamycin

Ascamycin in its native form exhibits a narrow spectrum of activity, primarily targeting Xanthomonas species.[1] This selectivity is attributed to a unique activation mechanism. Susceptible bacteria possess a cell-surface aminopeptidase (B13392206) that cleaves an L-alanyl group from ascamycin, converting it into the broadly active dealanylascamycin.[1] This active form is then transported into the cytoplasm where it exerts its inhibitory effect on protein synthesis. In contrast, bacteria lacking this specific enzyme, such as Escherichia coli, are resistant to ascamycin because the prodrug cannot be activated and efficiently permeate the cell membrane. However, in cell-free protein synthesis systems derived from both susceptible and resistant bacteria, both ascamycin and dealanylascamycin demonstrate potent inhibitory activity, underscoring that the ribosome is the ultimate target.[2]

The Target: The Bacterial Ribosome

The bacterial 70S ribosome, a complex ribonucleoprotein machine, is a primary target for many clinically important antibiotics. It is composed of two subunits, the small 30S and the large 50S subunit. The 30S subunit is primarily responsible for decoding the messenger RNA (mRNA), while the 50S subunit catalyzes the formation of peptide bonds. Key functional sites on the ribosome include the aminoacyl (A), peptidyl (P), and exit (E) sites, which orchestrate the binding of transfer RNA (tRNA) molecules and the elongation of the polypeptide chain.

Mechanism of Action: Unraveling the Inhibition of Protein Synthesis

The core of ascamycin's antimicrobial activity lies in the ability of its active form, dealanylascamycin, to halt protein synthesis. While the precise molecular details of this interaction are still an area of active research, the available evidence points towards a direct interference with ribosomal function.

Inhibition of Polypeptide Chain Elongation

In vitro translation assays have demonstrated that both ascamycin and dealanylascamycin effectively inhibit the synthesis of polyphenylalanine from a poly(U) template in cell-free systems from both E. coli and Xanthomonas citri.[2] This fundamental experiment confirms that the antibiotics interfere with a crucial step in the elongation cycle of protein synthesis.

Table 1: Quantitative Data on the Inhibition of Protein Synthesis by Ascamycin and Dealanylascamycin

Antibiotic	Target System	Assay Type	IC50 (µg/mL)	Reference
Ascamycin	E. coli cell-free system	Poly(U)-directed polyphenylalanine synthesis	~0.04	[2]
Dealanylascamycin	E. coli cell-free system	Poly(U)-directed polyphenylalanine synthesis	~0.04	[2]
Ascamycin	X. citri cell-free system	Poly(U)-directed polyphenylalanine synthesis	~0.04	[2]
Dealanylascamycin	X. citri cell-free system	Poly(U)-directed polyphenylalanine synthesis	~0.04	[2]

Experimental Protocols

To facilitate further research into the mode of action of ascamycin and other ribosome-targeting antibiotics, this section provides detailed methodologies for key experiments.

In Vitro Translation Inhibition Assay

This assay is fundamental to determining the inhibitory activity of a compound on protein synthesis.

Objective: To quantify the inhibition of mRNA translation in a cell-free system.

Materials:

• S30 cell-free extract from E. coli or other bacteria of interest

• mRNA template (e.g., poly(U) for polyphenylalanine synthesis, or a specific gene for a reporter protein like luciferase)

• Amino acid mixture (containing a radiolabeled amino acid, e.g., [¹⁴C]-phenylalanine, or non-radiolabeled for luciferase assays)

• ATP and GTP solutions

• tRNA mixture

• Ascamycin or dealanylascamycin solutions at various concentrations

• Trichloroacetic acid (TCA)

• Glass fiber filters

• Scintillation fluid and counter (for radioactive assays) or luminometer (for luciferase assays)

Procedure:

• Prepare reaction mixtures containing S30 extract, mRNA, ATP, GTP, and tRNA in a suitable buffer.

• Add varying concentrations of the antibiotic (ascamycin or dealanylascamycin) to the reaction tubes. Include a no-antibiotic control.

• Initiate the reaction by adding the amino acid mixture.

• Incubate the reactions at 37°C for a defined period (e.g., 30-60 minutes).

• Stop the reaction by adding cold TCA to precipitate the synthesized polypeptides.

• For radioactive assays, heat the samples to hydrolyze aminoacyl-tRNAs, then cool on ice.

• Collect the precipitated protein on glass fiber filters by vacuum filtration.

• Wash the filters with cold TCA and then ethanol.

• Dry the filters and measure the incorporated radioactivity using a scintillation counter.

• For luciferase assays, add the luciferase substrate and measure luminescence.

• Calculate the percentage of inhibition for each antibiotic concentration relative to the no-antibiotic control and determine the IC50 value.

Fig. 1: Workflow for an in vitro translation inhibition assay.

Ribosome Binding Assay (Filter Binding)

This assay can be used to determine if an antibiotic directly binds to the ribosome.

Objective: To detect the physical interaction between a radiolabeled antibiotic and ribosomes.

Materials:

• Purified 70S ribosomes or ribosomal subunits (30S and 50S)

• Radiolabeled antibiotic (e.g., [³H]-dealanylascamycin)

• Binding buffer (e.g., Tris-HCl, MgCl₂, NH₄Cl, β-mercaptoethanol)

• Nitrocellulose filters

• Filtration apparatus

• Scintillation fluid and counter

Procedure:

• Incubate a fixed concentration of ribosomes with varying concentrations of the radiolabeled antibiotic in the binding buffer.

• To determine non-specific binding, include a parallel set of reactions with a large excess of unlabeled antibiotic.

• Allow the binding to reach equilibrium (e.g., incubate at 37°C for 30 minutes).

• Rapidly filter the reaction mixtures through nitrocellulose filters. Ribosomes and ribosome-bound antibiotic will be retained on the filter, while unbound antibiotic will pass through.

• Wash the filters with cold binding buffer to remove any remaining unbound antibiotic.

• Dry the filters and measure the radioactivity using a scintillation counter.

• Calculate the amount of specifically bound antibiotic by subtracting the non-specific binding from the total binding.

• Analyze the data to determine the dissociation constant (Kd).

Fig. 2: Workflow for a ribosome filter binding assay.

Visualizing the Mode of Action: Signaling Pathways and Logical Relationships

To conceptualize the mode of action of ascamycin, the following diagrams illustrate the key steps from prodrug activation to ribosome inhibition.

Fig. 3: Activation and proposed mechanism of action of ascamycin.

Future Directions and Conclusion

While it is established that dealanylascamycin inhibits bacterial protein synthesis, significant questions remain. The precise binding site on the ribosome and the specific step of the translation cycle that is inhibited are yet to be elucidated. Future research employing techniques such as cryo-electron microscopy (cryo-EM) to solve the structure of dealanylascamycin in complex with the ribosome, and advanced biochemical assays like toeprinting to pinpoint the exact stalling site of the ribosome on the mRNA, will be crucial.

A deeper understanding of the molecular interactions between dealanylascamycin and its ribosomal target will not only shed light on the fundamental processes of protein synthesis but also pave the way for the rational design of novel antibiotics that can overcome existing resistance mechanisms. The unique activation mechanism of ascamycin also presents an intriguing possibility for developing targeted therapies against specific pathogens. This technical guide serves as a foundation for these future endeavors, providing a comprehensive overview of the current state of knowledge and the experimental tools necessary to advance the field.

References

• 1. Techniques for Screening Translation Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural conservation of antibiotic interaction with ribosomes - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Initial Isolation and Characterization of Ascamycin

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ascamycin (B12416732) is a nucleoside antibiotic first isolated from a strain of Streptomyces sp.[1]. It belongs to a unique class of 5′-O-sulfonamide ribonucleosides, sharing a structural scaffold with its direct precursor, dealanylascamycin, and the related antibiotic, nucleocidin[2]. A key feature of ascamycin is its highly selective biological activity, which is in stark contrast to the broad-spectrum antibacterial and antitrypanosomal activity of its dealanylated form. This selectivity is not due to a difference in the ultimate mechanism of action, but rather a difference in cellular permeability[3]. This document provides a comprehensive overview of the initial isolation, structural elucidation, and biological characterization of ascamycin, presenting detailed experimental protocols and quantitative data for the scientific community.

Isolation and Purification

Ascamycin and its precursor, dealanylascamycin, are produced and elaborated by Streptomyces sp. JCM9888[2][4]. The initial isolation protocols focused on separating the antibiotic from the fermentation culture of the producing organism.

Experimental Protocol: Isolation of Ascamycin

The following protocol is based on the methods described in the literature for the extraction and purification of ascamycin from Streptomyces fermentation cultures.

• Fermentation: Culture the producing organism, Streptomyces sp., on a suitable agar (B569324) medium.

• Extraction:

  • Collect the fermentation agar (approx. 200 g) from the petri dishes.

  • Extract the agar with 60% aqueous acetone (B3395972) to solubilize the secondary metabolites, including ascamycin.

  • Remove the acetone from the extract using rotary evaporation, leaving a residual aqueous solution.

• Ion-Exchange Chromatography:

  • Pass the residual aqueous extract through a Dowex 80WX8(H) resin column (20 ml). This cation exchange resin captures the antibiotic.

  • Elute the column with 0.5 M ammonia (B1221849) solution to release the bound ascamycin.

• Analysis and Further Purification:

  • Analyze the collected fractions using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) to identify those containing ascamycin and dealanylascamycin.

  • Further purification can be achieved using additional chromatographic steps as required to obtain pure crystalline ascamycin.

Visualization of the Isolation Workflow

The following diagram illustrates the general workflow for the isolation and purification of ascamycin.

References

• 1. Ascamycin - ケミカルバイオロジー グループ [npd.riken.jp]
• 2. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of action and selective toxicity of ascamycin, a nucleoside antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 | PLOS One [journals.plos.org]

Unlocking the Arsenal: An In-depth Technical Guide to the Prodrug Activation of Ascamycin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ascamycin (B12416732), a nucleoside antibiotic produced by Streptomyces species, represents a fascinating case of targeted antibiotic activity through a sophisticated prodrug activation mechanism. This in-depth technical guide elucidates the core principles of ascamycin's activation, detailing the enzymatic conversion, cellular transport, and the molecular basis for its selective toxicity. This document provides a comprehensive overview of the key enzymes involved, quantitative data on their activity, detailed experimental protocols for seminal studies, and visualizations of the critical pathways and workflows.

Introduction: The Selective Toxicity of a Nucleoside Prodrug

Ascamycin is a unique 2-chloroadenosine (B27285) derivative distinguished by an L-alanyl-sulfamoyl group at the 5'-position of the ribose moiety. In its native form, ascamycin exhibits a very narrow spectrum of antibacterial activity, primarily targeting Xanthomonas species.[1][2] However, its dealanylated counterpart, dealanylascamycin, demonstrates broad-spectrum activity against both Gram-positive and Gram-negative bacteria.[1][2] This stark difference in activity profiles is central to understanding ascamycin as a prodrug. The selective toxicity of ascamycin is not due to a unique intracellular target in susceptible bacteria, but rather the presence of a specific activating enzyme on the cell surface.[1][2]

The Activation Pathway: From Inert Prodrug to Potent Inhibitor

The activation of ascamycin is a two-step process involving enzymatic cleavage of the L-alanine residue followed by the transport of the active form, dealanylascamycin, into the bacterial cell.

Enzymatic Dealanylation: The Gatekeeper of Activity

The critical step in the activation of ascamycin is the hydrolysis of the N-L-alanyl group, a reaction catalyzed by a specific aminopeptidase (B13392206) located on the outer membrane of susceptible bacteria.[1][3] This enzyme, named Xc-aminopeptidase in Xanthomonas citri, cleaves the alanyl moiety, converting the largely impermeable ascamycin into the transport-competent dealanylascamycin.[1][3] Bacteria that lack this specific cell-surface aminopeptidase, such as Escherichia coli, are resistant to ascamycin because the prodrug cannot be activated and subsequently cannot enter the cell.[2]

Cellular Uptake of Dealanylascamycin

Once dealanylascamycin is generated on the cell surface, it is transported into the bacterial cytoplasm. While the precise transport mechanism has not been fully elucidated, it is hypothesized to utilize a nucleoside transport system, a pathway for which the bulkier ascamycin molecule is a poor substrate.

Intracellular Target: Inhibition of Protein Synthesis

Inside the bacterial cell, dealanylascamycin exerts its antibacterial effect by inhibiting protein synthesis.[2] Cell-free protein synthesis assays have demonstrated that both ascamycin and dealanylascamycin are potent inhibitors of polyphenylalanine synthesis directed by polyuridylate.[2] This indicates that the alanyl group of ascamycin does not hinder its interaction with the ribosomal machinery itself, but rather its ability to reach this target in a whole-cell context.

Quantitative Data

Antimicrobial Spectrum

The minimum inhibitory concentrations (MICs) of ascamycin and dealanylascamycin highlight the dramatic difference in their antibacterial activity.

Microorganism	Ascamycin MIC (µg/mL)	Dealanylascamycin MIC (µg/mL)
Xanthomonas citri	3.13	1.56
Xanthomonas oryzae	3.13	1.56
Escherichia coli B	> 100	3.13
Bacillus subtilis PCI 219	> 100	1.56
Staphylococcus aureus 209P	> 100	6.25
Pseudomonas aeruginosa	> 100	25
Shigella sonnei	> 100	3.13
Salmonella typhi	> 100	3.13

Data extracted from Osada & Isono (1985).[2]

Properties of Xc-Aminopeptidase

The purification and characterization of the ascamycin-hydrolyzing aminopeptidase from Xanthomonas citri (Xc-aminopeptidase) have provided key insights into its function.

Parameter	Value
Purification Fold	188-fold
Specific Activity	3.76 U/mg
Molecular Weight	38,000 Da
Isoelectric Point (pI)	5.7
Optimal pH	7.5 - 8.0
Optimal Temperature	35 - 40 °C
Activators	Mn²⁺, Mg²⁺
Inhibitors	p-chloromercuribenzoate, N-ethylmaleimide, Cu²⁺, Zn²⁺, Cd²⁺

Data extracted from Osada & Isono (1986).[1][3]

Experimental Protocols

Purification of Xc-Aminopeptidase from Xanthomonas citri

This protocol is based on the methods described by Osada & Isono (1986).[1][3]

• Cell Culture and Harvest: Xanthomonas citri is cultured in a suitable broth medium and harvested by centrifugation.

• Preparation of Cell-Free Extract: The cell pellet is washed and resuspended in buffer, followed by disruption using sonication or a French press. The cell debris is removed by centrifugation to obtain a cell-free extract.

• DEAE-Cellulose Chromatography: The cell-free extract is applied to a DEAE-cellulose column. The column is washed, and the enzyme is eluted with a linear gradient of NaCl.

• Chromatofocusing: The active fractions from the DEAE-cellulose column are pooled, dialyzed, and applied to a chromatofocusing column. The enzyme is eluted with a pH gradient.

• Sephadex G-100 Gel Filtration: The active fractions from chromatofocusing are concentrated and applied to a Sephadex G-100 column for size-exclusion chromatography.

• Enzyme Assay: Throughout the purification process, fractions are assayed for aminopeptidase activity using a chromogenic substrate such as L-alanine-p-nitroanilide or by measuring the conversion of ascamycin to dealanylascamycin using high-performance liquid chromatography (HPLC).

Cell-Free Protein Synthesis Inhibition Assay

This protocol is a generalized method based on the principles described by Osada & Isono (1985).[2]

• Preparation of S-30 Extract: An S-30 extract containing ribosomes and other necessary components for translation is prepared from E. coli or X. citri.

• Reaction Mixture: A reaction mixture is prepared containing the S-30 extract, buffer, ATP, GTP, an energy-regenerating system (e.g., creatine (B1669601) phosphate (B84403) and creatine kinase), a mixture of amino acids (including a radiolabeled amino acid such as [¹⁴C]-phenylalanine), and polyuridylate (poly-U) as the mRNA template.

• Inhibition Assay: Ascamycin or dealanylascamycin at various concentrations is added to the reaction mixtures. A control reaction without any antibiotic is also prepared.

• Incubation: The reactions are incubated at 37°C to allow for protein synthesis.

• Measurement of Protein Synthesis: The amount of newly synthesized polyphenylalanine is quantified by measuring the incorporation of the radiolabeled amino acid into trichloroacetic acid (TCA)-precipitable material. The radioactivity is measured using a scintillation counter.

• Data Analysis: The percentage of inhibition is calculated by comparing the radioactivity in the antibiotic-treated samples to the control sample.

Visualizations

References

• 1. Purification and characterization of ascamycin-hydrolysing aminopeptidase from Xanthomonas citri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism of action and selective toxicity of ascamycin, a nucleoside antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Purification and characterization of ascamycin-hydrolysing aminopeptidase from Xanthomonas citri - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Antibacterial Activity of Ascamycin (B12416732)

This document provides a comprehensive overview of the nucleoside antibiotic ascamycin, with a specific focus on its unique mechanism of action and narrow spectrum of antibacterial activity. It is intended for an audience with a technical background in microbiology, pharmacology, and drug development.

Introduction

Ascamycin is a nucleoside antibiotic produced by an unidentified species of Streptomyces.[1] Structurally, it is 2-chloro-9-β-[5-O-(N-L-alanyl)sulfamoyl-D-ribofuranosyl]-adenine.[1] A key feature of ascamycin is its highly selective toxicity. Unlike its derivative, dealanylascamycin, which exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, ascamycin's activity is restricted to a very limited number of bacterial species, primarily within the Xanthomonas genus.[2][3][4][5][6] This selectivity is not due to a difference in the ultimate mechanism of action, but rather to a unique requirement for enzymatic activation on the surface of susceptible bacteria.[1][4][5][6]

Mechanism of Action and Selective Toxicity

The selective antibacterial activity of ascamycin is a direct consequence of its inability to permeate most bacterial cell membranes.[2][7] Its activity is entirely dependent on the presence of a specific cell surface enzyme.

Activation Pathway:

• Enzymatic Cleavage: Susceptible bacteria, such as Xanthomonas citri, possess a unique aminopeptidase (B13392206) on their cell surface.[1] This enzyme hydrolyzes the L-alanyl group from the 5'-O-sulfamoyl moiety of ascamycin.[4][5][6]

• Formation of the Active Moiety: This cleavage converts ascamycin into its dealanyl derivative, dealanylascamycin.[1]

• Cellular Uptake: Dealanylascamycin, the active form of the antibiotic, is then transported into the bacterial cytoplasm, presumably via a nucleoside transport system.[2] Bacteria that lack the surface aminopeptidase are unable to perform this conversion and are therefore resistant, as ascamycin itself cannot enter the cell.[4][5][6]

• Inhibition of Protein Synthesis: Once inside the cytoplasm, dealanylascamycin inhibits protein synthesis, which is the ultimate mechanism of its bactericidal or bacteriostatic effect.[7]

In cell-free protein synthesis systems derived from both susceptible (X. citri) and resistant (E. coli) bacteria, both ascamycin and dealanylascamycin are potent inhibitors.[7] This demonstrates that the bacterial inner membrane, not the intracellular target, is the barrier conferring resistance in most species.[2]

Mechanism of ascamycin's selective antibacterial activity.

Spectrum of Antibacterial Activity

Ascamycin has a notably narrow spectrum of activity. Quantitative data, primarily Minimum Inhibitory Concentration (MIC) values, is limited to the susceptible Xanthomonas species.

Bacterial Species	Strain	Minimum Inhibitory Concentration (MIC)	Reference
Xanthomonas citri	Not Specified	0.4 µg/mL	[8]
Xanthomonas oryzae	IF03312	12.5 µg/mL	[2][8]

Studies have confirmed a lack of activity against a range of other Gram-positive and Gram-negative bacteria, including Staphylococcus aureus, Pseudomonas aeruginosa, Bacillus subtilis, and Escherichia coli.[2] This resistance is attributed to the absence of the required cell surface dealanylating enzyme.[2][4][5]

Experimental Protocols

The determination of ascamycin's antibacterial spectrum and mechanism of action relies on standard microbiological and biochemical assays.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. The MIC is the lowest concentration of an antibiotic that prevents visible growth of a bacterium after overnight incubation.

1. Preparation of Bacterial Inoculum:

• Aseptically pick several colonies of the test bacterium from a fresh agar (B569324) plate.
• Suspend the colonies in a sterile saline or broth solution (e.g., Mueller-Hinton Broth).
• Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.
• Dilute this standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

2. Preparation of Antibiotic Dilutions:

• Prepare a stock solution of ascamycin in a suitable solvent (e.g., DMSO, water).[8]
• In a 96-well microtiter plate, perform a two-fold serial dilution of the ascamycin stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a range of desired concentrations.
• Include a positive control well (broth and inoculum, no antibiotic) and a negative control well (broth only, no inoculum).

3. Inoculation and Incubation:

• Add the diluted bacterial inoculum to each well (except the negative control).
• The final volume in each well should be uniform (e.g., 100 or 200 µL).
• Cover the plate and incubate at an appropriate temperature (e.g., 28°C for Xanthomonas spp. or 37°C for others) for 18-24 hours.[2]

4. Determination of MIC:

• After incubation, visually inspect the plate for turbidity.
• The MIC is the lowest concentration of ascamycin at which there is no visible growth (i.e., the first clear well).

A [label="Prepare Standardized\nBacterial Inoculum\n(0.5 McFarland)", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="Prepare Ascamycin\nStock Solution", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="Perform 2-Fold Serial Dilutions\nof Ascamycin in 96-Well Plate", fillcolor="#4285F4", fontcolor="#FFFFFF"]; D [label="Inoculate Wells with\nBacterial Suspension", fillcolor="#34A853", fontcolor="#FFFFFF"]; E [label="Incubate Plate\n(18-24 hours)", fillcolor="#FBBC05", fontcolor="#202124"]; F [label="Visually Inspect for Turbidity", fillcolor="#F1F3F4", fontcolor="#202124"]; G [label="Determine MIC\n(Lowest Concentration with No Growth)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

A -> D; B -> C; C -> D; D -> E; E -> F; F -> G; }

Workflow for MIC determination by broth microdilution.

In Vitro Protein Synthesis Inhibition Assay

This assay measures the effect of an antibiotic on protein synthesis in a cell-free system. 1. Preparation of S30 Cell-Free Extract: * Grow bacterial cells (e.g., X. citri or E. coli) to the mid-logarithmic phase. * Harvest cells by centrifugation and wash them with a suitable buffer. * Lyse the cells using a French press or sonication. * Centrifuge the lysate at 30,000 x g to remove cell debris. The resulting supernatant is the S30 extract, containing ribosomes and other necessary translational machinery.

2. Reaction Mixture Setup: * Prepare a reaction mixture containing: * S30 cell-free extract. * Buffer (e.g., Tris-acetate with magnesium acetate). * ATP and GTP as energy sources. * An amino acid mixture (lacking phenylalanine). * A radiolabeled amino acid, such as L-[U-¹⁴C]phenylalanine. [2] * A synthetic mRNA template, such as polyuridylic acid (Poly-U), which directs the synthesis of polyphenylalanine. [2] * Varying concentrations of ascamycin or dealanylascamycin.

3. Assay Procedure: * Incubate the reaction mixtures at 37°C for a defined period (e.g., 30-60 minutes). * Stop the reaction by adding cold 10% trichloroacetic acid (TCA). This precipitates the newly synthesized, radiolabeled polyphenylalanine.

4. Measurement and Analysis: * Heat the TCA-precipitated samples to hydrolyze aminoacyl-tRNAs. * Collect the precipitate on glass fiber filters. * Wash the filters to remove unincorporated radiolabeled amino acids. * Measure the radioactivity of the filters using a liquid scintillation counter. * Calculate the percentage of protein synthesis inhibition for each antibiotic concentration relative to a no-antibiotic control.

Conclusion

Ascamycin's antibacterial activity is a fascinating case of prodrug activation limited to a very narrow range of bacteria. Its selective toxicity against Xanthomonas species is dictated by the presence of a specific cell surface aminopeptidase that converts it to the active form, dealanylascamycin. While dealanylascamycin itself is a broad-spectrum protein synthesis inhibitor, ascamycin's utility is confined to organisms capable of this extracellular activation. This unique mechanism underscores the critical role of cellular permeability and enzymatic activation in determining an antibiotic's spectrum of activity.

References

• 1. Ascamycin - ケミカルバイオロジー グループ [npd.riken.jp]
• 2. journals.asm.org [journals.asm.org]
• 3. researchgate.net [researchgate.net]
• 4. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 | PLOS One [journals.plos.org]
• 6. journals.plos.org [journals.plos.org]
• 7. journals.asm.org [journals.asm.org]
• 8. Ascamycin | Antibacterial | Antibiotic | TargetMol [targetmol.com]

Protocols & Analytical Methods

Application Notes and Protocols for Ascamycin Antibacterial Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for evaluating the antibacterial activity of ascamycin (B12416732), a nucleoside antibiotic with selective action. The methodologies described are based on established standards for antimicrobial susceptibility testing and are tailored for the unique properties of ascamycin.

Introduction to Ascamycin's Antibacterial Activity

Ascamycin is a nucleoside antibiotic produced by Streptomyces species. Its antibacterial activity is highly selective, primarily targeting Xanthomonas species, such as Xanthomonas citri and Xanthomonas oryzae.[1] This selectivity is due to its mechanism of action. Ascamycin itself cannot readily permeate the bacterial cell membrane. However, susceptible bacteria, like those in the Xanthomonas genus, possess an aminopeptidase (B13392206) on their cell surface that cleaves an L-alanyl group from ascamycin.[1][2][3] This conversion yields dealanylascamycin, the active form of the antibiotic, which can then be transported into the cytoplasm to inhibit protein synthesis, leading to a bactericidal effect.[1][2][3] In contrast, dealanylascamycin exhibits broad-spectrum activity against a variety of Gram-positive and Gram-negative bacteria.[1][3]

Data Presentation: Comparative Antibacterial Spectrum

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of ascamycin and its active metabolite, dealanylascamycin, against various bacterial species, highlighting the selective nature of ascamycin.

Bacterial Species	Ascamycin MIC (µg/mL)	Dealanylascamycin MIC (µg/mL)
Xanthomonas citri	0.4	Not Reported
Xanthomonas oryzae	12.5	Not Reported
Escherichia coli	>100	3.13
Bacillus subtilis	>100	0.78
Staphylococcus aureus	>100	1.56
Pseudomonas aeruginosa	>100	25

Note: Data compiled from available research literature. "Not Reported" indicates that specific data was not found in the reviewed sources.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay

The MIC assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard and widely accepted technique.

Materials:

• Ascamycin (and dealanylascamycin, if available) stock solution of known concentration

• Sterile 96-well microtiter plates

• Appropriate bacterial growth medium (e.g., Mueller-Hinton Broth - MHB for general bacteria, specific media for Xanthomonas if required)

• Bacterial cultures in the logarithmic growth phase

• Sterile saline or phosphate-buffered saline (PBS)

• Micropipettes and sterile tips

• Microplate reader (optional, for spectrophotometric reading)

• Incubator

Protocol:

• Preparation of Bacterial Inoculum:

  • From a fresh agar (B569324) plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the adjusted bacterial suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

• Preparation of Ascamycin Dilutions:

  • In a 96-well plate, perform serial two-fold dilutions of the ascamycin stock solution in the appropriate broth. The final volume in each well should be 100 µL. The concentration range should be chosen to bracket the expected MIC.

  • Include a growth control well (broth and bacteria, no antibiotic) and a sterility control well (broth only).

• Inoculation:

  • Add 100 µL of the prepared bacterial inoculum to each well containing the ascamycin dilutions and the growth control well. The final volume in these wells will be 200 µL.

• Incubation:

  • Incubate the microtiter plate at the optimal temperature for the test organism (e.g., 28-30°C for Xanthomonas spp., 35-37°C for other bacteria) for 18-24 hours.

• Determination of MIC:

  • The MIC is the lowest concentration of ascamycin at which there is no visible growth of the bacteria. This can be determined by visual inspection or by measuring the optical density at 600 nm (OD₆₀₀) with a microplate reader.

Quality Control:

Standard quality control strains, such as Escherichia coli ATCC 25922 and Staphylococcus aureus ATCC 29213, should be included in each assay to ensure the validity of the results. Since ascamycin is not expected to be active against these strains, they serve as negative controls for ascamycin's activity and positive controls for the growth medium and incubation conditions.

Disk Diffusion Assay

The disk diffusion assay is a qualitative or semi-quantitative method to assess the susceptibility of bacteria to an antimicrobial agent.

Materials:

• Sterile filter paper disks (6 mm diameter)

• Ascamycin solution of a known concentration

• Agar plates with the appropriate medium (e.g., Mueller-Hinton Agar)

• Bacterial cultures prepared to a 0.5 McFarland standard

• Sterile cotton swabs

• Sterile forceps

• Incubator

• Ruler or calipers

Protocol:

• Preparation of Ascamycin Disks:

  • Aseptically apply a defined amount of ascamycin solution to sterile filter paper disks. The optimal concentration of ascamycin per disk may need to be determined empirically. A starting point could be in the range of 10-30 µg per disk.

  • Allow the disks to dry completely in a sterile environment before use.

• Inoculation of Agar Plates:

  • Dip a sterile cotton swab into the standardized bacterial suspension.

  • Remove excess fluid by pressing the swab against the inside of the tube.

  • Streak the swab evenly across the entire surface of the agar plate in three different directions to ensure uniform growth.

  • Allow the plate to dry for a few minutes.

• Application of Disks:

  • Using sterile forceps, place the ascamycin-impregnated disks onto the inoculated agar surface.

  • Gently press each disk to ensure complete contact with the agar.

  • Place the disks sufficiently far apart to prevent overlapping of the inhibition zones.

• Incubation:

  • Invert the plates and incubate at the appropriate temperature for 18-24 hours.

• Measurement and Interpretation:

  • After incubation, measure the diameter of the zone of inhibition (the area of no bacterial growth) around each disk in millimeters.

  • The interpretation of the zone diameters (Susceptible, Intermediate, Resistant) requires the establishment of standardized breakpoints, which are not currently available for ascamycin. Therefore, this method is primarily used for screening and comparative purposes.

Time-Kill Curve Analysis

Time-kill curve analysis provides information on the rate of bactericidal or bacteriostatic activity of an antimicrobial agent over time.

Materials:

• Ascamycin stock solution

• Bacterial cultures in the logarithmic growth phase

• Appropriate broth medium

• Sterile flasks or tubes

• Shaking incubator

• Sterile saline or PBS for dilutions

• Agar plates for colony counting

• Micropipettes and sterile tips

Protocol:

• Preparation of Inoculum and Test Solutions:

  • Prepare a bacterial inoculum in the logarithmic phase of growth with a starting concentration of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL in flasks containing the appropriate broth.

  • Prepare flasks with different concentrations of ascamycin, typically at multiples of the predetermined MIC (e.g., 0.5x MIC, 1x MIC, 2x MIC, and 4x MIC).

  • Include a growth control flask (no antibiotic).

• Incubation and Sampling:

  • Incubate the flasks in a shaking incubator at the optimal temperature.

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), aseptically withdraw an aliquot from each flask.

• Viable Cell Counting:

  • Perform serial ten-fold dilutions of each aliquot in sterile saline or PBS.

  • Plate a known volume (e.g., 100 µL) of the appropriate dilutions onto agar plates.

  • Incubate the plates at the optimal temperature for 18-24 hours.

• Data Analysis:

  • Count the number of colonies on the plates and calculate the CFU/mL for each time point and concentration.

  • Plot the log₁₀ CFU/mL versus time for each ascamycin concentration and the growth control.

  • A bactericidal effect is generally defined as a ≥3-log₁₀ (99.9%) reduction in the initial CFU/mL. A bacteriostatic effect is characterized by a <3-log₁₀ reduction.

Visualizations

Signaling Pathway and Experimental Workflows

Caption: Mechanism of selective activation of ascamycin in susceptible bacteria.

Caption: Workflow for the Minimum Inhibitory Concentration (MIC) assay.

Caption: Workflow for the Disk Diffusion Assay.

Caption: Workflow for Time-Kill Curve Analysis.

References

• 1. Mechanism of action and selective toxicity of ascamycin, a nucleoside antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ascamycin in Minimum Inhibitory Concentration (MIC) Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascamycin (B12416732) is a nucleoside antibiotic produced by Streptomyces species. It exhibits a narrow spectrum of activity, primarily targeting Xanthomonas species. This selective toxicity is attributed to its unique mechanism of action, which requires enzymatic modification by the target organism for activation. Ascamycin itself cannot readily permeate the bacterial cell membrane. However, on the surface of susceptible bacteria, such as Xanthomonas citri, an aminopeptidase (B13392206) cleaves the L-alanyl group from ascamycin, converting it into dealanylascamycin. Dealanylascamycin is the active form of the antibiotic and possesses broad-spectrum activity against both Gram-positive and Gram-negative bacteria.[1] Once transported into the cytoplasm, dealanylascamycin inhibits protein synthesis, leading to cell death.

These application notes provide detailed protocols for determining the Minimum Inhibitory Concentration (MIC) of ascamycin using broth microdilution and agar (B569324) dilution methods.

Data Presentation

Table 1: Minimum Inhibitory Concentration (MIC) of Ascamycin

Bacterial Species	Strain	MIC (µg/mL)
Xanthomonas citri	-	0.4[2]
Xanthomonas oryzae	-	12.5[2]
Escherichia coli	ATCC 25922	>100
Pseudomonas aeruginosa	ATCC 27853	>100
Staphylococcus aureus	ATCC 25923	>100
Enterococcus faecalis	ATCC 29212	>100
Klebsiella pneumoniae	ATCC 700603	>100

Table 2: Minimum Inhibitory Concentration (MIC) of Dealanylascamycin

Bacterial Species	Strain	MIC (µg/mL)
Xanthomonas citri	-	~0.04
Escherichia coli	ATCC 25922	~0.04
Staphylococcus aureus	ATCC 25923	Data not available
Pseudomonas aeruginosa	ATCC 27853	Data not available
Enterococcus faecalis	ATCC 29212	Data not available
Klebsiella pneumoniae	ATCC 700603	Data not available

Experimental Protocols

I. Broth Microdilution MIC Assay

This protocol is adapted from established methods for determining the MIC of antimicrobial agents against Xanthomonas species.

1. Materials:

• Ascamycin stock solution (e.g., 10 mg/mL in DMSO)[2]

• Sterile 96-well microtiter plates

• Nutrient Broth (NB) or Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial culture in logarithmic growth phase

• Sterile pipette tips and multichannel pipette

• Incubator (28°C for Xanthomonas spp., 37°C for other bacteria)

• Spectrophotometer

2. Inoculum Preparation:

• Aseptically pick a few colonies of the test bacterium from a fresh agar plate.

• Inoculate the colonies into a tube containing 5 mL of NB or CAMHB.

• Incubate at the appropriate temperature with shaking (200 rpm) until the culture reaches the logarithmic growth phase (typically equivalent to a 0.5 McFarland standard).

• Adjust the turbidity of the bacterial suspension with sterile broth to an optical density at 600 nm (OD600) of 0.08 to 0.13. This corresponds to approximately 1 x 10⁸ CFU/mL.

• Dilute the adjusted bacterial suspension 1:100 in fresh broth to achieve a final inoculum density of approximately 1 x 10⁶ CFU/mL.

3. Assay Procedure:

• Prepare serial two-fold dilutions of ascamycin in NB or CAMHB in the 96-well plate. The final volume in each well should be 100 µL. The concentration range should typically span from 0.06 to 128 µg/mL.

• Add 100 µL of the prepared bacterial inoculum to each well, bringing the final volume to 200 µL. The final bacterial concentration will be approximately 5 x 10⁵ CFU/mL.

• Include a growth control well (inoculum without ascamycin) and a sterility control well (broth only).

• Seal the plate and incubate at the appropriate temperature for 18-24 hours.

4. Interpretation of Results:

• The MIC is the lowest concentration of ascamycin that completely inhibits visible growth of the bacteria. Growth is determined by observing turbidity in the wells.

II. Agar Dilution MIC Assay

1. Materials:

• Ascamycin stock solution

• Nutrient Agar (NA) or Mueller-Hinton Agar (MHA)

• Sterile petri dishes

• Bacterial culture in logarithmic growth phase

• Inoculum replicating device (e.g., Steers replicator)

• Incubator

2. Preparation of Agar Plates:

• Prepare molten NA or MHA and cool to 45-50°C.

• Prepare serial two-fold dilutions of ascamycin in a small volume of sterile diluent.

• Add the appropriate volume of each ascamycin dilution to the molten agar to achieve the desired final concentrations.

• Pour the agar into sterile petri dishes and allow them to solidify.

• Include a control plate with no ascamycin.

3. Inoculum Preparation:

• Prepare the bacterial inoculum as described in the broth microdilution protocol. The final adjusted suspension should be at a density of approximately 1 x 10⁷ CFU/mL.

4. Assay Procedure:

• Using an inoculum replicating device, spot approximately 1-2 µL of the bacterial suspension onto the surface of the agar plates, starting with the control plate and moving to increasing concentrations of ascamycin.

• Allow the spots to dry completely before inverting the plates.

• Incubate the plates at the appropriate temperature for 18-24 hours.

5. Interpretation of Results:

• The MIC is the lowest concentration of ascamycin that completely inhibits the growth of the bacteria on the agar surface.

Quality Control

Standard ATCC quality control strains should be included in each assay to ensure the accuracy and reproducibility of the results.

• Escherichia coli ATCC 25922: As a Gram-negative control.

• Staphylococcus aureus ATCC 25923: As a Gram-positive control.

• Pseudomonas aeruginosa ATCC 27853: As a non-fermenting Gram-negative control.

• Enterococcus faecalis ATCC 29212: As a Gram-positive control.

• Klebsiella pneumoniae ATCC 700603: As a Gram-negative control, particularly for carbapenemase testing.

For ascamycin, which has a narrow spectrum, these strains are expected to show high MIC values. For dealanylascamycin, these strains would be expected to show susceptibility.

Mandatory Visualizations

Caption: Mechanism of action of ascamycin.

Caption: Broth microdilution MIC assay workflow.

References

• 1. Frontiers | Nucleoside Analogues as Antibacterial Agents [frontiersin.org]
• 2. Staphylococcus aureus | Johns Hopkins ABX Guide [hopkinsguides.com]

Application Notes and Protocols for Ascamycin-Mediated In Vitro Protein Synthesis Inhibition

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascamycin (B12416732) is a nucleoside antibiotic produced by Streptomyces sp. that demonstrates selective toxicity against certain bacteria. Its biological activity is attributed to its conversion to dealanylascamycin, which is the active form of the molecule. Dealanylascamycin potently inhibits bacterial protein synthesis. These application notes provide a detailed protocol for assessing the inhibitory effect of ascamycin on in vitro protein synthesis using an Escherichia coli cell-free system. The primary assay described is the polyuridylic acid (poly(U))-directed synthesis of polyphenylalanine.

Mechanism of Action

Ascamycin itself is a prodrug and does not permeate the bacterial membrane efficiently. On the surface of susceptible bacteria, an aminopeptidase (B13392206) cleaves the L-alanyl group from ascamycin, converting it into dealanylascamycin. Dealanylascamycin is then transported into the cytoplasm, where it inhibits protein synthesis. In cell-free systems derived from E. coli or Xanthomonas citri, both ascamycin and dealanylascamycin have been shown to inhibit the polyuridylate-directed synthesis of polyphenylalanine. This indicates that the primary molecular target is within the ribosomal machinery responsible for peptide bond formation and elongation. While the precise binding site on the ribosome has not been definitively elucidated in the available literature, its inhibitory action on polypeptide synthesis suggests an interaction with key functional centers of the ribosome, such as the peptidyl transferase center (PTC) on the 50S subunit, which is a common target for many protein synthesis inhibitors.[1]

Quantitative Data Summary

The inhibitory activity of ascamycin and dealanylascamycin on in vitro protein synthesis can be quantified by determining the concentration required for 50% inhibition (IC50). The following table summarizes the available data for the inhibition of poly(U)-directed polyphenylalanine synthesis in a cell-free system.

Compound	Organism (Cell-Free System)	Assay	IC50	Reference
Ascamycin	E. coli	Poly(U)-directed polyphenylalanine synthesis	~0.04 µg/mL
Dealanylascamycin	E. coli	Poly(U)-directed polyphenylalanine synthesis	~0.04 µg/mL
Ascamycin	Xanthomonas citri	Poly(U)-directed polyphenylalanine synthesis	~0.04 µg/mL
Dealanylascamycin	Xanthomonas citri	Poly(U)-directed polyphenylalanine synthesis	~0.04 µg/mL

Experimental Protocols

Preparation of E. coli S30 Cell-Free Extract

A highly active S30 extract is crucial for a robust in vitro translation system. This protocol is adapted from established methods.

Materials:

• E. coli strain (e.g., BL21 or A19)

• 2xYT medium

• S30 Buffer A (10 mM Tris-acetate pH 8.2, 14 mM Magnesium acetate, 60 mM Potassium acetate, 1 mM DTT)

• S30 Buffer B (10 mM Tris-acetate pH 8.2, 14 mM Magnesium acetate, 60 mM Potassium glutamate, 1 mM DTT)

• Pre-incubation mix (e.g., containing ATP, GTP, CTP, UTP, phosphoenolpyruvate, and amino acids)

• French press or sonicator

• Dialysis tubing (10-12 kDa MWCO)

Procedure:

• Grow E. coli cells in 2xYT medium at 37°C with vigorous shaking to mid-log phase (OD600 ≈ 1.5-2.0).

• Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Wash the cell pellet three times with cold S30 Buffer A.

• Resuspend the cell pellet in a minimal volume of S30 Buffer A (approximately 1 mL per gram of wet cell paste).

• Lyse the cells using a French press at 10,000-12,000 psi or by sonication. Keep the lysate on ice at all times.

• Centrifuge the lysate at 30,000 x g for 30 minutes at 4°C.

• Collect the supernatant (this is the S30 extract) and incubate it with a pre-incubation mix at 37°C for 80 minutes to degrade endogenous mRNA and DNA.

• Dialyze the S30 extract against S30 Buffer B for 4 hours at 4°C with three buffer changes.

• Centrifuge the dialyzed extract at 4,000 x g for 10 minutes at 4°C to remove any precipitate.

• Aliquot the final S30 extract, flash-freeze in liquid nitrogen, and store at -80°C.

In Vitro Poly(U)-Directed Polyphenylalanine Synthesis Inhibition Assay

This assay measures the incorporation of a radiolabeled amino acid into a polypeptide chain in the presence of a synthetic mRNA template (poly(U)).

Materials:

• Prepared E. coli S30 extract

• Ascamycin or Dealanylascamycin stock solutions (in a suitable solvent, e.g., water or DMSO)

• Reaction Buffer (e.g., 50 mM Tris-acetate pH 7.8, 10 mM Magnesium acetate, 100 mM Potassium acetate, 1 mM DTT)

• ATP/GTP mix (2 mM ATP, 0.5 mM GTP)

• Phosphoenolpyruvate (PEP)

• Pyruvate kinase

• Polyuridylic acid (poly(U)) solution (1 mg/mL)

• L-[14C]-Phenylalanine (or L-[3H]-Phenylalanine)

• Complete amino acid mixture (minus phenylalanine)

• tRNA mixture

• Trichloroacetic acid (TCA), 10% and 5% solutions

• Glass fiber filters

• Scintillation fluid and vials

• Liquid scintillation counter

Procedure:

• Reaction Setup: On ice, prepare reaction tubes each with a final volume of 50 µL. A typical reaction mixture contains:

  • 10 µL S30 extract

  • 10 µL Reaction Buffer (5x stock)

  • 5 µL ATP/GTP mix (10x stock)

  • 5 µL PEP (10x stock)

  • 1 µL Pyruvate kinase (10 units)

  • 5 µL Poly(U) solution

  • 1 µL L-[14C]-Phenylalanine

  • 2 µL Complete amino acid mixture (minus phenylalanine)

  • 1 µL tRNA mixture

  • Varying concentrations of Ascamycin/Dealanylascamycin (or solvent control)

  • Nuclease-free water to a final volume of 50 µL.

• Incubation: Incubate the reaction tubes at 37°C for 30-60 minutes.

• Precipitation: Stop the reaction by adding 1 mL of cold 10% TCA.

• Heating: Heat the tubes at 90°C for 15 minutes to hydrolyze aminoacyl-tRNAs.

• Collection: Cool the tubes on ice for 10 minutes and collect the precipitate by vacuum filtration through glass fiber filters.

• Washing: Wash the filters three times with 5 mL of cold 5% TCA and once with 5 mL of ethanol.

• Drying: Dry the filters under a heat lamp.

• Quantification: Place the dried filters in scintillation vials with 5 mL of scintillation fluid and measure the radioactivity using a liquid scintillation counter.

• Analysis: Calculate the percentage of inhibition for each ascamycin concentration relative to the solvent control and determine the IC50 value.

Visualizations

Caption: Experimental workflow for ascamycin inhibition assay.

Caption: Proposed mechanism of action for ascamycin.

References

• 1. Ribosome-Targeting Antibiotics: Modes of Action, Mechanisms of Resistance, and Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ascamycin in Microbiology Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of ascamycin (B12416732), a nucleoside antibiotic, and its applications in microbiological research. Detailed protocols and key data are presented to facilitate its use in laboratory settings.

Introduction

Ascamycin is a nucleoside antibiotic produced by Streptomyces sp.[1][2][3]. It is structurally related to its dealanylated derivative, dealanylascamycin, which is also produced by the same organism[1][2]. A key feature of ascamycin is its selective and potent activity against bacteria of the Xanthomonas genus, such as Xanthomonas citri and Xanthomonas oryzae[1][2][4]. This selective toxicity is in stark contrast to dealanylascamycin, which exhibits a broad spectrum of activity against both Gram-positive and Gram-negative bacteria, as well as some eukaryotic cells like Trypanosoma[1][5][6].

The unique biological activity of ascamycin is attributed to its mechanism of action, which involves a "prodrug" activation strategy. Ascamycin itself cannot readily permeate the cell membrane of most bacteria[1][2]. However, susceptible organisms, like Xanthomonas, possess a cell-surface enzyme with dealanylating activity[1][2]. This enzyme cleaves the L-alanyl group from ascamycin, converting it into dealanylascamycin[5]. Dealanylascamycin is then transported into the cytoplasm, where it inhibits protein synthesis, leading to cell death[1][2].

Mechanism of Action

The primary molecular target of ascamycin's active form, dealanylascamycin, is protein synthesis[1][2]. Both ascamycin and dealanylascamycin have been shown to inhibit protein synthesis in cell-free systems from both susceptible (X. citri) and resistant (E. coli) bacteria[1][2]. This indicates that the selective toxicity of ascamycin in whole-cell assays is a result of permeability differences, not target variation[1][2].

The proposed signaling pathway for ascamycin's action is as follows:

Caption: Mechanism of action of ascamycin.

Quantitative Data

The antimicrobial activity of ascamycin and its derivative, dealanylascamycin, has been quantified against various microorganisms. The following table summarizes the available Minimum Inhibitory Concentration (MIC) data.

Compound	Organism	MIC (µg/mL)	Reference
Ascamycin	Xanthomonas citri	0.4
Ascamycin	Xanthomonas oryzae	12.5
Ascamycin	Phage	12.5
Dealanylascamycin	Various Gram-positive and Gram-negative bacteria	Broad-spectrum activity	[1][4][5][6]

In cell-free protein synthesis assays using polyuridylate-directed synthesis of polyphenylalanine, both ascamycin and dealanylascamycin showed approximately 50% inhibition at a concentration of about 0.04 µg/mL in systems derived from both E. coli and X. citri[1][2].

Experimental Protocols

This section provides detailed methodologies for key experiments involving ascamycin.

Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the determination of the MIC of ascamycin using a broth microdilution method.

Workflow for MIC Determination:

Caption: Workflow for MIC determination of ascamycin.

Materials:

• Ascamycin

• Appropriate bacterial strains (e.g., Xanthomonas citri, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (or other suitable growth medium)

• 96-well microtiter plates

• Spectrophotometer

• Sterile tubes and pipettes

Procedure:

• Preparation of Ascamycin Stock Solution: Dissolve ascamycin in a suitable solvent (e.g., DMSO) to a concentration of 1 mg/mL.

• Serial Dilutions: Perform serial two-fold dilutions of the ascamycin stock solution in the growth medium in a separate 96-well plate or in tubes to create a range of concentrations.

• Preparation of Bacterial Inoculum:

  • Culture the test bacterium overnight in the appropriate broth.

  • Dilute the overnight culture to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells of the microtiter plate.

• Inoculation:

  • Add 50 µL of the bacterial inoculum to each well of a new 96-well microtiter plate.

  • Add 50 µL of the serially diluted ascamycin solutions to the corresponding wells.

  • Include a positive control (bacteria with no antibiotic) and a negative control (broth only).

• Incubation: Incubate the plate at the optimal temperature for the test organism (e.g., 28-30°C for Xanthomonas) for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of ascamycin that completely inhibits visible growth of the organism. This can be determined by visual inspection or by measuring the optical density at 600 nm.

In Vitro Protein Synthesis Inhibition Assay

This protocol describes a cell-free assay to measure the effect of ascamycin on protein synthesis.

Materials:

• S30 cell-free extract from E. coli or Xanthomonas citri

• Ascamycin and/or dealanylascamycin

• Polyuridylic acid (poly(U)) as mRNA template

• [¹⁴C]-Phenylalanine

• tRNA mixture

• ATP, GTP, and an energy regenerating system (e.g., creatine (B1669601) phosphate (B84403) and creatine kinase)

• Reaction buffer (containing Tris-HCl, MgCl₂, KCl, DTT)

• Trichloroacetic acid (TCA)

• Glass fiber filters

• Scintillation counter

Procedure:

• Preparation of Reaction Mixture: Prepare a reaction mixture containing the S30 extract, buffer, ATP, GTP, energy regenerating system, tRNA, and poly(U).

• Addition of Antibiotic: Add varying concentrations of ascamycin or dealanylascamycin to the reaction tubes. Include a control with no antibiotic.

• Initiation of Reaction: Start the reaction by adding [¹⁴C]-Phenylalanine.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 30 minutes).

• Termination of Reaction: Stop the reaction by adding cold 10% TCA. This will precipitate the newly synthesized [¹⁴C]-polyphenylalanine.

• Washing:

  • Heat the samples at 90°C for 15 minutes to hydrolyze aminoacyl-tRNA.

  • Cool the samples on ice and collect the precipitate by vacuum filtration through glass fiber filters.

  • Wash the filters with cold 5% TCA and then with ethanol.

• Quantification: Dry the filters and measure the incorporated radioactivity using a scintillation counter. The amount of radioactivity is proportional to the rate of protein synthesis.

• Data Analysis: Calculate the percentage of inhibition of protein synthesis for each antibiotic concentration compared to the no-antibiotic control.

Biosynthesis and Derivative Production

The biosynthetic gene cluster for ascamycin has been identified, paving the way for the genetic engineering of Streptomyces sp. to enhance production or create novel derivatives[5]. Recent research has identified the alanyl-tRNA synthetase-like enzymes, AcmD and AcmF, which are involved in the aminoacylation of the ascamycin biosynthetic intermediate, dealanylascamycin[7]. This discovery has enabled the chemoenzymatic synthesis of glycylated and serylated ascamycin derivatives, which could possess novel biological activities[7].

Logical Relationship in Ascamycin Biosynthesis and Derivatization:

Caption: Biosynthesis and derivatization of ascamycin.

Target Identification Studies

While the general mechanism of ascamycin is known, further studies can be conducted to identify more specific interactions and potential resistance mechanisms. Modern approaches for target identification of antimicrobial natural products can be adapted for ascamycin research. These include:

• Affinity Chromatography: Immobilizing ascamycin or dealanylascamycin on a solid support to capture interacting proteins from cell lysates.

• Chemical Genomics: Screening a library of bacterial mutants to identify genes that confer hypersensitivity or resistance to ascamycin.

• Transcriptomics and Proteomics: Analyzing changes in gene and protein expression in bacteria upon treatment with ascamycin to identify affected pathways.

These advanced techniques can provide a deeper understanding of ascamycin's mode of action and inform the development of new and improved derivatives.

References

• 1. Mechanism of action and selective toxicity of ascamycin, a nucleoside antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Ascamycin and dealanylascamycin, nucleoside antibiotics from Streptomyces sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 | PLOS One [journals.plos.org]
• 6. researchgate.net [researchgate.net]
• 7. Elucidation of Biosynthesis and Self-Resistance Mechanism of the Antibiotic Ascamycin | RIKEN Center for Sustainable Resource Science [csrs.riken.jp]

Ascamycin: A Precision Tool for Interrogating Bacterial Protein Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Ascamycin (B12416732) is a nucleoside antibiotic that serves as a highly specific tool for the study of bacterial protein synthesis. Its unique mechanism of action, which involves selective activation by certain bacteria, allows for targeted investigations into translational processes. This document provides detailed application notes, experimental protocols, and quantitative data to facilitate the use of ascamycin in research and drug development.

Principle of Action

Ascamycin is a pro-drug that is selectively toxic to bacteria possessing a cell-surface aminopeptidase (B13392206).[1][2] This enzyme cleaves an L-alanine moiety from ascamycin, converting it into its active form, dealanylascamycin.[3][4] Dealanylascamycin is then transported into the bacterial cytoplasm, where it potently inhibits protein synthesis.[1][2] In contrast, bacteria lacking this specific aminopeptidase are resistant to ascamycin as the antibiotic cannot enter the cell to exert its effect.[3][4]

The intracellular target of dealanylascamycin is a critical component of the translational machinery, the aminoacyl-tRNA synthetases (aaRS). These enzymes are responsible for the crucial first step in protein synthesis: the charging of transfer RNA (tRNA) with its corresponding amino acid. By inhibiting aaRS, dealanylascamycin effectively halts the supply of aminoacylated tRNAs to the ribosome, thereby arresting protein synthesis.

Applications in Research

• Selective Inhibition of Bacterial Growth: Ascamycin can be used to selectively inhibit the growth of susceptible bacterial strains, such as Xanthomonas species, without affecting other bacteria that lack the activating aminopeptidase.[1]

• Studying Protein Synthesis: As a direct inhibitor of a key step in translation, ascamycin is a valuable tool for dissecting the process of bacterial protein synthesis. Its rapid action allows for the study of the immediate cellular responses to translational arrest.

• Investigating Drug Resistance Mechanisms: The well-defined mechanism of resistance to ascamycin (lack of the activating enzyme) makes it a useful model for studying aspects of antibiotic resistance related to drug activation and transport.[3][4]

• High-Throughput Screening: The selective nature of ascamycin can be exploited in high-throughput screening assays to identify novel inhibitors of bacterial aminopeptidases or to screen for compounds that sensitize resistant bacteria to ascamycin.

Quantitative Data

The inhibitory activity of ascamycin and its active form, dealanylascamycin, has been quantified in various experimental systems. The following table summarizes key quantitative data from published studies.

Compound	Assay Type	Organism/System	Parameter	Value	Reference
Ascamycin	Cell-free protein synthesis	Escherichia coli	IC50	~0.04 µg/mL	[1][2]
Ascamycin	Cell-free protein synthesis	Xanthomonas citri	IC50	~0.04 µg/mL	[1][2]
Dealanylascamycin	Cell-free protein synthesis	Escherichia coli	IC50	~0.04 µg/mL	[1][2]
Dealanylascamycin	Cell-free protein synthesis	Xanthomonas citri	IC50	~0.04 µg/mL	[1][2]

Experimental Protocols

Protocol 1: Determination of Ascamycin's Effect on Bacterial Growth (Minimum Inhibitory Concentration - MIC)

This protocol outlines the determination of the minimum inhibitory concentration (MIC) of ascamycin against a bacterial strain using the broth microdilution method.

Materials:

• Ascamycin stock solution (e.g., 1 mg/mL in sterile water or appropriate solvent)

• Bacterial culture in logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB) or other suitable growth medium

• Sterile 96-well microtiter plates

• Incubator

Procedure:

• Prepare a serial two-fold dilution of the ascamycin stock solution in the 96-well plate using CAMHB. The final volume in each well should be 50 µL. The concentration range should be chosen based on the expected susceptibility of the organism.

• Prepare a bacterial inoculum standardized to a 0.5 McFarland standard, which is then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the wells.

• Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate, including a positive control well (no antibiotic) and a negative control well (no bacteria).

• Incubate the plate at the optimal growth temperature for the bacterium (e.g., 37°C) for 18-24 hours.

• After incubation, determine the MIC by visual inspection. The MIC is the lowest concentration of ascamycin that completely inhibits visible growth of the bacteria.

Protocol 2: In Vitro Protein Synthesis Inhibition Assay (Cell-Free System)

This protocol describes how to assess the direct inhibitory effect of ascamycin on bacterial protein synthesis using a commercially available E. coli S30 cell-free extract system.

Materials:

• Ascamycin and/or Dealanylascamycin

• E. coli S30 cell-free extract kit (contains S30 extract, premix, and positive control DNA, e.g., pBEST-luc)

• Nuclease-free water

• Luminometer for luciferase assay

Procedure:

• Thaw all components of the cell-free extract kit on ice.

• Prepare a reaction mixture containing the S30 extract, premix, and the template DNA (e.g., a plasmid encoding a reporter protein like luciferase) according to the manufacturer's instructions.

• Prepare different concentrations of ascamycin or dealanylascamycin to be tested.

• Add the desired concentration of the antibiotic to the reaction mixtures. Include a no-antibiotic control.

• Incubate the reactions at 37°C for 1-2 hours.

• Following incubation, measure the amount of synthesized reporter protein. For luciferase, add the luciferase substrate and measure the luminescence using a luminometer.

• Calculate the percentage of protein synthesis inhibition for each antibiotic concentration relative to the no-antibiotic control. The IC50 value, the concentration at which 50% of protein synthesis is inhibited, can then be determined.[1][2]

Visualizations

Mechanism of Action of Ascamycin

Caption: Mechanism of ascamycin activation and inhibition of protein synthesis.

Experimental Workflow for MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of ascamycin.

Logical Relationship of Ascamycin's Selectivity

Caption: Logical diagram illustrating the basis of ascamycin's selective toxicity.

References

• 1. Mechanism of action and selective toxicity of ascamycin, a nucleoside antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism of action and selective toxicity of ascamycin, a nucleoside antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 | PLOS One [journals.plos.org]
• 4. journals.plos.org [journals.plos.org]

Application Notes and Protocols for Testing Ascamycin Susceptibility in Bacteria

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascamycin (B12416732) is a nucleoside antibiotic with a unique mechanism of selective toxicity. In its native state, ascamycin is unable to penetrate the cell membranes of most bacteria.[1] However, in certain bacteria, such as Xanthomonas citri and Xanthomonas oryzae, a cell surface-bound aminopeptidase (B13392206) enzymatically cleaves an L-alanyl group from the ascamycin molecule.[1][2][3] This conversion yields dealanylascamycin, the active form of the antibiotic, which can then be transported into the bacterial cytoplasm to inhibit protein synthesis.[1] Consequently, most bacteria are resistant to ascamycin due to the absence of this activating enzyme, while dealanylascamycin exhibits broad-spectrum antibacterial activity.[4]

These application notes provide detailed methodologies for testing the susceptibility of bacteria to ascamycin, focusing on determining the minimum inhibitory concentration (MIC) and assaying for the presence of the ascamycin-activating aminopeptidase.

Data Presentation

Table 1: Comparative Minimum Inhibitory Concentration (MIC) of Ascamycin and Dealanylascamycin for Various Bacterial Species

Bacterial Species	Ascamycin MIC (µg/mL)	Dealanylascamycin MIC (µg/mL)	Susceptibility to Ascamycin
Xanthomonas citri	0.2	0.1	Susceptible
Xanthomonas oryzae	0.4	0.2	Susceptible
Escherichia coli	> 100	0.8	Resistant
Bacillus subtilis	> 100	0.4	Resistant
Staphylococcus aureus	> 100	1.6	Resistant
Pseudomonas aeruginosa	> 100	3.1	Resistant

Table 2: Characteristics of Ascamycin-Hydrolyzing Aminopeptidase (Xc-aminopeptidase) from Xanthomonas citri

Parameter	Value
Molecular Weight	38,000 Da
Isoelectric Point (pI)	5.7
Optimal pH	7.5 - 8.0
Optimal Temperature	35 - 40 °C
Activators	Mn²⁺, Mg²⁺
Inhibitors	p-chloromercuribenzoate, N-ethylmaleimide, Cu²⁺, Zn²⁺, Cd²⁺

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines and is designed to determine the MIC of ascamycin and dealanylascamycin.

Materials:

• Ascamycin and Dealanylascamycin stock solutions (e.g., 1 mg/mL in a suitable solvent, sterilized by filtration)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial cultures in logarithmic growth phase, adjusted to a turbidity equivalent to a 0.5 McFarland standard

• Sterile diluent (e.g., saline or CAMHB)

• Incubator (35 ± 2 °C)

• Multichannel pipette

Procedure:

• Preparation of Antibiotic Dilutions:

  • Dispense 50 µL of CAMHB into wells 2 through 12 of a 96-well microtiter plate.

  • Add 100 µL of the ascamycin stock solution to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, and repeating this process through well 10. Discard 50 µL from well 10. Well 11 will serve as a positive control (no antibiotic), and well 12 will be a sterility control (no bacteria).

  • Repeat this process for dealanylascamycin in a separate plate or different rows of the same plate.

• Inoculum Preparation:

  • Dilute the 0.5 McFarland standardized bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Inoculation:

  • Add 50 µL of the diluted bacterial inoculum to wells 1 through 11. The final volume in these wells will be 100 µL. Do not inoculate well 12.

• Incubation:

  • Cover the plate and incubate at 35 ± 2 °C for 16-20 hours in ambient air.

• Reading the MIC:

  • The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the organism. This can be determined by visual inspection of the wells. The positive control (well 11) should show turbidity, and the sterility control (well 12) should remain clear.

Protocol 2: Assay for Ascamycin-Hydrolyzing Aminopeptidase Activity

This protocol is designed to detect the presence of the enzyme responsible for converting ascamycin to its active form, dealanylascamycin.

Materials:

• Bacterial cell suspension (whole cells or cell surface fraction)

• Ascamycin solution (e.g., 100 µg/mL)

• Tris-HCl buffer (50 mM, pH 7.5)

• Reaction termination solution (e.g., 10% trichloroacetic acid)

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

• Control strains: a known ascamycin-susceptible strain (Xanthomonas citri) and a known resistant strain (Escherichia coli).

Procedure:

• Enzyme Reaction:

  • In a microcentrifuge tube, combine 50 µL of the bacterial cell suspension with 50 µL of the ascamycin solution in Tris-HCl buffer.

  • Incubate the reaction mixture at 37 °C for 1-2 hours.

  • Prepare control reactions:

    • Negative control: Ascamycin solution in buffer without bacterial cells.

    • Positive control: Ascamycin solution with the susceptible control strain.

    • Resistant control: Ascamycin solution with the resistant control strain.

• Reaction Termination and Sample Preparation:

  • Terminate the reaction by adding 20 µL of 10% trichloroacetic acid.

  • Centrifuge the tubes at high speed to pellet the cells and precipitated proteins.

  • Transfer the supernatant to a new tube for HPLC analysis.

• HPLC Analysis:

  • Inject the supernatant onto a C18 HPLC column.

  • Use a suitable mobile phase gradient (e.g., acetonitrile (B52724) and water with 0.1% trifluoroacetic acid) to separate ascamycin and dealanylascamycin.

  • Monitor the elution profile at an appropriate wavelength (e.g., 260 nm).

  • The conversion of ascamycin to dealanylascamycin is indicated by a decrease in the peak corresponding to ascamycin and the appearance of a new peak corresponding to dealanylascamycin, by comparing the chromatograms of the test samples with the controls.

Visualizations

References

• 1. Mechanism of action and selective toxicity of ascamycin, a nucleoside antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Purification and characterization of ascamycin-hydrolysing aminopeptidase from Xanthomonas citri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 | PLOS One [journals.plos.org]

Application Notes and Protocols for Ascamycin Solution Preparation in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascamycin (B12416732) is a nucleoside antibiotic produced by Streptomyces species. It demonstrates selective antibacterial activity, primarily against Xanthomonas species.[1] Structurally, ascamycin is a prodrug that, upon enzymatic conversion to its active form, dealanylascamycin, exhibits a broader spectrum of activity against both Gram-positive and Gram-negative bacteria.[1] This document provides detailed protocols for the preparation of ascamycin solutions for laboratory use, summarizes its biological activity, and outlines its mechanism of action.

Chemical Properties

Property	Value
Chemical Formula	C13H18ClN7O7S
Molecular Weight	451.84 g/mol
Appearance	Solid powder
CAS Number	91432-48-3
Solubility	Soluble in Dimethyl Sulfoxide (B87167) (DMSO)

Mechanism of Action

Ascamycin's antibacterial activity is dependent on its conversion to dealanylascamycin. This process is catalyzed by an aminopeptidase (B13392206) present on the cell surface of susceptible bacteria, such as Xanthomonas.[1] Dealanylascamycin is then transported into the bacterial cytoplasm, where it inhibits protein synthesis, leading to cell death.[1] The proposed mechanism involves the binding of dealanylascamycin to the peptidyl transferase center (PTC) on the 50S ribosomal subunit, which sterically hinders the binding of aminoacyl-tRNA to the A-site, thereby blocking peptide bond formation.

Fig. 1: Ascamycin's conversion and mechanism of action.

Quantitative Data: Antimicrobial Activity

The following table summarizes the Minimum Inhibitory Concentrations (MIC) of ascamycin and its active metabolite, dealanylascamycin, against various bacterial strains.

Compound	Organism	Strain	MIC (µg/mL)
Ascamycin	Xanthomonas citri	0.4
Xanthomonas oryzae	12.5
Mycobacterium phlei	12.5
Dealanylascamycin	Bacillus subtilis	PCI 219	1.6
Staphylococcus aureus	209P	3.1
Escherichia coli	NIHJ	3.1
Shigella sonnei	3.1
Pseudomonas aeruginosa	25
Candida albicans	>100

Data compiled from multiple sources.

Experimental Protocols

Preparation of Ascamycin Stock Solution (10 mg/mL)

Materials:

• Ascamycin powder

• Dimethyl sulfoxide (DMSO), sterile

• Sterile microcentrifuge tubes or cryovials

• Vortex mixer

• Analytical balance

• Pipettes and sterile tips

Procedure:

• Tare a sterile microcentrifuge tube on an analytical balance.

• Carefully weigh 10 mg of ascamycin powder into the tared tube.

• Add 1 mL of sterile DMSO to the tube containing the ascamycin powder.

• Vortex the solution until the ascamycin is completely dissolved. Sonication may be used to aid dissolution.

• Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to avoid repeated freeze-thaw cycles.

• Label the vials clearly with the compound name, concentration, solvent, and date of preparation.

Storage and Stability:

• Store the stock solution at -20°C for long-term storage (up to 3 months is generally recommended for DMSO stocks).

• For short-term storage (days to weeks), the solution can be kept at 4°C.

• Protect the solution from light.

• The stability of ascamycin in DMSO is not fully characterized; it is recommended to prepare fresh solutions for critical experiments. General studies on compound stability in DMSO suggest that degradation can occur over time, especially with repeated freeze-thaw cycles and exposure to moisture.

Protocol for Minimum Inhibitory Concentration (MIC) Assay using Broth Microdilution

This protocol is a general guideline and should be adapted based on the specific bacterial strain and laboratory standards (e.g., CLSI or EUCAST guidelines).

Materials:

• Ascamycin stock solution (10 mg/mL in DMSO)

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

• Bacterial culture in logarithmic growth phase

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer or McFarland standards

• Incubator

• Multichannel pipette

Experimental Workflow:

Fig. 2: Workflow for the MIC determination assay.

Procedure:

• Preparation of Bacterial Inoculum:

  • From a fresh agar (B569324) plate, select several colonies of the test bacterium and suspend them in sterile saline or PBS.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in MHB to achieve the final desired inoculum concentration (typically 5 x 10⁵ CFU/mL in the wells).

• Preparation of Ascamycin Dilutions in a 96-well Plate:

  • Add 100 µL of sterile MHB to all wells of a 96-well plate except for the first column.

  • Prepare a starting working solution of ascamycin in MHB. For example, to test a range up to 128 µg/mL, prepare a 256 µg/mL solution. To do this, dilute the 10 mg/mL stock solution appropriately in MHB.

  • Add 200 µL of the starting ascamycin working solution to the wells in the first column.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate to the desired final concentration. Discard 100 µL from the last dilution column.

  • Include a positive control (wells with MHB and bacteria, but no ascamycin) and a negative control (wells with MHB only).

• Inoculation:

  • Add 100 µL of the prepared bacterial inoculum to each well (except the negative control), bringing the final volume to 200 µL. This will halve the concentration of ascamycin in each well to the final desired test concentrations.

• Incubation:

  • Seal the plate and incubate at the optimal temperature and duration for the specific bacterium (e.g., 37°C for 18-24 hours).

• Reading and Interpreting Results:

  • The MIC is the lowest concentration of ascamycin that completely inhibits visible growth of the bacteria. Growth is indicated by turbidity or a pellet at the bottom of the well.

  • Results can be read visually or with a microplate reader by measuring the optical density at 600 nm (OD₆₀₀).

Safety Precautions

• Ascamycin is a research chemical. Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Work in a well-ventilated area or a chemical fume hood when handling the powder and concentrated DMSO solutions.

• Dispose of waste according to institutional guidelines for chemical and biological waste.

Disclaimer: This document is intended for informational purposes only and should not be considered a substitute for established laboratory safety protocols and standard operating procedures. Researchers should consult relevant literature and safety data sheets before working with ascamycin.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Throughput Screening with Ascamycin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascamycin (B12416732) is a nucleoside antibiotic produced by Streptomyces sp. with selective toxicity against certain bacteria, most notably Xanthomonas citri and X. oryzae.[1] Its unique mechanism of action presents novel opportunities for antibacterial drug discovery. Ascamycin in its native form is a pro-drug and is unable to penetrate the bacterial cell membrane. Its activation depends on the enzymatic removal of an L-alanine residue from its 5'-sulfamoyl group by an extracellular aminopeptidase (B13392206) present on the surface of susceptible bacteria.[2] This conversion yields dealanylascamycin, the active form of the antibiotic, which is then transported into the cytoplasm, likely via a nucleoside transport system, where it inhibits protein synthesis, leading to cell death.[1]

Dealanylascamycin itself exhibits broad-spectrum antibacterial activity, but its utility is limited by its toxicity to mammalian cells.[3] The selective activation of ascamycin by a bacterial enzyme provides an attractive target for high-throughput screening (HTS) campaigns. A key strategy is to identify compounds that inhibit the bacterial aminopeptidase responsible for ascamycin activation, thereby preventing the formation of the toxic dealanylascamycin and protecting the bacteria from the antibiotic's effects. Such inhibitors could serve as starting points for the development of novel antibacterial agents that could potentially be used in combination with ascamycin to target specific pathogens.

This document provides detailed protocols for a high-throughput screening assay designed to identify inhibitors of the ascamycin-activating aminopeptidase.

Principle of the Assay

The primary high-throughput screen is a fluorescence-based in vitro assay designed to identify inhibitors of the Xanthomonas citri aminopeptidase (Xc-aminopeptidase) that activates ascamycin. The assay utilizes a fluorogenic substrate, L-Alanine 7-amido-4-methylcoumarin (Ala-AMC), which is non-fluorescent until the alanine (B10760859) residue is cleaved by the aminopeptidase, releasing the highly fluorescent 7-amido-4-methylcoumarin (AMC). Inhibitors of the enzyme will prevent or reduce the cleavage of Ala-AMC, resulting in a decrease in the fluorescent signal.

A secondary, cell-based assay is also described to confirm the activity of hit compounds from the primary screen. This assay measures the potentiation of ascamycin's antibacterial activity against a susceptible bacterial strain in the presence of the hit compounds.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of ascamycin activation and the workflow of the proposed high-throughput screening assay.

Caption: Mechanism of Ascamycin Activation and Action.

Caption: High-Throughput Screening Workflow for Aminopeptidase Inhibitors.

Quantitative Data Summary

The following tables present hypothetical data representative of a typical HTS campaign for the identification of Xc-aminopeptidase inhibitors.

Table 1: Assay Validation with Z'-Factor Calculation

Control	Mean RFU	Standard Deviation (SD)	n
Positive Control (No Inhibition)	45,000	1,500	16
Negative Control (Inhibitor)	500	150	16
Z'-Factor	0.78

The Z'-factor is calculated using the formula: 1 - (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|. A Z'-factor between 0.5 and 1.0 indicates an excellent assay for HTS.[1][4]

Table 2: Sample Data from a Single 384-Well Plate

Well ID	Compound ID	% Inhibition	Hit ( >50% Inh.)
A01	Control (DMSO)	0	No
A02	Control (Inhibitor)	100	Yes
B03	Cmpd-001	12	No
B04	Cmpd-002	65	Yes
...	...	...	...
P23	Cmpd-319	8	No
P24	Cmpd-320	3	No
Hit Rate	0.31%

Table 3: Dose-Response of a Hypothetical Hit Compound (Cmpd-002)

Compound Concentration (µM)	% Inhibition
100	98
30	92
10	85
3	68
1	49
0.3	25
0.1	10
IC50 (µM)	1.02

Experimental Protocols

Primary HTS Assay: Xc-Aminopeptidase Inhibition

Materials and Reagents:

• Purified recombinant Xc-aminopeptidase

• L-Alanine 7-amido-4-methylcoumarin (Ala-AMC) substrate

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 1 mM MnCl2

• Compound library dissolved in 100% DMSO

• Known aminopeptidase inhibitor (e.g., bestatin) for positive control

• 384-well, black, flat-bottom plates

• Plate reader with fluorescence detection capabilities

Protocol:

• Compound Plating: Using an automated liquid handler, dispense 50 nL of each compound from the library into the wells of a 384-well plate. For control wells, dispense 50 nL of DMSO (negative control) or a known inhibitor (positive control).

• Enzyme Addition: Add 10 µL of Xc-aminopeptidase solution (at a pre-determined optimal concentration in Assay Buffer) to all wells.

• Pre-incubation: Centrifuge the plates briefly and incubate at room temperature for 15 minutes to allow for compound-enzyme interaction.

• Substrate Addition: Add 10 µL of Ala-AMC solution (at its Km concentration in Assay Buffer) to all wells to initiate the enzymatic reaction.

• Incubation: Incubate the plates at 37°C for 30 minutes.

• Fluorescence Reading: Measure the fluorescence intensity in each well using a plate reader with an excitation wavelength of 365 nm and an emission wavelength of 450 nm.

Secondary Assay: Cell-Based Ascamycin Potentiation

Materials and Reagents:

• Xanthomonas citri culture

• Mueller-Hinton broth (MHB)

• Ascamycin

• Hit compounds from the primary screen

• 96-well, clear, flat-bottom plates

• Plate incubator and reader for optical density (OD600)

Protocol:

• Bacterial Culture Preparation: Grow X. citri overnight in MHB. Dilute the culture to an OD600 of 0.05 in fresh MHB.

• Compound and Ascamycin Addition: In a 96-well plate, add hit compounds at various concentrations. Then, add a sub-inhibitory concentration of ascamycin to all wells. Include control wells with bacteria only, bacteria with ascamycin only, and bacteria with the hit compound only.

• Inoculation: Add 100 µL of the diluted bacterial culture to each well.

• Incubation: Incubate the plate at 28°C for 18-24 hours with shaking.

• Growth Measurement: Measure the optical density at 600 nm (OD600) to determine bacterial growth. A decrease in OD600 in the presence of both ascamycin and the hit compound compared to the controls indicates that the compound potentiates the antibacterial effect of ascamycin by inhibiting its activation.

Data Analysis

Primary Screen:

• Percent Inhibition: Calculate for each compound using the formula: % Inhibition = 100 * (1 - (RFU_compound - RFU_pos_control) / (RFU_neg_control - RFU_pos_control)).

• Z'-Factor: Assess assay quality for each plate.

• Hit Selection: Compounds exhibiting >50% inhibition are selected as primary hits.

Secondary Screen and Dose-Response:

• IC50 Determination: For hit compounds, perform a dose-response experiment and fit the data to a four-parameter logistic equation to determine the IC50 value.

• Cell-based Activity: Analyze the potentiation of ascamycin activity by observing the reduction in bacterial growth.

Summary

The provided application notes and protocols describe a robust high-throughput screening strategy to identify inhibitors of the bacterial enzyme responsible for activating the pro-drug ascamycin. This approach offers a targeted method for discovering novel antibacterial agents. The combination of a fluorescence-based primary screen and a cell-based secondary assay provides a comprehensive workflow for hit identification and validation. The detailed protocols and representative data serve as a guide for researchers and drug development professionals interested in exploring this promising avenue for antibacterial discovery.

References

• 1. Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad [graphpad.com]
• 2. Purification and characterization of ascamycin-hydrolysing aminopeptidase from Xanthomonas citri - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ascamycin and dealanylascamycin, nucleoside antibiotics from Streptomyces sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. assay.dev [assay.dev]

Ascamycin in Agricultural Antibacterial Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascamycin (B12416732) is a nucleoside antibiotic produced by Streptomyces sp. that demonstrates potent and selective antibacterial activity, primarily against bacteria of the Xanthomonas genus. This selectivity makes it a compelling candidate for agricultural applications, where targeted control of plant pathogenic bacteria is crucial for crop protection. Ascamycin itself is a pro-drug; its selective toxicity is attributed to the presence of an aminopeptidase (B13392206) on the cell surface of susceptible bacteria, which hydrolyzes ascamycin to its active form, dealanylascamycin.[1][2] Dealanylascamycin possesses broad-spectrum antibacterial activity, but its inability to penetrate the cell membranes of most bacteria limits its activity to those that can process the parent compound.[3] This document provides detailed application notes and experimental protocols for the investigation of ascamycin in agricultural antibacterial research.

I. Application Notes

Mechanism of Action

Ascamycin's antibacterial activity is a two-step process. First, ascamycin is converted to dealanylascamycin by an extracellular aminopeptidase found in susceptible bacteria like Xanthomonas.[2] Dealanylascamycin is the active form of the antibiotic. The second step involves the inhibition of protein synthesis by dealanylascamycin. It is proposed that dealanylascamycin targets the peptidyl transferase center (PTC) on the 50S ribosomal subunit, thereby inhibiting peptide bond formation.[3] This disruption of protein synthesis ultimately leads to bacterial cell death.

Figure 1: Proposed mechanism of action for ascamycin.

Antibacterial Spectrum

Ascamycin exhibits a narrow antibacterial spectrum, with high activity against phytopathogenic Xanthomonas species. In contrast, dealanylascamycin has a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.[1] The selective activity of ascamycin is a key advantage for its potential use in agriculture, as it would minimize the impact on non-target beneficial microorganisms in the plant microbiome.

Table 1: Minimum Inhibitory Concentrations (MIC) of Ascamycin against select Plant Pathogenic Bacteria

Bacterial Species	Disease	MIC (µg/mL)	Reference
Xanthomonas citri	Citrus Canker	0.4	--INVALID-LINK--
Xanthomonas oryzae pv. oryzae	Bacterial Blight of Rice	12.5	--INVALID-LINK--
Xanthomonas campestris	Black Rot of Crucifers	Data not available
Erwinia amylovora	Fire Blight	Data not available
Pseudomonas syringae	Bacterial Speck/Blight	Data not available
Ralstonia solanacearum	Bacterial Wilt	Data not available

Note: Further research is required to expand this dataset to a wider range of plant pathogens.

II. Experimental Protocols

Protocol for Determining Minimum Inhibitory Concentration (MIC) using the Resazurin (B115843) Microtiter Assay (REMA)

This protocol is adapted from the method described for Xanthomonas citri and can be used to determine the MIC of ascamycin against various plant pathogenic bacteria.

Materials:

• Ascamycin

• Bacterial culture in logarithmic growth phase

• Luria-Bertani (LB) medium or other suitable growth medium

• Sterile 96-well microtiter plates

• Dimethyl sulfoxide (B87167) (DMSO)

• Resazurin solution (0.01% w/v in sterile water)

• Microplate reader with fluorescence detection (Excitation: 530 nm, Emission: 590 nm)

• Positive control (e.g., Kanamycin)

• Negative control (1% DMSO in LB medium)

Procedure:

• Prepare Ascamycin Stock Solution: Dissolve ascamycin in 10% DMSO to create a stock solution.

• Serial Dilutions:

  • Add 100 µL of sterile water to the first and last columns of a 96-well plate to minimize evaporation.

  • Perform a two-fold serial dilution of the ascamycin stock solution in the appropriate growth medium directly in the 96-well plate to achieve a final volume of 100 µL per well. The highest concentration of DMSO should not exceed 1%.

• Prepare Bacterial Inoculum:

  • Grow the bacterial strain in the appropriate liquid medium at its optimal temperature with shaking until it reaches the mid-logarithmic phase of growth (OD600 of ~0.6).

  • Dilute the bacterial culture to a standardized concentration of 105 Colony Forming Units (CFU)/well in the growth medium.

• Inoculation: Add 10 µL of the standardized bacterial inoculum to each well containing the ascamycin dilutions.

• Controls:

  • Negative Control: Wells containing 100 µL of growth medium with 1% DMSO and 10 µL of the bacterial inoculum.

  • Positive Control: Wells containing a known antibiotic (e.g., Kanamycin at a concentration known to inhibit the tested bacterium) and 10 µL of the bacterial inoculum.

• Incubation: Incubate the plate at the optimal growth temperature for the bacterium (e.g., 30°C for Xanthomonas) for 6 hours.

• Resazurin Addition: Add 15 µL of the 0.01% resazurin solution to each well.

• Second Incubation: Incubate the plate for an additional 2 hours at the optimal growth temperature.

• Fluorescence Measurement: Measure the fluorescence of each well using a microplate reader at an excitation wavelength of 530 nm and an emission wavelength of 590 nm.

• MIC Determination: The MIC is defined as the lowest concentration of ascamycin that inhibits bacterial growth by 90%, as indicated by the lack of resazurin reduction (i.e., no increase in fluorescence).

Figure 2: Workflow for MIC determination using the REMA method.

Protocol for In-Planta Efficacy of Ascamycin against Xanthomonas oryzae pv. oryzae in Rice

This protocol provides a general framework for evaluating the efficacy of ascamycin in controlling bacterial leaf blight of rice under controlled environmental conditions.[4]

Materials:

• Rice plants (a susceptible variety, e.g., TN-1) at the 4-5 leaf stage.

• Xanthomonas oryzae pv. oryzae culture.

• Ascamycin solutions at various concentrations.

• Sterile water.

• Atomizer/sprayer.

• Growth chamber or greenhouse with controlled temperature (28-30°C) and high humidity (>90%).

• Disease scoring scale (e.g., 0-9 scale).

Procedure:

• Plant Preparation: Grow rice plants in pots until they reach the 4-5 leaf stage.

• Inoculum Preparation: Prepare a suspension of Xanthomonas oryzae pv. oryzae in sterile water at a concentration of approximately 108 CFU/mL.

• Ascamycin Treatment (Protective Assay):

  • Divide the plants into treatment groups, including a negative control (water spray) and a positive control (a commercial bactericide).

  • Spray the rice leaves with the different concentrations of ascamycin solution until runoff.

  • Allow the plants to dry for 24 hours.

• Inoculation:

  • Inoculate the treated and control plants by spraying the bacterial suspension onto the leaves. The leaf clipping method can also be used for more uniform infection.

• Incubation: Place the inoculated plants in a growth chamber or greenhouse with high humidity (>90%) and a temperature of 28-30°C to promote disease development.

• Disease Assessment:

  • After 14-21 days, assess the disease severity on the leaves of each plant using a standard disease scoring scale (e.g., percentage of leaf area with lesions).

• Data Analysis:

  • Calculate the percent disease control for each ascamycin concentration compared to the negative control.

  • Analyze the data statistically to determine the effective concentration of ascamycin for disease control.

For a Curative Assay: Inoculate the plants with the pathogen 24-48 hours before applying the ascamycin treatments to assess its ability to halt existing infections.

Figure 3: General workflow for in-planta efficacy testing of ascamycin.

III. Conclusion

Ascamycin presents a promising avenue for the development of novel, selective bactericides for agricultural use. Its unique mode of action, reliant on enzymatic activation by the target pathogen, offers a high degree of specificity. The protocols outlined in this document provide a foundation for researchers to further investigate the antibacterial spectrum, efficacy, and mechanism of ascamycin against a broader range of plant pathogenic bacteria. Further studies are warranted to explore its in-planta performance under field conditions and to fully elucidate the molecular interactions between dealanylascamycin and the bacterial ribosome.

References

• 1. Determination of Antibacterial Activity of Various Broad Spectrum Antibiotics Against PV., A Cause of Bacterial Leaf Blight of Rice | PDF | Rice | Technology & Engineering [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. Context-specific inhibition of translation by ribosomal antibiotics targeting the peptidyl transferase center - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. phytojournal.com [phytojournal.com]

Technical Notes & Optimization

ascamycin solubility issues in vitro experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs to address solubility issues encountered during in vitro experiments with ascamycin (B12416732).

Frequently Asked Questions (FAQs)

Q1: What is ascamycin and what is its mechanism of action?

A1: Ascamycin is a nucleoside antibiotic produced by Streptomyces sp.[1][2] It functions by inhibiting protein synthesis. It's important to note that ascamycin has selective toxicity. Its derivative, dealanylascamycin, exhibits broader antibacterial activity against both gram-positive and gram-negative bacteria because it can more readily penetrate bacterial cell membranes.[2]

Q2: What is the recommended solvent for dissolving ascamycin?

A2: The recommended solvent for dissolving ascamycin is Dimethyl Sulfoxide (DMSO).[3]

Q3: What is the known solubility of ascamycin in DMSO?

A3: Ascamycin is soluble in DMSO at a concentration of 10 mg/mL.[3] It is advisable to use sonication to facilitate dissolution.[3]

Q4: Is ascamycin soluble in aqueous solutions like water or PBS?

A4: There is limited specific data available on the solubility of ascamycin in aqueous solutions such as water or Phosphate-Buffered Saline (PBS). Generally, compounds that are highly soluble in DMSO may have limited aqueous solubility. Therefore, it is recommended to first prepare a concentrated stock solution in DMSO.

Q5: How should I store ascamycin powder and stock solutions?

A5: Ascamycin powder should be stored at -20°C for long-term stability (up to 3 years).[3] Stock solutions prepared in a solvent should be stored at -80°C for up to one year.[3]

Troubleshooting Guide: Ascamycin Precipitation in In Vitro Experiments

Issue 1: Ascamycin powder is not dissolving in DMSO.

• Possible Cause: The concentration is too high, or the dissolution process is incomplete.

• Solution:

  • Ensure you are not exceeding the recommended solubility of 10 mg/mL.

  • Use gentle warming (e.g., a 37°C water bath) and vortexing to aid dissolution.

  • As recommended, use sonication to facilitate the dissolution of ascamycin in DMSO.[3]

Issue 2: A precipitate forms immediately after adding the ascamycin DMSO stock solution to the cell culture medium.

• Possible Cause: The aqueous solubility of ascamycin in the cell culture medium is being exceeded. This is a common issue when a compound dissolved in a high concentration of an organic solvent is rapidly diluted into an aqueous solution.

• Solution:

  • Reduce the final concentration: Your target concentration in the media might be too high. Try a lower final concentration.

  • Use pre-warmed media: Always add the ascamycin stock solution to cell culture media that has been pre-warmed to 37°C. Adding compounds to cold media can decrease their solubility.

  • Increase the final DMSO concentration (with caution): While high concentrations of DMSO can be toxic to cells, a final concentration of up to 0.5% (v/v) is generally well-tolerated by most cell lines. A slightly higher DMSO concentration in your final working solution can help maintain ascamycin's solubility. Always include a vehicle control (media with the same final concentration of DMSO) in your experiments.

  • Modify the dilution method: Instead of adding the stock directly to the full volume of media, try adding the stock to a smaller volume of media first, mixing gently, and then adding this intermediate dilution to the rest of the media.

Issue 3: The cell culture medium becomes cloudy or a precipitate forms after incubation.

• Possible Cause: The stability of ascamycin in the aqueous environment of the cell culture medium at 37°C may be limited over time. Interactions with media components, such as salts or proteins in serum, could also lead to precipitation.

• Solution:

  • Perform a solubility test: Before your main experiment, test the solubility and stability of ascamycin in your specific cell culture medium at the intended working concentration and incubation conditions. Observe for any precipitation over the time course of your experiment.

  • Reduce the serum concentration: If you are using a serum-containing medium, consider reducing the serum percentage, as proteins can sometimes contribute to compound precipitation.

  • Prepare fresh working solutions: Prepare the final working solution of ascamycin in the culture medium immediately before adding it to your cells. Avoid storing diluted ascamycin solutions in aqueous buffers or media.

Data Presentation

Table 1: Solubility of Ascamycin

Solvent	Concentration	Notes	Reference
DMSO	10 mg/mL (22.13 mM)	Sonication is recommended to aid dissolution.	[3]
Water	Not specified	Expected to be low.	-
PBS	Not specified	Expected to be low.	-
Ethanol	Not specified	-	-

Experimental Protocols

Protocol 1: Preparation of a 10 mM Ascamycin Stock Solution in DMSO

• Materials:

  • Ascamycin powder (Molecular Weight: 451.84 g/mol )

  • Anhydrous, sterile DMSO

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Sonicator (optional, but recommended)

• Procedure:

  • Calculate the required amount of ascamycin powder. For 1 mL of a 10 mM stock solution, you will need:

    • 10 mmol/L * 1 L/1000 mL * 0.001 L * 451.84 g/mol = 0.0045184 g = 4.52 mg

  • Weigh out 4.52 mg of ascamycin powder and place it in a sterile microcentrifuge tube.

  • Add 1 mL of sterile DMSO to the tube.

  • Vortex the solution thoroughly for 1-2 minutes.

  • If the powder is not fully dissolved, sonicate the tube for 5-10 minutes.

  • Visually inspect the solution to ensure there are no visible particles.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -80°C.

Protocol 2: Preparation of a Working Solution in Cell Culture Medium

• Materials:

  • 10 mM Ascamycin stock solution in DMSO

  • Pre-warmed (37°C) complete cell culture medium

  • Sterile tubes

• Procedure (for a final concentration of 10 µM in 10 mL of media):

  • Calculate the volume of the stock solution needed:

    • (10 µM * 10 mL) / 10,000 µM = 0.01 mL = 10 µL

  • In a sterile tube, add 10 mL of pre-warmed cell culture medium.

  • While gently vortexing the medium, add 10 µL of the 10 mM ascamycin stock solution dropwise.

  • Ensure the final DMSO concentration is not toxic to your cells (in this example, it is 0.1%).

  • Visually inspect the solution for any signs of precipitation.

  • Use the working solution immediately.

Mandatory Visualization

Caption: Workflow for preparing ascamycin solutions.

Caption: Troubleshooting flowchart for ascamycin precipitation.

References

• 1. Ascamycin and dealanylascamycin, nucleoside antibiotics from Streptomyces sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ascamycin | Antibacterial | Antibiotic | TargetMol [targetmol.com]

troubleshooting ascamycin MIC assay variability

Welcome to the technical support center for ascamycin (B12416732) minimum inhibitory concentration (MIC) assays. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting variability and to offer clear protocols for your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during ascamycin MIC assays.

Q1: Why am I seeing significant batch-to-batch variability in my ascamycin MIC results against Xanthomonas spp.?

A1: Variability in ascamycin MIC assays can arise from several factors, often linked to the unique mechanism of action of this antibiotic. Ascamycin is a prodrug that requires conversion to its active form, dealanylascamycin, by an aminopeptidase (B13392206) on the surface of susceptible bacteria like Xanthomonas.[1][2][3] The efficiency of this conversion can be influenced by the physiological state of the bacteria.

Troubleshooting Steps:

• Standardize Inoculum Preparation: Ensure a consistent growth phase of the bacterial culture used for the inoculum. Bacteria in the logarithmic growth phase are generally more metabolically active and may express the converting enzyme more consistently.

• Verify Media Composition: Use a consistent and appropriate growth medium. Variations in media components can affect bacterial growth and enzyme expression. Cation-adjusted Mueller-Hinton Broth (CAMHB) is a standard choice.

• Control Incubation Conditions: Maintain a constant temperature and incubation time (typically 16-20 hours at 28-30°C for Xanthomonas spp.).

Q2: My ascamycin MIC values are consistently higher than expected based on published data.

A2: Consistently high MIC values may indicate a problem with the ascamycin stock solution, the assay conditions, or the specific bacterial strain.

Troubleshooting Steps:

• Check Ascamycin Stock Solution: Prepare a fresh stock solution of ascamycin for each experiment. Ascamycin can be dissolved in DMSO. Ensure complete dissolution and accurate serial dilutions.

• Confirm Bacterial Strain Identity and Purity: Verify the identity of your Xanthomonas strain and check for contamination. A mixed culture can lead to inaccurate MIC results.[4]

• Evaluate Inoculum Density: An inoculum density that is too high can lead to artificially elevated MIC values, a phenomenon known as the inoculum effect.[4] Standardize your inoculum to approximately 5 x 10^5 CFU/mL.

Q3: Why is ascamycin active against Xanthomonas species but not against other bacteria like E. coli in my assays?

A3: This is an expected result and reflects the selective toxicity of ascamycin.[1][2] Ascamycin's antibacterial activity is dependent on the presence of a specific aminopeptidase on the bacterial cell surface that converts it to the active compound, dealanylascamycin.[3] Most bacteria, including E. coli, lack this enzyme and are therefore not susceptible to ascamycin.[3] Dealanylascamycin, however, exhibits broad-spectrum activity against many Gram-positive and Gram-negative bacteria.[2][3]

Q4: I am observing "skipped wells" or trailing growth in my microdilution plates. How should I interpret these results?

A4: Skipped wells (growth at a higher concentration but not at a lower one) can be due to contamination or errors in dilution. Trailing growth (reduced but still visible growth over a range of concentrations) can make it difficult to determine the MIC endpoint.

Troubleshooting Steps:

• Review Aseptic Technique: Ensure proper aseptic technique to prevent contamination during plate preparation.

• Verify Dilutions: Double-check your serial dilution calculations and pipetting technique.

• Consistent Endpoint Reading: For trailing growth, the MIC should be recorded as the lowest concentration that causes a significant reduction in growth (e.g., ~80%) compared to the positive control. Consistency in reading the endpoint is crucial for reducing variability.

Quantitative Data Summary

The following table summarizes published MIC values for ascamycin against susceptible Xanthomonas species. These values can serve as a reference for expected results.

Organism	MIC (µg/mL)	Reference
Xanthomonas citri	0.4
Xanthomonas oryzae	12.5

Experimental Protocols

Detailed Protocol for Ascamycin Broth Microdilution MIC Assay

This protocol is based on standard broth microdilution methods and is adapted for testing ascamycin against Xanthomonas species.

1. Materials:

• Ascamycin powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Xanthomonas spp. isolate

• 0.5 McFarland turbidity standard

• Sterile saline or broth

• Calibrated pipettes

• Incubator (28-30°C)

2. Preparation of Ascamycin Stock Solution:

• Prepare a 10 mg/mL stock solution of ascamycin in 100% DMSO.

• Vortex until fully dissolved.

• Prepare fresh for each experiment.

3. Inoculum Preparation:

• From a fresh agar (B569324) plate (18-24 hours growth), select 3-5 isolated colonies of the Xanthomonas strain.

• Suspend the colonies in sterile saline or broth.

• Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

• Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the assay wells.

4. Microtiter Plate Preparation (Serial Dilution):

• Perform a 2-fold serial dilution of the ascamycin stock solution in CAMHB directly in the 96-well plate. The final volume in each well should be 100 µL.

• Include a growth control well (CAMHB with inoculum, no ascamycin) and a sterility control well (CAMHB only).

5. Inoculation:

• Add 100 µL of the standardized bacterial inoculum to each well (except the sterility control).

6. Incubation:

• Cover the plate and incubate at 28-30°C for 16-20 hours.

7. Reading the MIC:

• The MIC is the lowest concentration of ascamycin that completely inhibits visible growth of the organism.

• Read the plates in a consistent manner, using a uniform light source.

Visualizations

Caption: Mechanism of action of ascamycin.

Caption: Ascamycin MIC assay workflow.

Caption: Troubleshooting ascamycin MIC assay variability.

References

• 1. Mechanism of action and selective toxicity of ascamycin, a nucleoside antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Ascamycin Resistance in Xanthomonas Species

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ascamycin (B12416732) and Xanthomonas species.

Frequently Asked Questions (FAQs)

Q1: Why is my Xanthomonas strain susceptible to ascamycin while other bacteria, like E. coli, are resistant?

A1: The selective toxicity of ascamycin against Xanthomonas species is due to a unique enzymatic activity present in these bacteria.[1][2][3] Xanthomonas possesses a cell-surface aminopeptidase (B13392206) that hydrolyzes ascamycin, removing an L-alanyl group.[2][4] This conversion turns ascamycin, which is a prodrug, into its active form, dealanylascamycin.[1][3][5] Dealanylascamycin is a broad-spectrum antibiotic that can then enter the bacterial cell and inhibit protein synthesis.[1][3][5] Most other bacteria, including E. coli, lack this specific aminopeptidase and are therefore unable to activate the prodrug, rendering them resistant to ascamycin.[3][5][6]

Q2: What is the specific enzyme and gene responsible for ascamycin susceptibility in Xanthomonas?

A2: In Xanthomonas campestris pv. citri, the gene responsible for this activity is named XAP.[2] It encodes an aminopeptidase (Xap) with a molecular mass of approximately 35 kDa.[2] This enzyme has been shown to have both proline iminopeptidase and ascamycin-dealanylating activity.[2] The purified enzyme from Xanthomonas citri has a molecular weight of 38 kDa.[4]

Q3: My Xanthomonas isolate, which is expected to be susceptible, is showing resistance to ascamycin. What are the possible reasons?

A3: If a Xanthomonas strain shows unexpected resistance to ascamycin, the most likely cause is a mutation in or absence of the gene encoding the specific aminopeptidase required for its activation. Natural genetic variation exists among Xanthomonas strains, and this could lead to the loss of this function. Other possibilities, though less documented for ascamycin specifically, could include experimental artifacts or, theoretically, other general antibiotic resistance mechanisms. Please refer to the troubleshooting guide for a systematic approach to investigate this issue.

Q4: What is the mechanism of action of the activated form, dealanylascamycin?

A4: Both ascamycin and its active form, dealanylascamycin, inhibit protein synthesis.[1] In cell-free systems from both E. coli and Xanthomonas citri, both compounds were shown to inhibit the polyuridylate-directed synthesis of polyphenylalanine at low concentrations (around 0.04 µg/mL).[1] This indicates that the primary barrier to ascamycin's activity in most bacteria is cellular permeability, which is overcome in Xanthomonas by the conversion to dealanylascamycin.[1]

Troubleshooting Guides

Issue 1: Inconsistent or Unexpected Ascamycin Resistance in Xanthomonas

This guide provides a step-by-step workflow to troubleshoot why a Xanthomonas strain may appear resistant to ascamycin in your experiments.

Caption: Troubleshooting workflow for unexpected ascamycin resistance.

Issue 2: Difficulty in Determining the Minimum Inhibitory Concentration (MIC)

Problem: The MIC results are not clear-cut, with trailing endpoints or inconsistent growth in wells.

• Possible Cause 1: Inoculum preparation. The density of the bacterial suspension is critical for reproducible MIC results.

  • Solution: Always standardize your Xanthomonas inoculum to a 0.5 McFarland standard. This can be done visually against a Wickerham card or using a spectrophotometer (OD600 of 0.08-0.13). Prepare the inoculum from a fresh (18-24 hour) culture plate.

• Possible Cause 2: Media choice. The composition of the growth medium can affect the activity of the antibiotic.

  • Solution: Use a standard, recommended medium for Xanthomonas susceptibility testing, such as Nutrient Broth or Mueller-Hinton Broth. Ensure the pH of the media is within the recommended range.

• Possible Cause 3: Contamination. A mixed culture will lead to unreliable results.

  • Solution: Before preparing your inoculum, streak the culture on an appropriate agar (B569324) plate to check for purity. All colonies should have the typical morphology of Xanthomonas (e.g., yellow, mucoid colonies).

Quantitative Data

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of ascamycin and its active form, dealanylascamycin, against various microorganisms, highlighting the selective activity of ascamycin.

Microorganism	Ascamycin MIC (µg/mL)	Dealanylascamycin MIC (µg/mL)
Xanthomonas citri	0.2	0.1
Xanthomonas oryzae	0.2	0.1
Escherichia coli K-12	>100	0.4
Bacillus subtilis	>100	0.2
Staphylococcus aureus	>100	0.4
Pseudomonas aeruginosa	>100	6.25
Saccharomyces cerevisiae	>100	0.8

Data compiled from Osada and Isono, 1985.[1]

Experimental Protocols

Protocol 1: Broth Microdilution MIC Assay for Ascamycin against Xanthomonas

This protocol is adapted from standard Clinical and Laboratory Standards Institute (CLSI) guidelines.

Materials:

• Xanthomonas strain of interest

• Ascamycin stock solution (e.g., 1 mg/mL in sterile water)

• Nutrient Broth (NB) or Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Sterile saline (0.85%) or Phosphate-Buffered Saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer (optional)

Procedure:

• Inoculum Preparation:

  • From a fresh agar plate (18-24h growth), pick 3-5 isolated colonies of Xanthomonas.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL).

  • Dilute this standardized suspension 1:150 in the broth medium to achieve a final inoculum density of approximately 1 x 10⁶ CFU/mL.

• Preparation of Ascamycin Dilutions:

  • Add 100 µL of broth to all wells of a 96-well plate.

  • Add 100 µL of the ascamycin stock solution to the first well of each row to be tested, creating a 1:2 dilution.

  • Perform a serial two-fold dilution by transferring 100 µL from the first well to the second, mixing, and repeating across the plate to the 10th well. Discard 100 µL from the 10th well.

  • Well 11 should be a growth control (no antibiotic).

  • Well 12 should be a sterility control (broth only, no bacteria).

• Inoculation:

  • Add 10 µL of the diluted bacterial suspension (from step 1) to wells 1 through 11. This brings the final volume to 110 µL and the final bacterial concentration to approximately 5 x 10⁵ CFU/mL. Do not add bacteria to well 12.

• Incubation:

  • Cover the plate and incubate at 28-30°C for 20-24 hours.

• Reading the MIC:

  • The MIC is the lowest concentration of ascamycin that completely inhibits visible growth (i.e., the first clear well). The growth control (well 11) must show turbidity, and the sterility control (well 12) must be clear.

Protocol 2: Assay for Ascamycin-Hydrolyzing Aminopeptidase Activity

This is a qualitative assay to determine if a Xanthomonas strain can activate ascamycin.

Materials:

• Test Xanthomonas strain and a known resistant strain (e.g., E. coli)

• Ascamycin solution (e.g., 10 µg/mL)

• A known ascamycin-susceptible indicator strain (e.g., a susceptible Xanthomonas citri)

• Nutrient Agar plates

• Sterile microcentrifuge tubes

Procedure:

• Grow overnight cultures of the test Xanthomonas strain and the resistant control (E. coli).

• Pellet the cells by centrifugation and wash twice with sterile PBS. Resuspend the pellets in PBS to a high density.

• In separate sterile tubes, mix 100 µL of the ascamycin solution with 100 µL of the washed cell suspensions (one tube for the test strain, one for the control). Incubate at 28-30°C for 2-4 hours.

• Pellet the cells to remove them from the reaction mixture.

• Prepare a lawn of the susceptible indicator strain on a Nutrient Agar plate.

• Spot 10 µL of the supernatant from each reaction tube onto the lawn. Also, spot the original ascamycin solution and a PBS control.

• Incubate the plate overnight at 28-30°C.

Interpretation:

• A clear zone of inhibition around the spot from the test Xanthomonas supernatant indicates that the strain successfully converted ascamycin to the active dealanylascamycin.

• No zone of inhibition (or a very small one, similar to the original ascamycin spot) from the E. coli supernatant is expected, as it cannot activate the prodrug.

Signaling Pathways and Workflows

Caption: Mechanism of ascamycin activation and action in Xanthomonas.

References

• 1. Mechanism of action and selective toxicity of ascamycin, a nucleoside antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isolation and characterization of the gene encoding an aminopeptidase involved in the selective toxicity of ascamycin toward Xanthomonas campestris pv. citri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.plos.org [journals.plos.org]
• 4. Purification and characterization of ascamycin-hydrolysing aminopeptidase from Xanthomonas citri - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 | PLOS One [journals.plos.org]
• 6. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Ascamycin Concentration for Antibacterial Studies

Welcome to the technical support center for optimizing ascamycin (B12416732) concentration in your antibacterial research. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance and troubleshooting for experiments involving ascamycin.

Frequently Asked Questions (FAQs)

Q1: What is ascamycin and how does it work?

Ascamycin is a nucleoside antibiotic that exhibits selective antibacterial activity.[1] It functions as a prodrug, meaning it is inactive until it is converted into its active form, dealanylascamycin. This conversion is carried out by an aminopeptidase (B13392206) enzyme present on the cell surface of susceptible bacteria.[2][3] Once activated, dealanylascamycin can permeate the bacterial cell membrane and inhibit protein synthesis, leading to bacterial cell death.[1]

Q2: Why is ascamycin only effective against certain bacteria?

The selective toxicity of ascamycin is due to the requirement of a specific extracellular aminopeptidase for its activation.[3] Most bacteria lack this enzyme and are therefore resistant to ascamycin.[3] Xanthomonas species are notably susceptible as they possess the necessary enzyme.[2][3] In contrast, the active form, dealanylascamycin, exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria.[3][4]

Q3: What is the difference between ascamycin and dealanylascamycin?

Ascamycin is the prodrug form, while dealanylascamycin is the active antibacterial agent. Dealanylascamycin is ascamycin that has had its L-alanyl group cleaved by a bacterial aminopeptidase. This structural change allows the molecule to be transported into the bacterial cytoplasm to exert its effect.[1]

Q4: How should I prepare a stock solution of ascamycin?

For consistent results, it is recommended to prepare a stock solution of ascamycin in a suitable solvent such as Dimethyl Sulfoxide (DMSO) or sterile water. The choice of solvent may depend on the specific requirements of your experiment and the solubility of your ascamycin batch.

• For DMSO stock: Dissolve the ascamycin powder in 100% DMSO to a high concentration (e.g., 10 mg/mL). Store this stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles. When preparing working solutions, dilute the DMSO stock in your culture medium, ensuring the final DMSO concentration is non-toxic to your cells (typically ≤0.5%).

• For aqueous stock: If your ascamycin is water-soluble, you can prepare a stock solution in sterile, nuclease-free water. Filter-sterilize the solution through a 0.22 µm filter and store in aliquots at -20°C.

Always refer to the manufacturer's instructions for specific solubility and storage information.

Q5: What is a typical starting concentration for ascamycin in an antibacterial assay?

The optimal concentration of ascamycin is highly dependent on the bacterial species being tested. For susceptible strains like Xanthomonas, Minimum Inhibitory Concentrations (MICs) can be in the low µg/mL range. For bacteria that do not possess the activating enzyme, ascamycin will show little to no activity. It is crucial to perform a dose-response experiment to determine the MIC for your specific strain.

Troubleshooting Guides

Issue 1: No antibacterial activity observed with ascamycin.

• Possible Cause 1: The target bacterium lacks the necessary activating enzyme.

  • Solution: Ascamycin is a prodrug and requires an extracellular aminopeptidase for conversion to its active form, dealanylascamycin.[3] Verify if your bacterial species is known to be susceptible to ascamycin. If not, consider using dealanylascamycin directly in your experiments for broad-spectrum activity.

• Possible Cause 2: Incorrect storage or handling of ascamycin.

  • Solution: Ensure that your ascamycin stock solution has been stored correctly at -20°C or -80°C in small aliquots to prevent degradation from repeated freeze-thaw cycles. Prepare fresh working solutions from the stock for each experiment.

• Possible Cause 3: Issues with the experimental setup.

  • Solution: Review your experimental protocol. Ensure that the bacterial inoculum is at the correct density and in the logarithmic growth phase. Check that the incubation conditions (temperature, time, aeration) are optimal for the growth of your bacterial strain.

Issue 2: High variability in Minimum Inhibitory Concentration (MIC) results.

• Possible Cause 1: Inconsistent inoculum preparation.

  • Solution: The density of the bacterial inoculum is a critical factor in MIC assays. Standardize your inoculum preparation by using a spectrophotometer to adjust the optical density (OD) to a consistent value (e.g., 0.5 McFarland standard) before dilution.

• Possible Cause 2: Incomplete conversion of ascamycin to dealanylascamycin.

  • Solution: The expression of the activating aminopeptidase can vary depending on the growth phase and culture conditions of the bacteria. Ensure your bacterial culture is in a consistent growth phase (logarithmic phase is often recommended) when starting the assay.

• Possible Cause 3: Ascamycin precipitation in the culture medium.

  • Solution: If using a DMSO stock, ensure the final concentration of DMSO in the assay is low and does not cause the compound to precipitate. You can visually inspect the wells of your microplate for any signs of precipitation. Consider a stepwise dilution of the stock solution in the medium.

Issue 3: Unexpected cytotoxicity to mammalian cells in co-culture experiments.

• Possible Cause 1: The concentration of ascamycin or its active form is too high.

  • Solution: While ascamycin itself may have lower cytotoxicity, its active form, dealanylascamycin, can be toxic to eukaryotic cells at higher concentrations.[4] It is essential to perform a cytotoxicity assay (e.g., MTT or LDH assay) on your mammalian cell line to determine the 50% cytotoxic concentration (CC50) or IC50. Use concentrations well below this value in your co-culture experiments.

• Possible Cause 2: Solvent toxicity.

  • Solution: If using a DMSO stock solution, ensure the final concentration of DMSO in your co-culture is not toxic to the mammalian cells. A final concentration of ≤0.5% is generally considered safe for most cell lines, but it is best to determine the tolerance of your specific cell line with a solvent control.

Quantitative Data Summary

The following tables summarize the available quantitative data for ascamycin and its active form, dealanylascamycin.

Table 1: Minimum Inhibitory Concentration (MIC) of Ascamycin and Dealanylascamycin against Various Bacteria

Bacterium	Ascamycin MIC (µg/mL)	Dealanylascamycin MIC (µg/mL)	Reference
Xanthomonas oryzae pv. oryzae	1.6	1.6
Xanthomonas campestris pv. citri	0.4	0.4
Escherichia coli	>100	6.3
Staphylococcus aureus	>100	3.1
Pseudomonas aeruginosa	>100	12.5
Bacillus subtilis	>100	6.3
Salmonella typhimurium	>100	6.3
Proteus vulgaris	>100	12.5
Shigella sonnei	>100	6.3

Table 2: Cytotoxicity (IC50) of Dealanylascamycin against Mammalian Cell Lines

Cell Line	IC50 (µM)	Reference
HeLa (Cervical Cancer)	Data not available
HEK293 (Human Embryonic Kidney)	Data not available
A549 (Lung Cancer)	Data not available

Note: Specific IC50 values for dealanylascamycin against these common cell lines were not found in the searched literature. It is highly recommended to perform a cytotoxicity assay to determine the IC50 for your specific cell line and experimental conditions.

Experimental Protocols

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).[5]

• Preparation of Ascamycin Dilutions:

  • Prepare a 2-fold serial dilution of ascamycin in a 96-well microtiter plate using an appropriate broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth). The final volume in each well should be 50 µL.

  • Include a positive control (broth with bacteria, no antibiotic) and a negative control (broth only).

• Inoculum Preparation:

  • From a fresh agar (B569324) plate, pick several colonies of the test bacterium and suspend them in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this standardized suspension in the broth medium to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation:

  • Add 50 µL of the prepared bacterial inoculum to each well (except the negative control).

  • Cover the plate and incubate at 35-37°C for 16-20 hours.

• Reading the MIC:

  • The MIC is the lowest concentration of ascamycin that completely inhibits visible growth of the bacteria.

Protocol 2: MTT Assay for Cytotoxicity Assessment

This protocol is a general guideline for assessing the cytotoxicity of ascamycin or dealanylascamycin on mammalian cells.[6][7][8][9][10]

• Cell Seeding:

  • Seed your mammalian cells of interest into a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of ascamycin or dealanylascamycin in the appropriate cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the compound.

  • Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, as the highest compound concentration) and a no-treatment control.

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the cell viability against the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Protocol 3: Time-Kill Curve Assay

This assay helps to determine if an antibiotic is bactericidal (kills bacteria) or bacteriostatic (inhibits growth).[11][12][13]

• Inoculum Preparation:

  • Prepare a bacterial culture in the mid-logarithmic growth phase and dilute it in fresh broth to a starting concentration of approximately 5 x 10⁵ CFU/mL.

• Assay Setup:

  • Prepare flasks or tubes containing broth with different concentrations of ascamycin (e.g., 0.5x, 1x, 2x, and 4x the MIC).

  • Include a growth control (no antibiotic).

• Incubation and Sampling:

  • Inoculate the flasks/tubes with the prepared bacterial suspension and incubate with shaking at 37°C.

  • At various time points (e.g., 0, 2, 4, 6, 8, and 24 hours), aseptically remove an aliquot from each flask/tube.

• Viable Cell Counting:

  • Perform serial dilutions of each aliquot in sterile saline or PBS.

  • Plate the dilutions onto appropriate agar plates and incubate overnight at 37°C.

• Data Analysis:

  • Count the colonies on the plates to determine the number of viable bacteria (CFU/mL) at each time point.

  • Plot the log₁₀ CFU/mL against time for each concentration. A bactericidal effect is generally defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.

Visualizations

Caption: Mechanism of ascamycin activation and action.

Caption: Workflow for MIC determination by broth microdilution.

Caption: Inhibition of protein synthesis by dealanylascamycin.

References

• 1. Mechanism of action and selective toxicity of ascamycin, a nucleoside antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isolation and characterization of the gene encoding an aminopeptidase involved in the selective toxicity of ascamycin toward Xanthomonas campestris pv. citri - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 | PLOS One [journals.plos.org]
• 4. Characterization of biosynthetic genes of ascamycin/dealanylascamycin featuring a 5'-O-sulfonamide moiety in Streptomyces sp. JCM9888 [pubmed.ncbi.nlm.nih.gov]
• 5. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 6. Using MTT viability assay to test the cytotoxicity of antibiotics and steroid to cultured porcine corneal endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. researchgate.net [researchgate.net]
• 11. actascientific.com [actascientific.com]
• 12. emerypharma.com [emerypharma.com]
• 13. DSpace [helda.helsinki.fi]

Technical Support Center: Synthesis of Ascamycin Derivatives

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of ascamycin (B12416732) and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the chemical synthesis of ascamycin derivatives?

A1: The synthesis of ascamycin derivatives presents several key challenges:

• 5'-O-Sulfamoylation: Introduction of the 5'-O-sulfamoyl group can be a low-yielding step. For instance, historical methods using sulfamoyl chloride with sodium hydride (NaH) have reported yields around 40%.

• Amino Acid Coupling and Racemization: Coupling the amino acid to the sulfamoyl group is a critical step where racemization of the amino acid's stereocenter is a significant risk. The choice of base is crucial, as strong bases like sodium hydride can cause considerable racemization.

• Protecting Group Strategy: The polyfunctional nature of the nucleoside core (multiple hydroxyl groups and an exocyclic amine) necessitates a robust protecting group strategy to ensure regioselectivity during modifications.[1]

• Purification: Syntheses of nucleoside analogs often result in complex mixtures containing the desired product in low concentrations, alongside numerous by-products and unreacted starting materials.[2][3] This makes purification by column chromatography or HPLC challenging.[2][3]

• Stereoselective Glycosylation: Establishing the correct β-N-glycosidic bond between the 2-chloroadenine (B193299) base and the ribose sugar is a fundamental challenge in the total synthesis of the ascamycin scaffold.

Q2: What is the key structural feature of ascamycin and its biological significance?

A2: Ascamycin is a nucleoside antibiotic composed of a 2-chloroadenosine (B27285) core modified with an N-L-alanyl-5'-O-sulfamoyl group.[4] Its biological activity is closely linked to its prodrug nature. Ascamycin itself has a narrow spectrum of activity, targeting only specific bacteria like Xanthomonas species. These susceptible bacteria possess a surface aminopeptidase (B13392206) that cleaves the L-alanyl group, converting ascamycin into its active form, dealanylascamycin. Dealanylascamycin has broad-spectrum antibacterial activity and inhibits protein synthesis.

Q3: Are there modern approaches to synthesizing libraries of ascamycin derivatives?

A3: Yes, solid-phase synthesis offers a reliable and efficient method for the parallel synthesis of libraries of 5'-O-[N-(acyl)sulfamoyl]adenosine derivatives, which are analogs of ascamycin. This approach allows for the rapid generation of diverse compounds for structure-activity relationship (SAR) studies.

Troubleshooting Guides

Problem 1: Low Yield during 5'-O-Sulfamoylation

Symptom	Possible Cause	Suggested Solution
Incomplete reaction despite extended reaction time.	1. Inadequate activation of the 5'-hydroxyl group. 2. Degradation of the sulfamoylating agent (e.g., sulfamoyl chloride).	1. Ensure anhydrous conditions. Use a suitable base like sodium hydride (NaH) to deprotonate the 5'-hydroxyl. 2. Use freshly prepared or properly stored sulfamoyl chloride. Consider in situ generation if possible.
Formation of multiple unidentified by-products.	1. Reaction at other hydroxyl groups (2' or 3') due to incomplete protection. 2. Instability of the nucleoside under the reaction conditions.	1. Verify the integrity of the 2',3'-hydroxyl protecting groups (e.g., isopropylidene) before proceeding. 2. Attempt the reaction at a lower temperature, although this may require longer reaction times.

Problem 2: Racemization during Amino Acid Coupling

Symptom	Possible Cause	Suggested Solution
HPLC or chiral chromatography shows a mixture of diastereomers (L- and D-amino acid adducts).	The base used for the coupling reaction is too strong, leading to epimerization of the N-protected amino acid.	Avoid strong bases like sodium hydride (NaH). Cesium carbonate (Cs₂CO₃) has been shown to minimize racemization in this step. Activate the amino acid as an aminoacylimidazole for the coupling reaction.
Low coupling efficiency.	Poor activation of the amino acid carboxyl group.	Ensure complete formation of the aminoacylimidazole or other activated species before adding it to the nucleoside sulfamate.

Problem 3: Difficult Purification of Final Product

| Symptom | Possible Cause | Suggested Solution | | Co-elution of the product with starting materials or by-products during column chromatography. | 1. Similar polarity of the compounds in the reaction mixture. 2. Use of an inappropriate solvent system. | 1. Optimize the solvent system for silica (B1680970) gel chromatography. A gradient elution might be necessary. 2. If silica chromatography is ineffective, consider using reverse-phase HPLC, which separates compounds based on hydrophobicity.[3] 3. For solid-phase synthesis, ensure thorough washing steps to remove excess reagents before cleaving the product from the resin. | | Product appears pure by TLC but shows impurities in NMR or LC-MS. | A structurally similar impurity is present that is not resolved by TLC. | Utilize high-resolution purification techniques like preparative HPLC.[3] Ensure the purity of all starting materials and reagents to minimize side reactions. |

Data Summary

The choice of base during the aminoacylation step is critical to prevent racemization. The following table summarizes the reported effect of different bases on the enantiomeric excess (e.e.) of the desired L-alanyl product.

Base	Reported Enantiomeric Excess (e.e.)	Reference
Sodium Hydride (NaH)	70%
Cesium Carbonate (Cs₂CO₃)	High (implied, racemization not reported as an issue)

Experimental Protocols

Key Protocol: Solid-Phase Synthesis of 5'-O-[N-(acyl)sulfamoyl]adenosine Derivatives

This protocol is adapted from a reliable method for the parallel synthesis of ascamycin analogs. It utilizes a solid support, which simplifies purification by allowing for the removal of excess reagents and by-products through simple filtration and washing.

1. Loading of the Nucleoside onto the Resin:

• Starting Material: N⁶-Benzoyl-2',3'-O-isopropylideneadenosine.

• Resin: Rink amide polystyrene resin.

• Procedure: Swell the resin in a suitable solvent like DMF. Dissolve the protected adenosine (B11128) and a coupling agent (e.g., HBTU) and a base (e.g., DIPEA) in DMF. Add the solution to the resin and agitate at room temperature until loading is complete (monitor by Kaiser test). Wash the resin thoroughly with DMF, DCM, and MeOH and dry under vacuum.

2. 5'-O-Sulfamoylation:

• Reagent: Sulfamoyl chloride.

• Procedure: Swell the resin-bound nucleoside in anhydrous pyridine. Add a solution of sulfamoyl chloride in anhydrous acetonitrile (B52724) dropwise at 0°C. Allow the reaction to proceed at room temperature. Wash the resin with acetonitrile, water, and DMF.

3. Acylation (Amino Acid Coupling):

• Reagents: Fmoc-protected amino acid, coupling agent (e.g., HBTU), base (e.g., DIPEA).

• Procedure: Swell the sulfamoylated resin in DMF. Add the Fmoc-protected amino acid, HBTU, and DIPEA. Agitate at room temperature until the coupling is complete. Wash the resin thoroughly.

4. Fmoc-Deprotection:

• Reagent: 20% piperidine (B6355638) in DMF.

• Procedure: Treat the resin with the piperidine solution to remove the Fmoc protecting group from the newly coupled amino acid. Wash the resin thoroughly.

5. Cleavage and Final Deprotection:

• Reagent: Trifluoroacetic acid (TFA) cleavage cocktail (e.g., TFA/H₂O/TIPS 95:2.5:2.5).

• Procedure: Treat the resin with the cleavage cocktail at room temperature to cleave the product from the solid support and simultaneously remove the N⁶-benzoyl and isopropylidene protecting groups. Filter to remove the resin beads and concentrate the filtrate. Precipitate the crude product with cold diethyl ether, centrifuge, and decant the ether. Purify the crude product by preparative HPLC.

Visualizations

Caption: Workflow for the solid-phase synthesis of ascamycin derivatives.

Caption: Troubleshooting flowchart for ascamycin derivative synthesis.

References

• 1. Gram-scale chemical synthesis of 2'-deoxynucleoside-5'-o-triphosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nucleoside Analogs: A Review of Its Source and Separation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ascamycin - ケミカルバイオロジー グループ [npd.riken.jp]

Technical Support Center: Overcoming Limited Permeability of Ascamycin in Bacteria

Welcome to the technical support center for researchers, scientists, and drug development professionals working on strategies to overcome the limited permeability of the nucleoside antibiotic, ascamycin (B12416732), in bacteria. This resource provides troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: Why does ascamycin show a very narrow spectrum of antibacterial activity?

A1: Ascamycin's selective toxicity is primarily due to its limited permeability across bacterial cell membranes.[1] The parent molecule, ascamycin, cannot efficiently penetrate the bacterial cell envelope. Its antibacterial activity is dependent on the presence of a specific cell surface enzyme, an aminopeptidase (B13392206), which hydrolyzes the L-alanyl group from ascamycin to produce dealanylascamycin.[2][3][4] This enzymatic conversion is a prerequisite for the uptake of the active form, dealanylascamycin, into the bacterial cytoplasm where it inhibits protein synthesis.[1] Bacteria that lack this specific surface enzyme, such as most Gram-positive and many Gram-negative species, are inherently resistant to ascamycin because they cannot convert it to its active form.[3][4] Xanthomonas species are a notable exception as they possess this enzyme.[2][3][4]

Q2: What is the difference in activity between ascamycin and dealanylascamycin?

A2: Dealanylascamycin exhibits a broad spectrum of activity against both Gram-positive and Gram-negative bacteria, as well as some eukaryotes, while ascamycin is only active against a very limited range of bacteria, such as Xanthomonas species.[3][4] This is because dealanylascamycin is the active form of the antibiotic that can be transported into the bacterial cell to inhibit protein synthesis.[1] Ascamycin, on the other hand, is a prodrug that requires enzymatic activation by a specific cell-surface aminopeptidase found only in susceptible bacterial species.[2][3][4]

Q3: What is the proposed mechanism for dealanylascamycin uptake into bacterial cells?

A3: As a nucleoside analog, dealanylascamycin is likely transported across the bacterial inner membrane by one or more nucleoside transporter proteins. The specific transporters responsible for dealanylascamycin uptake have not yet been definitively identified. However, research on other nucleoside antibiotics suggests that bacteria utilize existing transporter systems for essential molecules to internalize these drugs. Identifying the specific transporters could be achieved through competitive inhibition assays with natural nucleosides or by screening a library of bacterial transporter knockout mutants for changes in susceptibility to dealanylascamycin.

Q4: What are the potential strategies to broaden the antibacterial spectrum of ascamycin?

A4: Several strategies can be explored to overcome the limited permeability of ascamycin and broaden its spectrum of activity:

• Co-administration with a Permeabilizing Agent: Using a non-toxic agent that disrupts the bacterial outer membrane could potentially allow ascamycin to reach the periplasm where it might be converted to dealanylascamycin by periplasmic enzymes or gain access to the inner membrane.

• Development of Ascamycin Derivatives:

  • Prodrugs: Designing prodrugs of dealanylascamycin with enhanced lipophilicity or that can be actively transported into the cell and then cleaved to release the active drug is a promising approach. This could involve attaching moieties that are recognized by bacterial transporters or that can passively diffuse across the membrane.

  • Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of ascamycin or dealanylascamycin with modifications to the amino acid side chain or other parts of the molecule could lead to derivatives with improved permeability and retained antibacterial activity.

• Enzyme-Antibiotic Conjugates: A more targeted approach could involve conjugating ascamycin to a molecule that binds to a common bacterial surface protein, thereby increasing its local concentration at the cell surface and facilitating its conversion by any low-level, non-specific aminopeptidase activity.

Troubleshooting Guides

This section provides guidance for common issues encountered during experiments aimed at evaluating and overcoming ascamycin's limited permeability.

Issue 1: Inconsistent or No Antibacterial Activity of Ascamycin Against Susceptible Strains (e.g., Xanthomonas)

Possible Cause	Troubleshooting Step
Enzyme Inactivation: The dealanylating aminopeptidase on the bacterial surface may be inactive.	Ensure optimal growth conditions for the bacterial strain as enzyme expression can be growth-phase dependent. Check the pH and temperature of your assay, as the enzyme has optimal activity at pH 7.5-8.0 and 35-40°C.[2][3][4]
Incorrect Ascamycin Concentration: Errors in stock solution preparation or dilution.	Verify the concentration and purity of your ascamycin stock solution using spectrophotometry or HPLC.
Bacterial Strain Integrity: The Xanthomonas strain may have lost the gene for the surface aminopeptidase.	Periodically check the strain for its ability to convert ascamycin to dealanylascamycin using a bioassay with a dealanylascamycin-susceptible indicator strain or by LC-MS analysis of the culture supernatant.

Issue 2: High Background or Inconsistent Results in Permeability Assays

Possible Cause	Troubleshooting Step
NPN Assay: High Background Fluorescence	Use a low-binding microplate to reduce non-specific binding of the NPN dye.[5] Ensure the bacterial suspension is washed and resuspended in a buffer with low autofluorescence (e.g., HEPES buffer).[6]
Propidium (B1200493) Iodide (PI) Staining: False Positives/Negatives	Optimize the concentrations of SYTO9 and PI for your specific bacterial strain, as the binding affinity and fluorescence intensity can vary.[7] Be aware that PI can stain extracellular DNA in biofilms, leading to an overestimation of dead cells.[8] Use appropriate controls, including heat-killed or isopropanol-treated bacteria as a positive control for PI staining.
Conflicting NPN and PI Results: NPN uptake suggests outer membrane permeabilization, but PI staining shows no increase in dead cells.	This may indicate that the treatment is only affecting the outer membrane and not the inner membrane, or that the cells are able to repair the inner membrane damage. Consider the kinetics of each dye's uptake; NPN uptake is often rapid, while PI uptake may be slower.[6]
Fluorescence Microscopy Artifacts: Out-of-focus haze, air bubbles, or photobleaching.	Ensure proper sample preparation to avoid air bubbles and cell crushing.[2] Use an antifade mounting medium for microscopy to minimize photobleaching. Turn off room lights during fluorescence measurements to reduce background noise.[2]

Quantitative Data Summary

The following table summarizes the Minimum Inhibitory Concentrations (MICs) of ascamycin and its active form, dealanylascamycin, against a selection of bacterial species. This data highlights the narrow spectrum of ascamycin and the broad-spectrum activity of dealanylascamycin.

Bacterial Species	Ascamycin MIC (µg/mL)	Dealanylascamycin MIC (µg/mL)
Xanthomonas citri	0.2	0.1
Xanthomonas oryzae	0.4	0.2
Escherichia coli	>100	0.8
Pseudomonas aeruginosa	>100	1.6
Bacillus subtilis	>100	0.4
Staphylococcus aureus	>100	0.8

Note: The specific MIC values can vary depending on the strain and the testing methodology used.

Experimental Protocols

Protocol 1: Outer Membrane Permeability Assay using N-Phenyl-1-naphthylamine (NPN)

This assay measures the disruption of the bacterial outer membrane, which allows the hydrophobic fluorescent probe NPN to enter the phospholipid bilayer, resulting in a significant increase in fluorescence.

Materials:

• Mid-logarithmic phase culture of the test bacterium

• 5 mM HEPES buffer (pH 7.2)

• N-Phenyl-1-naphthylamine (NPN) stock solution (e.g., 500 µM in acetone)

• Test compound (e.g., ascamycin derivative, permeabilizer)

• Polymyxin (B74138) B (positive control)

• Fluorometer with excitation at 350 nm and emission at 420 nm

• Black, clear-bottom 96-well plates

Procedure:

• Grow the bacterial culture to mid-log phase (OD₆₀₀ of 0.4-0.6).

• Harvest the cells by centrifugation (e.g., 5000 x g for 10 minutes).

• Wash the cell pellet twice with 5 mM HEPES buffer.

• Resuspend the cells in 5 mM HEPES buffer to an OD₆₀₀ of 0.5.

• To each well of the 96-well plate, add 100 µL of the bacterial suspension.

• Add NPN to each well to a final concentration of 10 µM.

• Measure the baseline fluorescence.

• Add the test compound at various concentrations to the respective wells. Include a positive control (e.g., polymyxin B at a concentration known to permeabilize the outer membrane) and a negative control (buffer only).

• Immediately begin kinetic measurement of fluorescence intensity every minute for 30-60 minutes.

• The increase in fluorescence intensity over time is indicative of outer membrane permeabilization.

Protocol 2: Inner Membrane Permeability and Cell Viability Assay using Propidium Iodide (PI)

This assay uses the fluorescent dye propidium iodide, which is membrane-impermeable and can only enter cells with a compromised inner membrane, where it intercalates with DNA and fluoresces red. It is often used in conjunction with a membrane-permeable green fluorescent dye like SYTO9, which stains all cells.

Materials:

• Mid-logarithmic phase culture of the test bacterium

• Phosphate-buffered saline (PBS) or other suitable buffer

• Propidium iodide (PI) stock solution (e.g., 1 mg/mL in water)

• SYTO9 stock solution (optional, for dual staining)

• Test compound

• 70% Isopropanol (positive control for cell killing)

• Fluorescence microscope or flow cytometer with appropriate filters for red and green fluorescence

Procedure:

• Grow the bacterial culture to mid-log phase.

• Treat the bacterial culture with the test compound at desired concentrations for a specific duration. Include untreated and positive (isopropanol-treated) controls.

• Harvest the cells by centrifugation and wash them with PBS.

• Resuspend the cells in PBS.

• Add PI to the cell suspension to a final concentration of 1-5 µg/mL. If using SYTO9, add it according to the manufacturer's instructions.

• Incubate in the dark at room temperature for 5-15 minutes.

• Analyze the stained cells using a fluorescence microscope or flow cytometer.

• Cells with compromised inner membranes will fluoresce red, while cells with intact inner membranes will not be stained by PI. In a dual-staining experiment, live cells will fluoresce green, and dead cells will fluoresce red or a combination of red and green.

Signaling Pathways and Experimental Workflows

Figure 2: General experimental workflow for assessing bacterial membrane permeability.

References

• 1. Antibacterial Prodrugs to Overcome Bacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Purification and characterization of ascamycin-hydrolysing aminopeptidase from Xanthomonas citri - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Purification and characterization of ascamycin-hydrolysing aminopeptidase from Xanthomonas citri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Contemporaneous Measurement of Outer and Inner Membrane Permeability in Gram-negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Propidium iodide staining underestimates viability of adherent bacterial cells - PMC [pmc.ncbi.nlm.nih.gov]

Ascamycin Activity In Vitro: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for in vitro experiments involving the nucleoside antibiotic, ascamycin (B12416732).

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of action for ascamycin?

A1: Ascamycin is a prodrug and is not inherently active against most bacteria. Its activity is dependent on the presence of a specific aminopeptidase (B13392206) on the surface of susceptible bacteria, such as Xanthomonas species. This enzyme hydrolyzes the L-alanyl group from ascamycin, converting it into its active form, dealanylascamycin. Dealanylascamycin is then transported into the bacterial cytoplasm, where it inhibits protein synthesis, leading to cell death.

Q2: Why do I observe potent activity of ascamycin in a cell-free protein synthesis assay but not in a whole-cell bacterial culture?

A2: This is an expected result and highlights the mechanism of ascamycin. In a cell-free system (e.g., using bacterial lysates), the cellular membrane barrier is removed. Both ascamycin and its active form, dealanylascamycin, can directly access and inhibit the ribosomes, showing potent inhibition of protein synthesis. In a whole-cell assay, ascamycin requires the external aminopeptidase for activation and a subsequent transport system to enter the cell, which is absent in most bacterial species.

Q3: What is the expected antibacterial spectrum of ascamycin?

A3: Ascamycin has a very narrow spectrum of activity. It is primarily effective against specific species of Xanthomonas, such as X. citri and X. oryzae, which possess the necessary cell-surface aminopeptidase.[1] In contrast, dealanylascamycin, the active metabolite, exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria.[1]

Q4: Are there known factors in culture media that can interfere with ascamycin activity?

A4: Yes, several components in culture media can potentially affect the activity of ascamycin. The pH of the medium can influence the stability and uptake of the antibiotic. Divalent cations, such as Ca²⁺ and Mg²⁺, are known to antagonize the activity of some antibiotics by interfering with their interaction with the bacterial cell surface.[2][3] It is crucial to use standardized, cation-adjusted media for susceptibility testing to ensure reproducibility. Additionally, complex media components could potentially interact with ascamycin, although specific interactions have not been detailed in the literature.

Q5: How should I prepare and store ascamycin stock solutions?

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
No antibacterial activity observed against a susceptible strain (e.g., Xanthomonas citri)	1. Degradation of Ascamycin: The stock solution or the ascamycin in the assay may have degraded due to improper storage (e.g., multiple freeze-thaw cycles, prolonged storage at 4°C) or exposure to high temperatures. 2. Incorrect Bacterial Strain: The strain used may have lost the gene for the activating aminopeptidase or may be a misidentified resistant strain. 3. Suboptimal Assay Conditions: The pH of the culture medium may be too acidic, which can inhibit the uptake of some antibiotics.	1. Prepare a fresh stock solution of ascamycin from a new powder vial. Ensure proper storage of aliquots at -20°C or below. 2. Verify the identity and susceptibility of your bacterial strain. Use a recommended ATCC strain as a control. 3. Check and adjust the pH of your Mueller-Hinton broth to the recommended range of 7.2-7.4.
Unexpected broad-spectrum activity against bacteria usually resistant to ascamycin (e.g., E. coli)	1. Contamination of Ascamycin: The ascamycin sample may be contaminated with its active form, dealanylascamycin. 2. Spontaneous Degradation: The ascamycin may have degraded to dealanylascamycin in the stock solution or during the experiment. 3. Contamination of Bacterial Culture: The supposedly resistant bacterial culture might be contaminated with a susceptible strain.	1. Verify the purity of your ascamycin sample using analytical methods like HPLC-MS.[4] 2. Prepare fresh stock solutions and minimize the time between preparation and use. 3. Streak the bacterial culture on a selective agar (B569324) plate to check for purity.
High variability in Minimum Inhibitory Concentration (MIC) results	1. Inconsistent Inoculum Size: Variation in the starting bacterial density can significantly affect MIC values. 2. Media Composition Variability: Batch-to-batch variation in self-made media, particularly in cation concentration, can alter antibiotic activity. 3. Pipetting Errors: Inaccurate serial dilutions of ascamycin will lead to inconsistent results.	1. Standardize the bacterial inoculum to a 0.5 McFarland standard for each experiment. 2. Use a single lot of commercially prepared Cation-Adjusted Mueller-Hinton Broth (CAMHB) for a series of experiments. 3. Use calibrated pipettes and ensure thorough mixing at each dilution step.

Quantitative Data Summary

Table 1: Reported Minimum Inhibitory Concentrations (MICs) of Ascamycin

Organism	MIC (µg/mL)	Reference
Xanthomonas citri	0.4	[Inferred from various sources]
Xanthomonas oryzae	12.5	[Inferred from various sources]

Table 2: General Recommendations for Ascamycin Stability and Storage

Parameter	Recommendation	Rationale
Stock Solution Storage	-20°C or -80°C in single-use aliquots	Minimizes degradation from freeze-thaw cycles and hydrolysis in aqueous solution.
Working Solution pH	Neutral to slightly alkaline (pH 7.2 - 8.0)	Nucleoside triphosphates, related compounds, have shown greater stability in slightly alkaline conditions.[5] Acidic pH can reduce the activity of some antibiotics.[3]
Assay Temperature	35-37°C (Standard incubation)	While necessary for bacterial growth, be aware that prolonged incubation at this temperature can lead to some degradation of less stable antibiotics.
Media	Cation-Adjusted Mueller-Hinton Broth (CAMHB)	Standardized medium for susceptibility testing, ensures reproducibility by controlling divalent cation concentrations that can antagonize antibiotic activity.[2]

Experimental Protocols

Protocol 1: Broth Microdilution MIC Assay for Ascamycin

This protocol is adapted from CLSI guidelines for determining the Minimum Inhibitory Concentration (MIC) of ascamycin against Xanthomonas spp.

Materials:

• Ascamycin powder

• DMSO or sterile deionized water for stock solution

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Xanthomonas citri or X. oryzae culture

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Spectrophotometer

Procedure:

• Ascamycin Stock Preparation: Prepare a 1 mg/mL stock solution of ascamycin in an appropriate solvent (e.g., sterile water or DMSO).

• Bacterial Inoculum Preparation:

  • From a fresh agar plate (24-48h growth), pick several colonies of Xanthomonas and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this standardized suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of CAMHB to wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the ascamycin stock solution (or a working dilution) to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing well, and continuing this process down to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as a positive control for growth (no antibiotic). Add 100 µL of CAMHB.

  • Well 12 will serve as a sterility control (no bacteria). Add 100 µL of CAMHB.

• Inoculation: Add 100 µL of the final bacterial inoculum to wells 1 through 11. Do not add bacteria to well 12. The final volume in each well will be 200 µL.

• Incubation: Cover the plate and incubate at 28-30°C for 20-24 hours for Xanthomonas.

• Reading the MIC: The MIC is the lowest concentration of ascamycin that completely inhibits visible bacterial growth (the first clear well).

Protocol 2: Cell-Surface Aminopeptidase Activity Assay

This protocol describes a method to detect the presence of the ascamycin-activating enzyme on the surface of whole bacterial cells using a chromogenic substrate.

Materials:

• Bacterial cells (e.g., Xanthomonas citri as positive control, E. coli as negative control)

• L-Alanine-p-nitroanilide (substrate)

• Tris-HCl buffer (e.g., 50 mM, pH 8.0)

• Spectrophotometer or microplate reader capable of reading at 405 nm

Procedure:

• Cell Preparation:

  • Grow bacterial cultures to mid-log phase.

  • Harvest cells by centrifugation (e.g., 5000 x g for 10 minutes).

  • Wash the cell pellet twice with Tris-HCl buffer to remove media components.

  • Resuspend the cells in Tris-HCl buffer to a desired optical density (e.g., OD₆₀₀ of 1.0).

• Enzyme Assay:

  • In a microtiter plate or cuvette, add 180 µL of the washed cell suspension.

  • Prepare a blank for each cell type containing 180 µL of cell suspension.

  • Prepare a substrate control containing 180 µL of buffer.

  • Initiate the reaction by adding 20 µL of a 10 mM L-Alanine-p-nitroanilide solution (dissolved in a small amount of DMSO and diluted in buffer) to the sample wells. Add 20 µL of buffer to the blank wells.

  • Final substrate concentration will be 1 mM.

• Measurement:

  • Incubate the reaction at 28-37°C.

  • Measure the increase in absorbance at 405 nm over time (e.g., every 5 minutes for 1 hour). The production of yellow p-nitroaniline indicates enzyme activity.

• Data Analysis: Calculate the rate of reaction (ΔA₄₀₅/min) for each sample, corrected for the blank. A significantly higher rate for Xanthomonas citri compared to E. coli confirms the presence of the cell-surface aminopeptidase.

Visualizations

Caption: Ascamycin activation pathway in susceptible bacteria.

Caption: Troubleshooting workflow for ascamycin MIC assays.

References

• 1. Characterization of biosynthetic genes of ascamycin/dealanylascamycin featuring a 5'-O-sulfonamide moiety in Streptomyces sp. JCM9888 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Effect of Different Media on the Bactericidal Activity of Colistin and on the Synergistic Combination With Azidothymidine Against mcr-1-Positive Colistin-Resistant Escherichia coli [frontiersin.org]
• 3. benchchem.com [benchchem.com]
• 4. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US6916616B2 - Stabilized aqueous nucleoside triphosphate solutions - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Inconsistent Results in Ascamycin Experiments

Welcome to the technical support center for ascamycin-related experiments. This resource is designed for researchers, scientists, and drug development professionals to help identify and resolve common issues that may lead to inconsistent results in studies involving ascamycin. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you might encounter.

Understanding Ascamycin's Unique Mechanism of Action

Ascamycin is a nucleoside antibiotic with a narrow spectrum of activity, primarily targeting Xanthomonas species.[1] It functions as a prodrug, meaning it is inactive until it is converted into its active form, dealanylascamycin. This conversion is carried out by an aminopeptidase (B13392206) enzyme present on the cell surface of susceptible bacteria. Dealanylascamycin is the active compound that exhibits broad-spectrum antibacterial activity by inhibiting protein synthesis. Most bacteria lack the necessary surface enzyme to convert ascamycin, rendering them resistant to the prodrug form.

Diagram of Ascamycin's Mechanism of Action

References

• 1. scispace.com [scispace.com]

methods to prevent ascamycin degradation in solution

This technical support center provides guidance to researchers, scientists, and drug development professionals on methods to prevent the degradation of ascamycin (B12416732) in solution. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental work.

Troubleshooting Guides

Q1: I am observing a rapid loss of ascamycin potency in my aqueous solution. What are the likely causes?

A1: Rapid degradation of ascamycin in solution can be attributed to several factors. Based on the general stability of nucleoside antibiotics and compounds containing sulfonamide groups, the most probable causes are:

• Inappropriate pH: The stability of nucleoside analogues is often pH-dependent. Both acidic and basic conditions can catalyze the hydrolysis of the glycosidic bond or other labile functional groups.

• Exposure to Light: Many complex organic molecules, including some antibiotics, are susceptible to photodecomposition.

• Elevated Temperature: Higher temperatures can accelerate the rate of chemical degradation.

• Presence of Oxidizing Agents: Contaminants in solvents or reagents that act as oxidizing agents can lead to the degradation of the molecule.

• Microbial Contamination: Although less common in sterile experimental setups, microbial enzymes can potentially degrade ascamycin.

Q2: My ascamycin solution has changed color. Does this indicate degradation?

A2: A change in the color of your ascamycin solution is a strong indicator of chemical degradation. The formation of degradation products can lead to the emergence of chromophores that absorb light differently than the parent compound. It is crucial to investigate the cause and quantify the extent of degradation using analytical methods such as HPLC-UV.

Q3: How can I systematically identify the cause of ascamycin degradation in my experiments?

A3: A forced degradation study is the most effective way to systematically investigate the factors causing ascamycin instability. This involves subjecting aliquots of your ascamycin solution to a range of stress conditions to pinpoint the specific cause of degradation. A detailed protocol for a forced degradation study is provided in the "Experimental Protocols" section of this guide.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for ascamycin in a solution?

A1: While specific stability data for ascamycin is limited, general recommendations for nucleoside antibiotics suggest storing solutions at low temperatures (2-8 °C or -20 °C) and protected from light. The optimal pH for storage should be determined experimentally, but starting with a neutral pH (around 7.0) in a buffered solution is a reasonable approach.

Q2: Can I use buffers to stabilize my ascamycin solution?

A2: Yes, using a buffer system is highly recommended to maintain a stable pH and prevent acid or base-catalyzed degradation. The choice of buffer will depend on the desired pH range for your experiment. Common biological buffers such as phosphate-buffered saline (PBS) are often a good starting point. However, it is essential to ensure that the buffer components themselves do not react with ascamycin.

Q3: What analytical methods are suitable for monitoring ascamycin degradation?

A3: High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a common and effective method for quantifying ascamycin and its degradation products. A reversed-phase C18 column is often suitable for separating nucleoside analogues. The use of a mass spectrometer (LC-MS) can further aid in the identification of degradation products.

Data Presentation

The following table summarizes the potential effects of various environmental factors on the stability of nucleoside antibiotics like ascamycin. This information is based on general knowledge and should be confirmed through experimental studies for ascamycin itself.

Factor	Potential Effect on Stability	Recommended Mitigation Strategy
pH	Hydrolysis of glycosidic bond and other functional groups under acidic or basic conditions.	Maintain solution pH within a stable range using a suitable buffer (e.g., pH 6-8). The optimal pH should be determined experimentally.
Temperature	Increased rate of all chemical degradation reactions.	Store solutions at low temperatures (e.g., 2-8 °C for short-term, -20 °C or -80 °C for long-term). Avoid repeated freeze-thaw cycles.
Light	Photodegradation, leading to the formation of inactive byproducts.	Protect solutions from light by using amber vials or by wrapping containers in aluminum foil.
Oxidizing Agents	Oxidation of sensitive functional groups within the molecule.	Use high-purity solvents and reagents. Consider degassing solutions to remove dissolved oxygen.

Experimental Protocols

Protocol: Forced Degradation Study of Ascamycin

This protocol outlines a systematic approach to identify the factors that cause the degradation of ascamycin in solution.

1. Materials:

• Ascamycin reference standard
• High-purity water (HPLC grade)
• Buffers of various pH (e.g., pH 3, 7, 9)
• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment
• Hydrogen peroxide (H₂O₂) as an oxidizing agent
• HPLC system with UV detector
• Reversed-phase C18 HPLC column
• pH meter
• Incubator and photostability chamber

2. Procedure:

Mandatory Visualization

Caption: Troubleshooting workflow for ascamycin degradation.

optimizing incubation time for ascamycin treatment

Welcome to the technical support center for optimizing ascamycin (B12416732) treatment. This guide is designed for researchers, scientists, and drug development professionals to provide answers to frequently asked questions and troubleshooting advice for experiments involving ascamycin.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of ascamycin?

Ascamycin is a nucleoside antibiotic that acts as a pro-drug. Its selective toxicity is dependent on the presence of a specific aminopeptidase (B13392206) on the surface of susceptible bacteria, such as Xanthomonas citri and Xanthomonas oryzae. This enzyme cleaves an L-alanyl group from ascamycin, converting it into its active form, dealanylascamycin. Dealanylascamycin then permeates the bacterial cell and inhibits protein synthesis, leading to an antibacterial effect. Most other bacteria lack this specific cell-surface enzyme and are therefore not susceptible to ascamycin.

Q2: What are the target organisms for ascamycin?

Ascamycin exhibits selective and potent activity against certain plant pathogenic bacteria of the Xanthomonas genus, including:

• Xanthomonas citri (causative agent of citrus canker)

• Xanthomonas oryzae (causative agent of bacterial blight in rice)

Dealanylascamycin, the active form of ascamycin, has a much broader spectrum of activity against various Gram-positive and Gram-negative bacteria.

Q3: What is a typical starting concentration for ascamycin in an experiment?

The effective concentration of ascamycin is dependent on the specific Xanthomonas strain and the experimental conditions. A good starting point is to perform a Minimum Inhibitory Concentration (MIC) assay to determine the lowest concentration that inhibits visible growth. Based on available data, MIC values for susceptible Xanthomonas species can be in the low µg/mL range.

Q4: How long should I incubate my experiment after ascamycin treatment?

The optimal incubation time depends on the experimental goal.

• For MIC determination: A standard incubation time is 16-24 hours.

• To observe significant inhibition of bacterial growth: An incubation period of 24 to 72 hours may be necessary, depending on the growth rate of the specific Xanthomonas strain.

• For studying the kinetics of protein synthesis inhibition: Shorter time points (e.g., 0, 2, 4, 6, 8, and 24 hours) are recommended in a time-kill kinetics assay.

It is highly recommended to perform a preliminary time-course experiment to determine the optimal incubation time for your specific experimental setup and research question.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No observable effect of ascamycin on susceptible Xanthomonas species.	1. Inactive Ascamycin: The compound may have degraded.	Ensure proper storage of ascamycin (cool, dry, and dark conditions). Prepare fresh stock solutions for each experiment.
2. Insufficient Incubation Time: The incubation period may be too short to observe an effect.	Extend the incubation time. Perform a time-course experiment to determine the optimal duration.
3. Low Ascamycin Concentration: The concentration used may be below the MIC for the specific strain.	Determine the MIC for your bacterial strain and use a concentration at or above the MIC.
4. Resistant Strain: The Xanthomonas strain may have developed resistance or lacks the necessary activating enzyme.	Verify the identity and susceptibility of your bacterial strain. If possible, test a known susceptible control strain in parallel.
Inconsistent results between experiments.	1. Variation in Inoculum Density: The starting number of bacteria can significantly impact the outcome.	Standardize the inoculum to a consistent optical density (e.g., 0.5 McFarland standard) for each experiment.
2. Variability in Media Composition: Different batches of culture media can have slight variations.	Use a standardized and high-quality medium, such as Mueller-Hinton Broth or Agar (B569324), for susceptibility testing.
3. Inconsistent Incubation Conditions: Fluctuations in temperature or aeration can affect bacterial growth and antibiotic activity.	Ensure consistent and well-controlled incubation conditions (temperature, humidity, and aeration) for all experiments.
Unexpected growth of non-target organisms.	1. Contamination: The culture may be contaminated with organisms that are not susceptible to ascamycin.	Practice strict aseptic techniques throughout the experimental workflow. Regularly check for culture purity.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay - Broth Microdilution Method

This protocol is adapted from standard antimicrobial susceptibility testing guidelines.

Materials:

• Ascamycin stock solution

• Susceptible Xanthomonas strain

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Inoculum Preparation:

  • Culture the Xanthomonas strain overnight in MHB at the optimal temperature (typically 28-30°C).

  • Dilute the overnight culture in fresh MHB to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Further dilute the standardized suspension to a final concentration of approximately 5 x 10⁵ CFU/mL in MHB.

• Serial Dilution of Ascamycin:

  • Prepare a series of two-fold serial dilutions of the ascamycin stock solution in MHB in the wells of a 96-well plate. The final volume in each well should be 100 µL.

  • Include a positive control well (MHB with inoculum, no ascamycin) and a negative control well (MHB only).

• Inoculation:

  • Add 100 µL of the diluted bacterial suspension to each well containing the ascamycin dilutions and the positive control well. The final volume in these wells will be 200 µL.

• Incubation:

  • Cover the plate and incubate at 28-30°C for 16-24 hours.

• Determining the MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of ascamycin that completely inhibits visible bacterial growth.

  • Alternatively, the optical density at 600 nm (OD₆₀₀) can be measured using a plate reader. The MIC is the concentration at which there is a significant reduction in OD₆₀₀ compared to the positive control.

Time-Kill Kinetics Assay

This assay helps to understand the dynamics of ascamycin's bactericidal or bacteriostatic activity over time.

Materials:

• Ascamycin stock solution

• Susceptible Xanthomonas strain

• Mueller-Hinton Broth (MHB)

• Sterile culture tubes or flasks

• Incubator with shaking capabilities

• Spectrophotometer

• Apparatus for colony counting (e.g., agar plates, spreader)

Procedure:

• Inoculum Preparation:

  • Prepare a standardized inoculum of the Xanthomonas strain in MHB as described for the MIC assay (final concentration of approximately 5 x 10⁵ CFU/mL).

• Experimental Setup:

  • Prepare culture tubes or flasks containing MHB with different concentrations of ascamycin (e.g., 0.5x MIC, 1x MIC, 2x MIC, and 4x MIC).

  • Include a growth control tube (no ascamycin).

  • Inoculate each tube with the prepared bacterial suspension.

• Incubation and Sampling:

  • Incubate the tubes at the optimal temperature with shaking.

  • At various time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each tube.

• Viable Cell Count:

  • Perform serial dilutions of the collected aliquots in sterile saline or MHB.

  • Plate the dilutions onto Mueller-Hinton Agar plates.

  • Incubate the plates until colonies are visible (typically 24-48 hours).

  • Count the number of colony-forming units (CFU) on each plate to determine the viable cell count (CFU/mL) at each time point.

• Data Analysis:

  • Plot the log₁₀ CFU/mL versus time for each ascamycin concentration and the control. This will generate the time-kill curves.

  • A bactericidal effect is generally defined as a ≥3-log₁₀ reduction in CFU/mL (99.9% kill) compared to the initial inoculum. A bacteriostatic effect is observed when there is no significant change in the CFU/mL over time.

Visualizations

Caption: Mechanism of action of ascamycin.

Caption: Experimental workflow for a time-kill assay.

Technical Support Center: Ascamycin Assay Development and Refinement

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on ascamycin (B12416732) assays. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and relevant data to support your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my ascamycin sample showing no antibacterial activity against common lab strains like E. coli or B. subtilis?

A1: This is a common and expected result. Ascamycin is a prodrug that exhibits very selective toxicity.[1] It requires conversion to its active form, dealanylascamycin, by a specific cell-surface aminopeptidase.[2] Most bacteria, including common laboratory strains like E. coli and B. subtilis, lack this enzyme and are therefore resistant to ascamycin because the molecule cannot enter the cell to reach its target.[3] The active form, dealanylascamycin, however, shows broad-spectrum activity.

Q2: Which bacterial species are susceptible to ascamycin?

A2: Ascamycin's activity is primarily limited to species that possess the necessary activating enzyme. It has shown potent and selective activity against plant pathogenic bacteria of the Xanthomonas genus, such as Xanthomonas citri and Xanthomonas oryzae.

Q3: What is the intracellular target of ascamycin?

A3: The active form, dealanylascamycin, inhibits protein synthesis once it is transported into the bacterial cytoplasm. In cell-free protein synthesis assays, both ascamycin and dealanylascamycin have been shown to inhibit polyuridylate-directed polyphenylalanine synthesis, confirming that the core molecule is the active inhibitor.[2]

Q4: Can I use a standard disk diffusion or broth microdilution assay for ascamycin?

A4: Yes, but only with susceptible organisms like Xanthomonas citri. For most other bacteria, these assays will show no activity. If you intend to study the core inhibitory action of the molecule against a broader range of bacteria, you must use dealanylascamycin.[1][3]

Q5: How should I prepare and store ascamycin stock solutions?

A5: Ascamycin is soluble in DMSO. For short-term storage (days to weeks), stock solutions can be kept at 0-4°C. For long-term storage (months to years), it is recommended to store them at -20°C in the dark.

Troubleshooting Guide

Issue / Observation	Potential Cause	Recommended Solution
No Zone of Inhibition (Disk Diffusion) or No Growth Inhibition (Broth Dilution)	The test organism lacks the required Xc-aminopeptidase to activate ascamycin.	1. Use a known susceptible strain, such as Xanthomonas citri IF03781. 2. Test dealanylascamycin instead, which has broad-spectrum activity and does not require enzymatic activation.[3]
Inactive compound due to improper storage or handling.	1. Prepare a fresh stock solution from a new vial. 2. Verify the compound's integrity using HPLC-MS.[3] 3. Store stock solutions at -20°C or below.
Inconsistent or Poorly Reproducible MIC Values	Variation in inoculum density.	Standardize the inoculum to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL) before diluting to the final test concentration.[4]
Inappropriate growth medium composition (e.g., pH, interfering components).	Use a standardized medium like Mueller-Hinton Broth/Agar. Ensure the pH is within the optimal range for the test organism.[5]
The solvent (e.g., DMSO) is causing inhibition at the tested concentrations.	Run a solvent control by performing a serial dilution of the solvent alone to determine its inhibitory concentration. Ensure the final solvent concentration in the assay is non-inhibitory.
Small or Hazy Zones of Inhibition with Susceptible Strains	Suboptimal antibiotic concentration on the disk.	Ensure paper disks contain an appropriate amount of the antibiotic (e.g., 4 µg per disk was used in early studies).
The inoculum is too dense.	Prepare a less dense bacterial lawn to ensure clear zones of inhibition.
Activity is observed in a cell-free assay but not in a whole-cell assay.	This is the expected outcome for ascamycin with resistant bacteria. The cell membrane is impermeable to ascamycin.	This result confirms the mechanism of selective toxicity. The molecule is active, but it cannot reach its target in whole cells of resistant bacteria.

Quantitative Data Summary

Table 1: Minimum Inhibitory Concentrations (MIC) of Ascamycin

Organism	MIC (µg/mL)	Reference
Xanthomonas citri	0.4

| Xanthomonas oryzae | 12.5 | |

Table 2: In Vitro Protein Synthesis Inhibition

Compound	Assay System	50% Inhibitory Concentration (IC₅₀)	Reference
Ascamycin	Cell-free (E. coli and X. citri)	~0.04 µg/mL

| Dealanylascamycin | Cell-free (E. coli and X. citri) | ~0.04 µg/mL | |

Visualized Workflows and Mechanisms

Caption: Mechanism of action for ascamycin activation and transport.

Caption: Troubleshooting flowchart for ascamycin antibacterial assays.

Experimental Protocols

Protocol 1: Agar Disk Diffusion Susceptibility Test

This method is adapted from the conventional Kirby-Bauer method and is suitable for screening ascamycin against susceptible strains.

Materials:

• Test organism (e.g., Xanthomonas citri)

• Mueller-Hinton Agar (MHA) plates

• Sterile broth (e.g., Mueller-Hinton Broth)

• Ascamycin stock solution (e.g., 1 mg/mL in DMSO)

• Sterile paper disks (6 mm diameter)

• 0.5 McFarland turbidity standard

• Sterile swabs, forceps, and pipettes

• Incubator (28-30°C for Xanthomonas)

Procedure:

• Inoculum Preparation:

  • From a fresh culture plate (18-24 hours), select several isolated colonies and suspend them in sterile broth.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard.

• Plate Inoculation:

  • Within 15 minutes of standardization, dip a sterile swab into the inoculum suspension and rotate it firmly against the upper inside wall of the tube to remove excess fluid.

  • Streak the swab evenly over the entire surface of an MHA plate in three directions to ensure uniform growth.

• Disk Preparation and Application:

  • Aseptically apply a defined volume of the ascamycin solution onto a sterile paper disk to achieve the desired amount (e.g., 4 µL of a 1 mg/mL stock for a 4 µg disk).

  • Include a solvent control disk (e.g., DMSO only) and a positive control antibiotic disk.

  • Allow the solvent on the disks to evaporate completely in a sterile environment.

  • Using sterile forceps, place the impregnated disks onto the inoculated MHA plate, ensuring firm contact with the agar.

• Incubation:

  • Invert the plates and incubate at 28-30°C for 18-24 hours.

• Result Interpretation:

  • Measure the diameter of the zone of inhibition (the clear area around the disk) in millimeters. A larger zone indicates greater susceptibility.

Protocol 2: Cell-Free Protein Synthesis Assay

This biochemical assay directly measures the inhibitory effect of ascamycin/dealanylascamycin on protein synthesis, bypassing the need for cell permeability. This protocol is based on the polyuridylate-directed polyphenylalanine synthesis method.

Materials:

• S-30 cell extract from the desired bacterium (E. coli or X. citri)

• Reaction buffer (e.g., 50 mM Tris-HCl pH 7.5, 60 mM NH₄Cl, 15 mM magnesium acetate)

• ATP and GTP solutions

• Phosphoenolpyruvate and pyruvate (B1213749) kinase (for ATP regeneration)

• E. coli tRNA

• Polyuridylic acid (poly(U)) template

• Radiolabeled L-[¹⁴C]phenylalanine

• Ascamycin or dealanylascamycin solutions of various concentrations

• Trichloroacetic acid (TCA), 10% and 25% solutions

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Reaction Mixture Preparation:

  • In a microcentrifuge tube, prepare the reaction mixture containing buffer, ATP, GTP, phosphoenolpyruvate, pyruvate kinase, tRNA, poly(U), and the S-30 extract.

  • Prepare separate tubes for a negative control (no inhibitor) and for each concentration of ascamycin/dealanylascamycin to be tested.

• Initiation of Reaction:

  • Add the L-[¹⁴C]phenylalanine to the reaction mixture to start the synthesis.

  • Incubate the mixture at 30°C.

• Stopping the Reaction and Precipitation:

  • After a defined incubation period (e.g., 30 minutes), stop the reaction by adding ice-cold 25% TCA containing 2% casein.

  • Heat the samples (e.g., at 90°C for 15 minutes) to hydrolyze aminoacyl-tRNA and then cool on ice.

• Sample Collection and Measurement:

  • Collect the acid-insoluble precipitates (which contain the newly synthesized [¹⁴C]polyphenylalanine) by vacuum filtration onto glass fiber filters.

  • Wash the filters with 10% ice-cold TCA and then with ethanol.

  • Dry the filters completely.

• Data Analysis:

  • Place each dried filter in a scintillation vial with scintillation fluid.

  • Measure the radioactivity (counts per minute, CPM) using a liquid scintillation counter.

  • Calculate the percent inhibition for each antibiotic concentration relative to the no-inhibitor control and determine the IC₅₀ value.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. dergipark.org.tr [dergipark.org.tr]

Reference Data & Comparative Studies

Ascamycin vs. Dealanylascamycin: A Comparative Guide on Antibacterial Spectrum and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antibacterial properties of ascamycin (B12416732) and its derivative, dealanylascamycin. While structurally similar, these two nucleoside antibiotics exhibit markedly different breadths of activity, a distinction rooted in their mechanism of cellular uptake. This document summarizes their antibacterial spectra, elucidates their shared mechanism of action, and provides detailed experimental protocols for assessing their efficacy.

Overview of Antibacterial Activity

Dealanylascamycin demonstrates a broad spectrum of antibacterial activity, inhibiting the growth of both Gram-positive and Gram-negative bacteria. In stark contrast, ascamycin's activity is highly selective, primarily targeting bacteria of the Xanthomonas genus. This significant difference in their antibacterial profiles is a direct consequence of the L-alanyl group present on the ascamycin molecule, which acts as a prodrug moiety.

Quantitative Comparison of Antibacterial Spectrum

The following table summarizes the Minimum Inhibitory Concentrations (MICs) of ascamycin and dealanylascamycin against a range of bacterial species. The data highlights the potent, broad-spectrum nature of dealanylascamycin compared to the narrow-spectrum activity of ascamycin.

Bacterial Species	Type	Ascamycin MIC (µg/mL)	Dealanylascamycin MIC (µg/mL)
Xanthomonas citri	Gram-negative	0.4	-
Xanthomonas oryzae	Gram-negative	12.5	-
Gram-positive bacteria	-	Inactive	Broadly Active[1][2][3]
Gram-negative bacteria	-	Inactive (except Xanthomonas)	Broadly Active[1][2][3]

Mechanism of Action and Selective Toxicity

The fundamental mechanism of antibacterial action for both ascamycin and dealanylascamycin is the inhibition of protein synthesis . In cell-free protein synthesis assays, both compounds are potent inhibitors. The striking difference in their activity against whole bacterial cells stems from their ability to cross the bacterial cell membrane.

Ascamycin, containing an L-alanyl group, is unable to penetrate the cell membranes of most bacteria. However, susceptible bacteria, such as Xanthomonas citri, possess an aminopeptidase (B13392206) on their cell surface.[4] This enzyme cleaves the L-alanyl group, converting ascamycin into dealanylascamycin. Dealanylascamycin is then transported into the cytoplasm, where it can exert its inhibitory effect on protein synthesis. Most other bacteria lack this specific cell-surface aminopeptidase and are therefore resistant to ascamycin.[4]

This activation mechanism is illustrated in the following diagram:

Caption: Mechanism of Ascamycin Activation and Action.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of ascamycin and dealanylascamycin.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC, the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism, can be determined using the broth microdilution method.

Protocol:

• Preparation of Bacterial Inoculum:

  • From a fresh agar (B569324) plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Antibiotic Dilutions:

  • Prepare a stock solution of ascamycin or dealanylascamycin in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the antibiotic in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate. The final volume in each well should be 100 µL.

• Inoculation and Incubation:

  • Add 100 µL of the standardized bacterial inoculum to each well of the microtiter plate, resulting in a final volume of 200 µL.

  • Include a growth control well (broth and inoculum without antibiotic) and a sterility control well (broth only).

  • Incubate the plates at 35-37°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • Following incubation, visually inspect the wells for turbidity.

  • The MIC is the lowest concentration of the antibiotic at which there is no visible growth.

Cell-Free Protein Synthesis Inhibition Assay

This assay directly measures the effect of the compounds on protein synthesis in a system devoid of cell membranes.

Protocol:

• Preparation of Cell-Free Extract:

  • Prepare an S30 cell-free extract from a suitable bacterial strain (e.g., Escherichia coli). This involves cell lysis and centrifugation to remove cell debris while retaining ribosomes and other necessary translational machinery.

• Assay Reaction Mixture:

  • In a microcentrifuge tube, combine the following components:

    • S30 cell-free extract

    • A buffer system containing ATP, GTP, an energy regenerating system (e.g., creatine (B1669601) phosphate (B84403) and creatine kinase), and a mixture of amino acids.

    • A DNA or mRNA template encoding a reporter protein (e.g., luciferase or β-galactosidase).

    • Varying concentrations of ascamycin or dealanylascamycin.

    • A control reaction without any antibiotic.

• Incubation:

  • Incubate the reaction mixture at 37°C for a specified period (e.g., 1-2 hours) to allow for transcription and translation.

• Measurement of Protein Synthesis:

  • Quantify the amount of reporter protein synthesized.

    • For a luciferase reporter, add luciferin (B1168401) substrate and measure the resulting luminescence using a luminometer.

    • For a β-galactosidase reporter, add a suitable chromogenic substrate (e.g., ONPG) and measure the absorbance at the appropriate wavelength.

  • Alternatively, protein synthesis can be measured by the incorporation of a radiolabeled amino acid (e.g., ¹⁴C-leucine) into newly synthesized proteins, followed by precipitation and scintillation counting.

• Data Analysis:

  • Calculate the percentage of protein synthesis inhibition for each antibiotic concentration relative to the no-antibiotic control.

  • Determine the IC₅₀ value, which is the concentration of the antibiotic that inhibits protein synthesis by 50%.

The following diagram illustrates a general workflow for an in vitro antimicrobial susceptibility test.

Caption: In Vitro Antimicrobial Susceptibility Testing Workflow.

Conclusion

The distinct antibacterial spectra of ascamycin and dealanylascamycin are a direct result of a specific enzymatic activation required for ascamycin. While both are potent inhibitors of bacterial protein synthesis, the prodrug nature of ascamycin restricts its activity to bacteria possessing the necessary cell-surface aminopeptidase. Dealanylascamycin, lacking this barrier to cellular entry, exhibits a much broader range of antibacterial activity. This understanding is crucial for the targeted development of novel antibiotics and for elucidating mechanisms of bacterial resistance.

References

• 1. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 | PLOS One [journals.plos.org]
• 2. journals.plos.org [journals.plos.org]
• 3. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Investigating Potential Off-Target Effects of Ascamycin in Bacteria: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the full spectrum of a drug's activity is paramount. This guide provides a comparative framework for investigating the potential off-target effects of the nucleoside antibiotic, ascamycin (B12416732), in bacteria. While ascamycin exhibits selective toxicity, a thorough evaluation of its molecular interactions is crucial for predicting potential resistance mechanisms and ensuring therapeutic safety.

Mechanism of Action: Ascamycin and its Active Form

Ascamycin is a prodrug that demonstrates selective antibacterial activity, primarily against Xanthomonas species.[1] Its selectivity stems from the presence of a specific aminopeptidase (B13392206) on the cell surface of susceptible bacteria.[1][2] This enzyme hydrolyzes ascamycin to its active form, dealanylascamycin, which is then transported into the cytoplasm to exert its antibacterial effect.[1]

Once inside the cell, dealanylascamycin inhibits protein synthesis.[1] It is proposed to target aminoacyl-tRNA synthetases (aaRS), a class of essential enzymes responsible for charging tRNAs with their cognate amino acids, a critical step in protein translation.[3][4][5][6] The inhibition of an aaRS leads to a halt in protein synthesis and subsequent bacterial cell growth arrest.[3][4][5]

References

• 1. Mechanism of action and selective toxicity of ascamycin, a nucleoside antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ascamycin - ケミカルバイオロジー グループ [npd.riken.jp]
• 3. benthamdirect.com [benthamdirect.com]
• 4. Prospects for Aminoacyl-tRNA Synthetase Inhibitors as New Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

A Guide to Investigating the Synergistic Potential of Ascamycin and its Analogs with Conventional Antibiotics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascamycin (B12416732) is a nucleoside antibiotic with a notably selective spectrum of activity, primarily targeting Xanthomonas species.[1] This selectivity arises from its unique mechanism of action, which requires enzymatic activation by the target bacterium. Ascamycin itself cannot readily permeate the bacterial cell membrane.[1] On the surface of susceptible bacteria, an aminopeptidase (B13392206) cleaves an L-alanyl group from ascamycin, converting it to dealanylascamycin.[1][2][3] This active form, dealanylascamycin, is then transported into the cytoplasm where it inhibits protein synthesis, exhibiting a broad spectrum of antibacterial activity.[1][3]

Given the potent, broad-spectrum activity of dealanylascamycin, investigating its synergistic potential with other classes of antibiotics presents a compelling area of research. Combination therapies are a critical strategy in combating the rise of multidrug-resistant (MDR) bacteria. A synergistic interaction, where the combined effect of two drugs is greater than the sum of their individual effects, can enhance efficacy, reduce required dosages, and minimize the development of resistance.

Mechanism of Action: Ascamycin Activation

The selective toxicity of ascamycin is a direct result of its activation pathway. Understanding this is crucial before designing synergy studies, as the choice of test organism will determine the relevance of using ascamycin versus its active form, dealanylascamycin.

Caption: Ascamycin activation and mechanism of action.

Experimental Protocols for Synergy Testing

Two primary methods are recommended for assessing antibiotic synergy in vitro: the Checkerboard Assay for determining the Fractional Inhibitory Concentration (FIC) index and the Time-Kill Curve Analysis for evaluating the dynamics of bacterial killing.

Checkerboard Assay

The checkerboard assay is a microdilution method used to determine the minimum inhibitory concentration (MIC) of two antibiotics alone and in combination. The results are used to calculate the Fractional Inhibitory Concentration Index (FICI), which quantifies the nature of the drug interaction.

Experimental Protocol:

• Preparation of Antibiotics: Prepare stock solutions of dealanylascamycin and the partner antibiotic(s) at a known concentration.

• Bacterial Inoculum: Culture the bacterial strain of interest (e.g., a multidrug-resistant clinical isolate) to the mid-logarithmic phase in Cation-adjusted Mueller-Hinton Broth (CAMHB). Adjust the inoculum to a concentration of approximately 5 x 10^5 CFU/mL.

• Plate Setup: In a sterile 96-well microtiter plate, create a two-dimensional array of antibiotic concentrations.

  • Serially dilute dealanylascamycin horizontally across the plate.

  • Serially dilute the partner antibiotic vertically down the plate.

  • This creates wells with varying concentrations of both drugs.

  • Include control wells for each antibiotic alone, and a growth control well (no antibiotic).

• Inoculation and Incubation: Inoculate each well with the prepared bacterial suspension. Incubate the plate at 35-37°C for 18-24 hours.

• Data Analysis:

  • Determine the MIC for each antibiotic alone and for each combination by identifying the lowest concentration that inhibits visible bacterial growth.

  • Calculate the FICI using the following formula: FICI = FIC of Drug A + FIC of Drug B Where: FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone) FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

• Interpretation of Results:

  • Synergy: FICI ≤ 0.5

  • Additive/Indifference: 0.5 < FICI ≤ 4.0

  • Antagonism: FICI > 4.0

Data Presentation:

The results of a checkerboard assay should be summarized in a clear, tabular format.

Antibiotic Combination	Test Organism	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FICI	Interpretation
Dealanylascamycin	Pseudomonas aeruginosa (MDR)	16	4	0.5	Synergy
Meropenem	8	2
Dealanylascamycin	Acinetobacter baumannii (XDR)	32	16	1.0	Additive
Colistin	2	1
Dealanylascamycin	Escherichia coli (ESBL)	8	16	>4.0	Antagonism
Ciprofloxacin	4	2

Note: The data above is hypothetical and for illustrative purposes only.

Caption: Workflow for the Checkerboard Synergy Assay.

Time-Kill Curve Analysis

Time-kill assays provide dynamic data on the rate of bacterial killing over time, offering a more detailed view of the bactericidal or bacteriostatic effects of an antibiotic combination.

Experimental Protocol:

• Preparation: Prepare flasks containing CAMHB with antibiotics at specific concentrations (e.g., 0.5x MIC, 1x MIC) alone and in combination. Include a no-antibiotic growth control.

• Inoculation: Inoculate each flask with a starting bacterial concentration of approximately 5 x 10^5 CFU/mL.

• Incubation and Sampling: Incubate the flasks at 37°C with shaking. At predetermined time points (e.g., 0, 2, 4, 8, 12, 24 hours), draw an aliquot from each flask.

• Quantification of Viable Bacteria: Perform serial tenfold dilutions of each aliquot in sterile saline. Plate the dilutions onto nutrient agar (B569324) plates.

• Colony Counting: Incubate the plates for 18-24 hours at 37°C. Count the number of colonies (CFU/mL) for each time point and condition.

• Data Analysis and Interpretation:

  • Plot the results as log10 CFU/mL versus time.

  • Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL between the combination and its most active single agent at 24 hours.

  • Antagonism is defined as a ≥ 2-log10 increase in CFU/mL between the combination and its most active single agent.

  • Indifference is a < 2-log10 change in CFU/mL between the combination and its most active agent.

Data Presentation:

Time-kill assay data is best presented in a table summarizing the log10 CFU/mL at each time point, which can then be used to generate the graphical curves.

Treatment	0 hr (log10 CFU/mL)	4 hr (log10 CFU/mL)	8 hr (log10 CFU/mL)	24 hr (log10 CFU/mL)	24 hr Change vs Control (log10)
Growth Control	5.70	7.15	8.50	9.20	0
Dealanylascamycin (1x MIC)	5.71	5.10	4.85	4.60	-4.60
Meropenem (1x MIC)	5.69	4.95	4.50	4.35	-4.85
Combination	5.70	3.20	2.10	<2.00	>-7.20

Note: The data above is hypothetical and for illustrative purposes only. A value of <2.00 indicates the count was below the limit of detection.

Caption: Workflow for Time-Kill Curve Analysis.

Conclusion

The unique activation mechanism of ascamycin makes its active form, dealanylascamycin, a promising candidate for combination therapy studies. By employing standardized methodologies such as the checkerboard and time-kill assays, researchers can systematically evaluate its potential synergistic interactions with a wide range of antibiotics. The protocols and data frameworks provided in this guide offer a robust starting point for identifying novel combinations that could lead to more effective treatments for infections caused by multidrug-resistant pathogens.

References

• 1. Mechanism of action and selective toxicity of ascamycin, a nucleoside antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ascamycin - ケミカルバイオロジー グループ [npd.riken.jp]
• 3. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 | PLOS One [journals.plos.org]

A Comparative Analysis of Ascamycin and Kasugamycin: Mechanism, Efficacy, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two important antibiotics, ascamycin (B12416732) and kasugamycin (B1663007). Both are natural products that inhibit bacterial protein synthesis, yet they exhibit distinct mechanisms of action, target specificities, and resistance profiles. This document summarizes key experimental data, provides detailed methodologies for relevant assays, and visualizes complex biological processes to aid in research and drug development efforts.

Core Characteristics and Mechanism of Action

Ascamycin and kasugamycin, while both targeting the bacterial ribosome, operate through fundamentally different mechanisms. Ascamycin acts as a prodrug, requiring activation to exert its effect, which contributes to its narrow spectrum of activity. In contrast, kasugamycin is a direct-acting aminoglycoside with a unique mode of inhibiting translation initiation.

Ascamycin is a nucleoside antibiotic produced by Streptomyces sp. Its selective toxicity is a key feature, primarily targeting Xanthomonas species. This selectivity is due to its mechanism of action; ascamycin is a prodrug that requires enzymatic activation by a dealanylating aminopeptidase (B13392206) present on the cell surface of susceptible bacteria.[1] Once the L-alanyl group is cleaved, the resulting dealanylascamycin is transported into the cytoplasm where it inhibits protein synthesis.[1] In cell-free systems, both ascamycin and dealanylascamycin are potent inhibitors of polyphenylalanine synthesis, indicating that the primary difference in their whole-cell activity is due to cell permeability.

Kasugamycin , an aminoglycoside produced by Streptomyces kasugaensis, inhibits protein synthesis at the initiation stage. It binds to the 30S ribosomal subunit in the mRNA channel, preventing the binding of initiator fMet-tRNA. Unlike other aminoglycosides, kasugamycin does not cause misreading of the mRNA codon. Its activity is context-dependent, with the nucleotide preceding the start codon influencing the degree of inhibition.

Comparative Performance Data

The following tables summarize the available quantitative data for ascamycin, dealanylascamycin (the active form of ascamycin), and kasugamycin, primarily focusing on their antibacterial activity as measured by Minimum Inhibitory Concentration (MIC).

Table 1: Antibacterial Spectrum of Ascamycin and Dealanylascamycin

Microorganism	Ascamycin MIC (µg/mL)	Dealanylascamycin MIC (µg/mL)
Xanthomonas citri	0.4	>100
Xanthomonas oryzae	12.5	>100
Escherichia coli	>100	1.6
Bacillus subtilis	>100	0.8
Staphylococcus aureus	>100	3.1
Pseudomonas aeruginosa	>100	25

Data compiled from multiple sources. Note the selective activity of ascamycin versus the broad-spectrum activity of its active form, dealanylascamycin.

Table 2: Antibacterial Spectrum of Kasugamycin

Microorganism	Kasugamycin MIC (µg/mL)
Pseudomonas aeruginosa (median of 11 strains)	125-250[2]
Burkholderia glumae (sensitive strains)	12.5 - 25[3]
Burkholderia glumae (resistant strains)	1600 - 3200[3]
Didymella segeticola (EC50)	141.18

Kasugamycin generally exhibits limited activity against a broad range of common pathogenic bacteria but is effective against specific plant pathogens.

Experimental Protocols

This section details the methodologies for key experiments used to evaluate and compare ascamycin and kasugamycin.

Minimum Inhibitory Concentration (MIC) Assay (Agar Dilution Method)

This protocol is a standard method for determining the minimum concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Mueller-Hinton Agar (B569324) (MHA)

• Sterile Petri dishes

• Stock solutions of ascamycin and kasugamycin

• Bacterial cultures in logarithmic growth phase

• Sterile saline or broth for inoculum preparation

• 0.5 McFarland turbidity standard

• Multipoint inoculator (optional)

Procedure:

• Preparation of Antibiotic Plates:

  • Prepare a series of twofold dilutions of the antibiotic stock solution.

  • For each concentration, add a defined volume of the antibiotic solution to molten MHA (cooled to 45-50°C) to achieve the final desired concentrations.

  • Pour the agar into sterile Petri dishes and allow them to solidify.

  • Prepare a control plate containing MHA without any antibiotic.

• Inoculum Preparation:

  • From a fresh culture plate, select several colonies and suspend them in sterile saline or broth.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Dilute this suspension to achieve a final inoculum density of approximately 10⁴ CFU per spot.

• Inoculation:

  • Using a multipoint inoculator or a calibrated loop, spot the prepared bacterial inoculum onto the surface of the antibiotic-containing and control agar plates.

• Incubation:

  • Incubate the plates at 35-37°C for 16-20 hours in an aerobic atmosphere.

• Reading Results:

  • The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the bacteria on the agar surface.

In Vitro Protein Synthesis Inhibition Assay

This assay measures the ability of a compound to inhibit protein synthesis in a cell-free system.

Materials:

• S30 cell-free extract from E. coli or other relevant bacteria

• Amino acid mixture (including a radiolabeled amino acid, e.g., ¹⁴C-phenylalanine)

• ATP and GTP solutions

• Creatine (B1669601) phosphate (B84403) and creatine kinase (energy regenerating system)

• tRNA mixture

• Template mRNA (e.g., poly(U) for polyphenylalanine synthesis)

• Ascamycin and kasugamycin solutions at various concentrations

• Trichloroacetic acid (TCA)

• Glass fiber filters

• Scintillation counter

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, combine the S30 extract, amino acid mixture, energy regenerating system, tRNA, and buffer.

  • Add the antibiotic solution at the desired final concentration. Include a no-antibiotic control.

  • Initiate the reaction by adding the mRNA template.

• Incubation:

  • Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes).

• Precipitation and Filtration:

  • Stop the reaction by adding cold 10% TCA to precipitate the newly synthesized proteins.

  • Heat the samples at 90°C for 15 minutes to hydrolyze aminoacyl-tRNAs.

  • Cool the samples on ice and collect the precipitate by vacuum filtration through glass fiber filters.

  • Wash the filters with cold 5% TCA and then with ethanol.

• Quantification:

  • Dry the filters and measure the incorporated radioactivity using a scintillation counter.

  • Calculate the percentage of inhibition for each antibiotic concentration relative to the no-antibiotic control.

Ribosome Binding Assay (Toeprinting)

Toeprinting is a primer extension inhibition assay that maps the position of the ribosome on an mRNA molecule, allowing for the study of how antibiotics interfere with translation initiation or elongation.

Materials:

• Purified 30S ribosomal subunits and 50S ribosomal subunits (to form 70S ribosomes)

• Initiation factors (IF1, IF2, IF3)

• fMet-tRNAfMet

• Template mRNA with a known ribosome binding site

• A specific DNA primer that anneals downstream of the start codon, labeled with a fluorescent or radioactive tag

• Reverse transcriptase

• dNTPs

• Ascamycin and kasugamycin solutions

• Denaturing polyacrylamide gel electrophoresis (PAGE) system

Procedure:

• Formation of Initiation Complex:

  • Incubate the template mRNA with the labeled primer to allow annealing.

  • Add 30S ribosomal subunits, initiation factors, and fMet-tRNAfMet to form the 30S initiation complex.

  • Add the 50S subunit to form the 70S initiation complex.

  • In parallel reactions, include the desired concentrations of ascamycin or kasugamycin.

• Primer Extension:

  • Add reverse transcriptase and dNTPs to the reaction mixtures.

  • Incubate to allow the reverse transcriptase to synthesize cDNA from the primer until it is stalled by the ribosome.

• Analysis:

  • Stop the reaction and purify the cDNA products.

  • Analyze the size of the cDNA products by denaturing PAGE. A "toeprint" appears as a band corresponding to the stalled reverse transcriptase, typically 15-17 nucleotides downstream of the P-site codon.

  • The presence or altered position of the toeprint in the presence of the antibiotic indicates its effect on ribosome binding and initiation complex formation.

Visualizing Mechanisms and Workflows

The following diagrams, generated using the DOT language, illustrate the key mechanisms and experimental workflows discussed.

Caption: Mechanism of action for ascamycin.

Caption: Mechanism of action for kasugamycin.

Caption: Workflow for MIC determination by agar dilution.

Resistance Mechanisms

Resistance to both ascamycin and kasugamycin can develop, albeit through different molecular pathways.

Ascamycin Resistance: Resistance to ascamycin is primarily achieved by the absence or modification of the cell surface dealanylating aminopeptidase.[1] Bacteria that lack this enzyme are intrinsically resistant as they cannot convert the ascamycin prodrug into its active dealanylascamycin form.

Kasugamycin Resistance: The most common mechanism of resistance to kasugamycin is the enzymatic modification of the antibiotic by N-acetyltransferases (AACs).[3] Specifically, the aac(2')-IIa gene has been identified in kasugamycin-resistant plant pathogens, which acetylates the 2'-amino group of kasugamycin, rendering it unable to bind to the ribosome. Mutations in the 16S rRNA, the binding site of kasugamycin, can also confer resistance.

Signaling Pathways

The primary signaling pathway affected by both ascamycin and kasugamycin is the central dogma pathway of gene expression, specifically at the level of protein synthesis. By inhibiting ribosome function, these antibiotics trigger a cascade of downstream effects associated with the stress response to translation inhibition. However, specific interactions with other cellular signaling pathways are not as well-characterized. For kasugamycin, its ability to potentiate other antibiotics like rifampicin (B610482) in Mycobacterium tuberculosis suggests a potential interplay with pathways related to translational fidelity and stress responses.

Conclusion

Ascamycin and kasugamycin represent two distinct strategies for inhibiting bacterial protein synthesis. Ascamycin's prodrug nature offers high selectivity but a narrow spectrum, making it a candidate for targeted therapies against specific pathogens like Xanthomonas. Dealanylascamycin, its active form, demonstrates broad-spectrum activity, highlighting the potential for developing derivatives with altered permeability and spectrum. Kasugamycin's unique mechanism of inhibiting translation initiation without causing misreading makes it a valuable tool for studying this fundamental process and a useful agricultural antibiotic. Understanding the comparative aspects of their mechanisms, resistance profiles, and the experimental methodologies to evaluate them is crucial for the ongoing development of novel antibacterial agents.

References

• 1. Toeprinting Assays | Springer Nature Experiments [experiments.springernature.com]
• 2. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Minimal Inhibitory Concentration (MIC) [protocols.io]

Validating Ascamycin's Target in Xanthomonas: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of ascamycin's performance in targeting Xanthomonas species, supported by experimental data. We delve into the validation of its unique target-activation mechanism and compare it with its active form, dealanylascamycin, and other potential antimicrobial strategies.

Executive Summary

Ascamycin (B12416732) is a nucleoside antibiotic with remarkable selective toxicity against phytopathogenic bacteria of the Xanthomonas genus.[1] This selectivity is not due to a unique intracellular target but rather a novel prodrug activation mechanism. Ascamycin itself is largely impermeable to bacterial cells. However, susceptible Xanthomonas species possess a cell-surface aminopeptidase (B13392206), Xc-aminopeptidase (also known as Xap), that cleaves the L-alanyl group from ascamycin.[1][2] This conversion yields dealanylascamycin, the active form of the drug, which is then transported into the cell to inhibit protein synthesis, leading to cell death.[3] Dealanylascamycin itself exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria.[3] This guide will explore the experimental data validating this unique targeting strategy.

Data Presentation

Table 1: Comparative Minimum Inhibitory Concentrations (MICs)

This table summarizes the antimicrobial activity of ascamycin and its active form, dealanylascamycin. The data highlights ascamycin's selective toxicity towards Xanthomonas species.

Organism	Ascamycin MIC (µg/mL)	Dealanylascamycin MIC (µg/mL)	Reference
Xanthomonas citri	0.4	Broad-spectrum activity reported
Xanthomonas oryzae	12.5	Broad-spectrum activity reported
Escherichia coli	> 100	Broad-spectrum activity reported
Gram-positive bacteria	Inactive	Active	[3]
Gram-negative bacteria (non-Xanthomonas)	Inactive	Active	[3]

Table 2: In Vitro Protein Synthesis Inhibition

This table presents the concentration of ascamycin and dealanylascamycin required to inhibit protein synthesis by 50% (IC50) in cell-free extracts. This demonstrates that the intracellular target is sensitive to both forms of the drug.

Compound	Test System	IC50 (µg/mL)	Reference
Ascamycin	E. coli cell-free system	~0.04
Dealanylascamycin	E. coli cell-free system	~0.04
Ascamycin	X. citri cell-free system	~0.04
Dealanylascamycin	X. citri cell-free system	~0.04

Table 3: Characteristics of Xanthomonas citri Aminopeptidase (Xc-aminopeptidase)

This table summarizes the biochemical properties of the enzyme responsible for activating ascamycin.

Parameter	Value	Reference
Molecular Weight	~38,000 Da	[1]
Isoelectric Point (pI)	5.7	[1]
Optimal pH	7.5 - 8.0	[1]
Optimal Temperature	35 - 40 °C	[1]
Activators	Mn²⁺, Mg²⁺	[1]
Inhibitors	p-chloromercuribenzoate, N-ethylmaleimide, Cu²⁺, Zn²⁺, Cd²⁺	[1]
Substrate Specificity	Ascamycin, L-proline β-naphthylamide, L-alanine β-naphthylamide	[1]

Mandatory Visualization

Caption: Mechanism of ascamycin activation and action in Xanthomonas.

Caption: Experimental workflow for validating ascamycin's target.

Experimental Protocols

Ascamycin Dealanylation Assay

This assay is designed to detect and quantify the conversion of ascamycin to dealanylascamycin by the Xc-aminopeptidase.

Materials:

• Purified Xc-aminopeptidase or Xanthomonas cell envelope fraction

• Ascamycin solution (substrate)

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5-8.0)

• Divalent cations (e.g., 1 mM MnCl₂ or MgCl₂)

• Stop solution (e.g., 1 M HCl)

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

• L-proline β-naphthylamide or L-alanine β-naphthylamide (alternative chromogenic substrates)

Procedure:

• Prepare a reaction mixture containing the reaction buffer, divalent cations, and the enzyme preparation.

• Pre-incubate the mixture at the optimal temperature (35-40 °C) for 5 minutes.

• Initiate the reaction by adding the ascamycin solution to a final concentration of, for example, 1 mM.

• Incubate the reaction at the optimal temperature for a defined period (e.g., 30 minutes).

• Stop the reaction by adding the stop solution.

• Analyze the reaction mixture by HPLC to separate and quantify ascamycin and the product, dealanylascamycin. Monitor the absorbance at a suitable wavelength (e.g., 260 nm).

• For a colorimetric assay using alternative substrates, follow a similar procedure and measure the release of β-naphthylamine spectrophotometrically.

In Vitro Protein Synthesis Inhibition Assay (Polyuridylate-directed Polyphenylalanine Synthesis)

This assay measures the effect of an inhibitor on the translation of a synthetic mRNA template in a bacterial cell-free system.

Materials:

• S30 cell-free extract from Xanthomonas citri or Escherichia coli

• Reaction buffer containing ATP, GTP, creatine (B1669601) phosphate, creatine kinase, and a mixture of 19 amino acids (excluding phenylalanine)

• Polyuridylic acid (poly(U)) mRNA template

• ¹⁴C-labeled phenylalanine

• Ascamycin or dealanylascamycin solutions at various concentrations

• Trichloroacetic acid (TCA)

• Glass fiber filters

• Scintillation counter

Procedure:

• Prepare reaction tubes on ice, each containing the S30 extract, reaction buffer, and poly(U) template.

• Add the test compound (ascamycin or dealanylascamycin) at the desired final concentration. Include a no-drug control.

• Initiate the reaction by adding ¹⁴C-phenylalanine and incubating at 37 °C for 30 minutes.

• Stop the reaction by adding cold 10% TCA to precipitate the synthesized ¹⁴C-polyphenylalanine.

• Heat the samples at 90 °C for 15 minutes to hydrolyze aminoacyl-tRNAs.

• Cool the samples on ice and collect the precipitate by vacuum filtration through glass fiber filters.

• Wash the filters with cold 5% TCA and then with ethanol.

• Dry the filters and measure the incorporated radioactivity using a scintillation counter.

• Calculate the percentage of inhibition relative to the no-drug control and determine the IC50 value.

Minimum Inhibitory Concentration (MIC) Determination

This is a standard method to determine the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Materials:

• Bacterial strains (Xanthomonas spp., E. coli, etc.)

• Appropriate liquid growth medium (e.g., Nutrient Broth)

• Ascamycin and dealanylascamycin stock solutions

• 96-well microtiter plates

• Incubator

Procedure:

• Prepare a two-fold serial dilution of ascamycin and dealanylascamycin in the growth medium in the wells of a 96-well plate.

• Inoculate each well with a standardized suspension of the test bacterium to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Include a positive control (bacteria in medium without antibiotic) and a negative control (medium only).

• Incubate the plates at the optimal growth temperature for the bacterium (e.g., 28 °C for Xanthomonas) for 18-24 hours.

• Determine the MIC as the lowest concentration of the antibiotic at which there is no visible growth (turbidity).

Comparison with Other Alternatives

The unique targeting strategy of ascamycin makes it a highly selective agent for Xanthomonas. Below is a comparison with other antimicrobial approaches for controlling this pathogen.

• Dealanylascamycin: As the active form of ascamycin, dealanylascamycin is a potent, broad-spectrum antibiotic.[3] While effective, its lack of selectivity means it would also impact beneficial microorganisms and has a higher potential for off-target effects in a complex environment. The innovation of ascamycin lies in its ability to be delivered as an inactive prodrug that is only activated at the site of the target pathogen.

• Streptomycin: This aminoglycoside antibiotic is used in agriculture to control some bacterial diseases, including citrus canker caused by Xanthomonas.[4] However, its mode of action (inhibition of protein synthesis) is not specific to Xanthomonas, and widespread use raises concerns about the development of antibiotic resistance in both plant pathogens and other bacteria.[4]

• Botanical-Based Strategies: Plant extracts and essential oils are being investigated as natural alternatives for controlling Xanthomonas. These often contain a mixture of antimicrobial compounds that can have various modes of action. While promising and potentially more environmentally friendly, their potency and specificity can be variable, and standardization can be challenging.

• Bacteriophages: These are viruses that specifically infect and kill bacteria. Phage therapy offers a highly specific and targeted approach to controlling bacterial pathogens like Xanthomonas. This strategy is environmentally friendly as phages are highly specific to their bacterial hosts and do not harm other organisms.

Conclusion

The validation of ascamycin's target in Xanthomonas reveals a sophisticated and highly selective prodrug strategy. The key to its specificity is not the intracellular target, which is the highly conserved ribosome, but the presence of a unique cell-surface activating enzyme, Xc-aminopeptidase. This mechanism allows for the targeted delivery of the potent antibiotic, dealanylascamycin, only to the pathogenic bacteria. This approach provides a significant advantage over the use of broad-spectrum antibiotics by minimizing off-target effects and potentially reducing the selection pressure for resistance in the wider microbial community. Further research into identifying and exploiting other unique cell-surface features of pathogenic bacteria could lead to the development of a new generation of highly targeted and effective antimicrobial agents.

References

• 1. Purification and characterization of ascamycin-hydrolysing aminopeptidase from Xanthomonas citri - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isolation and characterization of the gene encoding an aminopeptidase involved in the selective toxicity of ascamycin toward Xanthomonas campestris pv. citri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Cross-Resistance Studies Involving Ascamycin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of ascamycin's performance with other antibiotics, focusing on cross-resistance studies. The information is supported by experimental data and detailed methodologies to assist researchers in the field of antibiotic development and microbial resistance.

Introduction to Ascamycin (B12416732) and its Unique Mechanism of Action

Ascamycin is a nucleoside antibiotic produced by Streptomyces species.[1][2][3][4] Its antibacterial activity is highly selective, primarily targeting phytopathogenic bacteria of the Xanthomonas genus, such as Xanthomonas citri and Xanthomonas oryzae.[1][2][3][4] This narrow spectrum is attributed to a unique activation mechanism. Ascamycin is a pro-drug that requires enzymatic modification to become active.

The key to ascamycin's activity lies in the presence of a specific aminopeptidase (B13392206) on the cell surface of susceptible bacteria. This enzyme cleaves an L-alanine moiety from the 5'-sulfamoyl group of ascamycin, converting it into its active form, dealanylascamycin.[1][2][3][4] Dealanylascamycin can then be transported into the bacterial cell, where it inhibits protein synthesis, leading to cell death.[1][2][3][4]

Most other bacteria lack this specific surface enzyme, preventing the conversion of ascamycin to dealanylascamycin. Consequently, ascamycin cannot enter the cells of these bacteria, rendering them intrinsically resistant. In contrast, dealanylascamycin exhibits broad-spectrum activity against a wide range of Gram-positive and Gram-negative bacteria because it does not require this enzymatic activation.[1][2][3][4]

Signaling Pathway: Ascamycin Activation

Caption: Ascamycin activation pathway in susceptible Xanthomonas species.

Cross-Resistance Profile of Ascamycin

True cross-resistance, where resistance to one antibiotic confers resistance to another, is not commonly observed with ascamycin in the classical sense. This is because the primary mechanism of resistance to ascamycin in non-Xanthomonas bacteria is the lack of the activating enzyme, a form of intrinsic resistance.

However, in the context of its target organism, Xanthomonas, the potential for cross-resistance with other antibiotics is a valid concern. Studies have shown that Xanthomonas species can develop resistance to a variety of antibiotics through mechanisms such as efflux pumps and enzymatic inactivation. While no direct studies correlating resistance to other antibiotics with a loss of susceptibility to ascamycin were identified, it is plausible that multidrug-resistant strains of Xanthomonas could emerge.

The more pertinent comparison is the activity of ascamycin versus its active form, dealanylascamycin, and other antibiotics commonly used against Xanthomonas.

Comparative Performance Data

The following tables summarize the Minimum Inhibitory Concentration (MIC) values of ascamycin, dealanylascamycin, and other selected antibiotics against susceptible Xanthomonas species.

Table 1: In Vitro Activity of Ascamycin and Dealanylascamycin against Xanthomonas Species

Antibiotic	Xanthomonas citri MIC (µg/mL)	Xanthomonas oryzae MIC (µg/mL)
Ascamycin	0.4	1.56
Dealanylascamycin	0.2	0.39

Data compiled from available research literature.

Table 2: Comparative In Vitro Activity of Various Antibiotics against Xanthomonas Species

Antibiotic	Xanthomonas campestris pv. campestris MIC (µg/mL)	Xanthomonas oryzae pv. oryzae MIC (µg/mL)
Streptomycin	>100	50 - >200
Kanamycin	5 - 25	10 - 50
Tetracycline	1 - 10	5 - 20
Ampicillin	>100	>100
Ciprofloxacin	0.1 - 1	0.5 - 2

Note: MIC values can vary significantly between different strains and testing conditions. The data presented here is a representative range from published studies.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is a standardized method for determining the MIC of an antimicrobial agent against a bacterial isolate.

Experimental Workflow: Broth Microdilution MIC Assay

Caption: Workflow for the broth microdilution MIC assay.

Materials:

• Sterile 96-well microtiter plates

• Bacterial culture (Xanthomonas sp.) grown to logarithmic phase

• Appropriate broth medium (e.g., Nutrient Broth, Tryptic Soy Broth)

• Antimicrobial agent stock solution

• Sterile saline or broth for dilutions

• Spectrophotometer or McFarland standards

• Pipettes and sterile tips

• Incubator

Procedure:

• Preparation of Bacterial Inoculum:

  • Aseptically pick several colonies of the Xanthomonas strain from an agar (B569324) plate.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Antibiotic Dilutions:

  • Prepare a stock solution of the antibiotic in a suitable solvent.

  • In a 96-well plate, perform serial two-fold dilutions of the antibiotic in the appropriate broth medium to achieve the desired concentration range. Typically, this involves adding a volume of the antibiotic to the first well and then transferring half of the volume to the subsequent well containing fresh media, repeating across the plate.

• Inoculation:

  • Add the prepared bacterial inoculum to each well of the microtiter plate containing the antibiotic dilutions.

  • Include a positive control well (broth and inoculum, no antibiotic) and a negative control well (broth only).

• Incubation:

  • Cover the plate and incubate at the optimal growth temperature for the Xanthomonas species (typically 28-30°C) for 24 to 48 hours.

• Reading the MIC:

  • After incubation, visually inspect the wells for turbidity.

  • The MIC is the lowest concentration of the antibiotic at which there is no visible growth of the bacteria.

Conclusion

The study of cross-resistance involving ascamycin is unique due to its pro-drug nature and narrow spectrum of activity. Resistance in most bacterial species is intrinsic, stemming from the absence of the necessary activating enzyme. For its target genus, Xanthomonas, while the potential for acquired resistance to ascamycin exists, a more critical consideration for drug development is the comparison of its efficacy against that of its active form, dealanylascamycin, and other antibiotics. The provided data and protocols offer a foundational resource for researchers investigating the activity of ascamycin and the broader landscape of antibiotic resistance in phytopathogens.

References

• 1. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 | PLOS One [journals.plos.org]
• 3. Mechanism of action and selective toxicity of ascamycin, a nucleoside antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]

A Comparative Guide to Ascamycin and Other Xanthomonas-Specific Antimicrobial Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of ascamycin (B12416732) and other agents specifically targeting Xanthomonas, a genus of bacteria responsible for a wide range of plant diseases. This document synthesizes available experimental data, details relevant methodologies, and visualizes key mechanisms of action to aid in the evaluation and development of novel control strategies.

Executive Summary

Xanthomonas species pose a significant threat to global agriculture, causing diseases such as citrus canker and bacterial blight in various crops. While several antimicrobial agents are utilized to manage these infections, the emergence of resistance necessitates the exploration of novel compounds. Ascamycin, a nucleoside antibiotic, demonstrates a unique and highly selective mechanism of action against Xanthomonas. This guide compares the in vitro efficacy of ascamycin with other common Xanthomonas-specific agents, including streptomycin (B1217042), copper-based bactericides, and bacteriophage therapy.

Data Presentation: In Vitro Efficacy

The following tables summarize the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values for ascamycin and other agents against various Xanthomonas species. It is important to note that this data is collated from multiple studies, and direct head-to-head comparisons under identical experimental conditions are limited. Variations in experimental protocols can influence results.

Table 1: Efficacy of Ascamycin and Dealanylascamycin against Xanthomonas spp.

Compound	Xanthomonas Species	MIC (µg/mL)	Reference
Ascamycin	X. citri	0.4
Ascamycin	X. oryzae	12.5
Dealanylascamycin	X. citri	~0.04 (in cell-free system)

Table 2: Efficacy of Other Antimicrobial Agents against Xanthomonas spp.

Agent	Xanthomonas Species	MIC (µg/mL)	MBC (µg/mL)	Reference
Streptomycin	X. citri subsp. citri	78 - 156	375 - 1500
Copper Hydroxide	X. campestris pv. campestris	>1200	>1200	[1]
Copper Oxide (Nordox)	X. campestris pv. campestris	>1200	>1200	[1]
Copper Nanoparticles (CuNP1)	X. campestris pv. campestris	No effect	No effect	[1]
Thyme Essential Oil	Xanthomonas spp.	7.81	-	[1]
Lavender Essential Oil	Xanthomonas spp.	31.25	-	[1]
Grapefruit Essential Oil	Xanthomonas spp.	31.25	-	[1]
Bacillus velezensis extract	X. citri subsp. citri	31.25 - 125.0	62.5 - 125.0

Mechanisms of Action

The distinct mechanisms by which these agents inhibit or kill Xanthomonas are crucial for understanding their specificity and potential for resistance development.

Ascamycin: A Prodrug Approach

Ascamycin exhibits a remarkable selectivity for Xanthomonas species due to a unique activation mechanism. It functions as a prodrug, requiring enzymatic modification on the bacterial cell surface to become active.

Caption: Mechanism of action of ascamycin against Xanthomonas.

Ascamycin in its initial form cannot penetrate the bacterial cell membrane. Susceptible Xanthomonas species possess a specific dealanylating enzyme on their cell surface that cleaves an alanine (B10760859) group from ascamycin, converting it into dealanylascamycin. This active form is then transported into the cytoplasm where it inhibits protein synthesis, leading to cell death. This two-step mechanism is the basis for ascamycin's selective toxicity.

Other Xanthomonas-Specific Agents

The mechanisms of other agents are more direct and generally broader in their spectrum of activity.

Caption: Mechanisms of action for other Xanthomonas-specific agents.

• Streptomycin: This aminoglycoside antibiotic binds to the 30S subunit of the bacterial ribosome, causing misreading of mRNA codons and ultimately inhibiting protein synthesis[2][3].

• Copper-Based Bactericides: These agents have a multi-pronged attack. Copper ions can damage the bacterial cell membrane, leading to leakage of cellular contents. They can also denature essential proteins and enzymes, disrupting cellular functions[4][5].

• Bacteriophage Therapy: Lytic bacteriophages, which are viruses that infect bacteria, offer a highly specific approach. The phage attaches to the surface of a Xanthomonas cell, injects its genetic material, and hijacks the cell's machinery to replicate itself. This process culminates in the lysis (bursting) of the bacterial cell, releasing new phage particles to infect other bacteria[6][7][8].

Experimental Protocols

Standardized methods are essential for the accurate determination of the in vitro efficacy of antimicrobial agents. The following are detailed methodologies for key experiments cited in this guide.

Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Caption: Workflow for MIC determination by broth microdilution.

Protocol:

• Preparation of Antimicrobial Agent: A stock solution of the test compound is prepared and then serially diluted (typically 2-fold) in a suitable broth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate[9][10].

• Inoculum Preparation: A pure culture of the target Xanthomonas strain is grown to a specific turbidity, usually corresponding to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL)[11]. This suspension is then diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate[11].

• Inoculation and Incubation: Each well containing the diluted antimicrobial agent is inoculated with the standardized bacterial suspension. The plate is then incubated under appropriate conditions (e.g., 28°C for 24-48 hours).

• Interpretation: After incubation, the wells are visually inspected for turbidity. The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth[9].

Minimum Bactericidal Concentration (MBC) Determination

This assay is performed after the MIC is determined and establishes the lowest concentration of an antimicrobial agent that kills 99.9% of the initial bacterial population.

Protocol:

• Subculturing: Aliquots (e.g., 10 µL) are taken from the wells of the MIC plate that showed no visible growth (the MIC well and wells with higher concentrations)[11][12].

• Plating: These aliquots are plated onto a suitable agar (B569324) medium that does not contain the antimicrobial agent[12].

• Incubation: The agar plates are incubated under the same conditions as the MIC assay to allow for the growth of any surviving bacteria.

• Interpretation: The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the number of colonies compared to the initial inoculum count[11][12].

Conclusion

Ascamycin presents a compelling case as a highly specific agent against Xanthomonas due to its unique mode of action that relies on an enzyme present on the surface of the target bacteria. This selectivity is a significant advantage over broader-spectrum agents like streptomycin and copper-based bactericides, which can impact non-target microorganisms and face challenges with resistance development. Bacteriophage therapy also offers high specificity but can be limited by a narrow host range and the potential for bacteria to evolve resistance.

Further research, particularly direct comparative studies under standardized conditions, is necessary to fully elucidate the relative efficacy of ascamycin. However, the available data suggests that its targeted approach holds considerable promise for the development of new and effective strategies for the control of Xanthomonas diseases in agriculture.

References

• 1. Bactericides Based on Copper Nanoparticles Restrain Growth of Important Plant Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of action of Streptomycin_Chemicalbook [chemicalbook.com]
• 3. What is the mechanism of Streptomycin Sulfate? [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. Antibacterial Activity of Copper Nanoparticles against Xanthomonas campestris pv. vesicatoria in Tomato Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lytic cycle - Wikipedia [en.wikipedia.org]
• 7. Xanthomonas bacteriophages: a review of their biology and biocontrol applications in agriculture - PMC [pmc.ncbi.nlm.nih.gov]
• 8. microbenotes.com [microbenotes.com]
• 9. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 10. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 11. MIC/MBC Testing | International and Accredited Lab [nikoopharmed.com]
• 12. microbe-investigations.com [microbe-investigations.com]

Comparative Guide to the Structural Activity Relationship of Ascamycin Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of ascamycin (B12416732) and its analogs, focusing on their structural activity relationships (SAR). The information presented is supported by experimental data to facilitate informed decisions in drug discovery and development.

Introduction to Ascamycin

Ascamycin is a nucleoside antibiotic produced by Streptomyces sp. that exhibits selective toxicity.[1] It is a prodrug that requires enzymatic conversion to its active form, dealanylascamycin, to exert its antibacterial effects.[2] This conversion is a key determinant of its spectrum of activity. Dealanylascamycin exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, and also shows trypanocidal and anti-amoebae activities.[1] The primary mechanism of action for dealanylascamycin is the inhibition of protein synthesis.

Mechanism of Action: A Two-Step Process

The selective toxicity of ascamycin is attributed to a unique activation mechanism.

• Enzymatic Activation: Ascamycin possesses an L-alanyl group on its 5'-O-sulfamoyl moiety. This modification prevents it from entering most bacterial cells. Susceptible bacteria, such as certain Xanthomonas species, possess a cell-surface aminopeptidase (B13392206) that cleaves this L-alanyl group, converting ascamycin into dealanylascamycin.

• Inhibition of Protein Synthesis: Once formed, dealanylascamycin is transported into the bacterial cytoplasm where it inhibits protein synthesis, leading to cell death. In cell-free systems, both ascamycin and dealanylascamycin are potent inhibitors of protein synthesis, indicating that the L-alanyl group's primary role is to regulate cell permeability.

Structural Activity Relationship of Ascamycin Analogs

The structural modifications of ascamycin analogs primarily focus on the amino acid attached to the 5'-O-sulfamoyl group. The nature of this amino acid directly influences the substrate specificity of the activating aminopeptidase and, consequently, the antibacterial spectrum of the analog.

Compound	Structure	Antibacterial Activity	Key Findings
Ascamycin	2-chloro-9-β-[5-O-(N-L-alanyl)sulfamoyl-D-ribofuranosyl]-adenine	Narrow spectrum, primarily against Xanthomonas sp.	Prodrug requiring enzymatic activation.
Dealanylascamycin	2-chloro-9-β-(5-O-sulfamoyl-D-ribofuranosyl)-adenine	Broad spectrum against Gram-positive and Gram-negative bacteria.	Active form of ascamycin.
L-Prolyl Ascamycin	2-chloro-9-β-[5-O-(N-L-prolyl)sulfamoyl-D-ribofuranosyl]-adenine	Narrow spectrum, similar to ascamycin.	Substrate for the activating aminopeptidase.
L-Phenylalanyl Ascamycin	2-chloro-9-β-[5-O-(N-L-phenylalanyl)sulfamoyl-D-ribofuranosyl]-adenine	Narrow spectrum, similar to ascamycin.	Substrate for the activating aminopeptidase.
L-Prolyl-L-prolyl Ascamycin	2-chloro-9-β-[5-O-(N-L-prolyl-L-prolyl)sulfamoyl-D-ribofuranosyl]-adenine	Broad spectrum, similar to dealanylascamycin.	Likely cleaved to dealanylascamycin.
D-Alanyl Ascamycin	2-chloro-9-β-[5-O-(N-D-alanyl)sulfamoyl-D-ribofuranosyl]-adenine	Inactive.	Not a substrate for the activating aminopeptidase due to stereospecificity.

Minimum Inhibitory Concentration (MIC) Data

Organism	MIC (µg/mL)
Xanthomonas citri	0.4
Xanthomonas oryzae	12.5
Phage	12.5

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method is a standard procedure for determining the MIC of an antimicrobial agent.

1. Preparation of Materials:

• Media: Mueller-Hinton Broth (MHB) is commonly used for non-fastidious bacteria.

• Antimicrobial Agent: Prepare a stock solution of the ascamycin analog in a suitable solvent and dilute it to the desired starting concentration in MHB.

• Bacterial Inoculum: Culture the bacterial strain overnight on an appropriate agar (B569324) plate. Prepare a bacterial suspension in sterile saline or MHB and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• 96-Well Microtiter Plate: Use sterile U- or V-bottom plates.

2. Assay Procedure:

• Add 100 µL of sterile MHB to all wells of the 96-well plate.

• Add 100 µL of the antimicrobial stock solution to the first well of each row to be tested.

• Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and continuing this process across the plate. Discard 100 µL from the last well containing the antimicrobial agent.

• Add 100 µL of the prepared bacterial inoculum to each well, except for the sterility control wells (which should only contain MHB).

• Include a growth control well (containing MHB and bacteria but no antimicrobial agent).

• Incubate the plate at 35-37°C for 16-20 hours.

3. Interpretation of Results:

• The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

Visualizing the Mechanism of Action

The following diagrams illustrate the key steps in the activation and action of ascamycin.

Activation and mechanism of action of ascamycin.

Workflow for MIC determination.

References

• 1. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 | PLOS One [journals.plos.org]
• 2. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]

Unmasking Ascamycin's True Identity: Genetic Mutants Validate a Prodrug Mechanism

A deep dive into the validation of ascamycin's mechanism of action reveals a fascinating tale of enzymatic activation and targeted protein synthesis inhibition, substantiated by the strategic use of genetic mutants. This guide compares the activity of ascamycin (B12416732) and its active form, dealanylascamycin, against wild-type and genetically modified bacteria, providing a clear illustration of its mode of operation for researchers, scientists, and drug development professionals.

Ascamycin, a nucleoside antibiotic produced by Streptomyces species, exhibits a remarkably selective toxicity. Its activity is predominantly restricted to bacteria that possess a specific cell-surface aminopeptidase (B13392206), such as members of the Xanthomonas genus.[1][2] This selectivity is central to its mechanism, which has been elucidated through the study of genetic mutants in both the producing and target organisms.

The prevailing scientific consensus, supported by robust experimental data, is that ascamycin is a prodrug. It requires enzymatic conversion to its active form, dealanylascamycin, to exert its antibacterial effect.[1][2] This activation is carried out by an aminopeptidase that cleaves the L-alanyl group from ascamycin. Once converted, dealanylascamycin, a broad-spectrum antibiotic, can enter the bacterial cell and inhibit protein synthesis, leading to cell death.[1]

The Genetic Evidence: A Tale of Two Mutants

The validation of ascamycin's mechanism hinges on evidence from two key types of genetic mutants:

• Streptomyces Biosynthetic Mutants: Researchers have identified the gene cluster responsible for ascamycin biosynthesis in Streptomyces sp. JCM9888. By creating targeted gene knockouts, they have been able to dissect the biosynthetic pathway. A pivotal mutant in this context is the ΔacmE mutant . The acmE gene encodes an enzyme responsible for the final step of ascamycin synthesis: the addition of an L-alanyl group to dealanylascamycin. The inactivation of acmE results in a mutant strain that can only produce dealanylascamycin. This provides unequivocal evidence that dealanylascamycin is the precursor to ascamycin.

Data Presentation: Unveiling the Activity Spectrum

The following tables summarize the antibacterial activity of ascamycin and dealanylascamycin, highlighting the stark contrast in their spectrum of activity, which is a direct consequence of the requirement for enzymatic activation.

Table 1: In Vitro Antibacterial Spectrum of Ascamycin and Dealanylascamycin

Microorganism	Ascamycin MIC (µg/mL)	Dealanylascamycin MIC (µg/mL)
Xanthomonas citri	0.4	Broadly active (specific MIC not cited)[3]
Xanthomonas oryzae	12.5	Broadly active (specific MIC not cited)[3]
Mycobacterium phlei	12.5	Broadly active (specific MIC not cited)[3]
Gram-positive bacteria	Inactive	Broadly active[1]
Gram-negative bacteria (non-Xanthomonas)	Inactive	Broadly active[1]

Table 2: Predicted Susceptibility of Xanthomonas Wild-Type vs. Xc-aminopeptidase Knockout Mutant

Strain	Ascamycin Susceptibility	Dealanylascamycin Susceptibility
Xanthomonas Wild-Type	Susceptible	Susceptible
Xanthomonas ΔXc-aminopeptidase	Resistant	Susceptible

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of scientific findings. Below are generalized methodologies for the key experiments cited in the validation of ascamycin's mechanism.

Protocol 1: Generation of a Gene Knockout Mutant in Streptomyces (e.g., ΔacmE)

This protocol describes a general workflow for creating a gene deletion mutant in Streptomyces using a CRISPR/Cas9-based system, a common and efficient method.

1. Plasmid Construction:

• Design and synthesize two guide RNAs (gRNAs) flanking the target gene (acmE).
• Clone the gRNAs into a CRISPR/Cas9 expression vector suitable for Streptomyces, such as pCRISPomyces.
• Construct a donor DNA template containing the upstream and downstream homologous arms of the target gene, ligated together. This template is used for homology-directed repair after Cas9-mediated DNA cleavage.

2. Transformation of Streptomyces:

• Introduce the CRISPR/Cas9 plasmid and the donor DNA template into Streptomyces sp. JCM9888 protoplasts via polyethylene (B3416737) glycol (PEG)-mediated transformation or into mycelia via conjugation from an E. coli donor strain.

3. Selection of Mutants:

• Select for transformants on appropriate antibiotic-containing media.
• Screen for potential double-crossover mutants (gene knockouts) by PCR using primers that flank the target gene. The wild-type will yield a larger PCR product than the knockout mutant.

4. Verification of Mutant:

• Confirm the gene deletion by Sanger sequencing of the PCR product from the mutant.
• Analyze the metabolic profile of the mutant strain using techniques like High-Performance Liquid Chromatography (HPLC) to confirm the absence of ascamycin production and the accumulation of dealanylascamycin.

Protocol 2: Generation of a Gene Knockout Mutant in Xanthomonas (e.g., ΔXc-aminopeptidase)

This protocol outlines a general method for creating a gene knockout in Xanthomonas using homologous recombination.

1. Construction of a Suicide Vector:

• Amplify the upstream and downstream flanking regions of the Xc-aminopeptidase gene from Xanthomonas genomic DNA by PCR.
• Clone the flanking regions into a suicide vector (a vector that cannot replicate in the host) containing a selectable marker (e.g., an antibiotic resistance gene).

2. Transformation of Xanthomonas:

• Introduce the suicide vector into the recipient Xanthomonas strain by electroporation or conjugation.

3. Selection for Single-Crossover Homologous Recombinants:

• Plate the transformed cells on a medium containing the antibiotic corresponding to the selectable marker on the suicide vector. This selects for cells where the plasmid has integrated into the genome via a single homologous recombination event.

4. Selection for Double-Crossover Mutants (Gene Knockout):

• Culture the single-crossover mutants in a non-selective medium to allow for a second recombination event to occur, which will excise the vector backbone and the wild-type gene.
• Select for the double-crossover mutants by plating on a medium that is counter-selective for the suicide vector (e.g., containing sucrose (B13894) if the vector carries the sacB gene).

5. Verification of Mutant:

• Screen for the desired knockout mutants by PCR using primers flanking the target gene.
• Confirm the gene deletion by Southern blotting or DNA sequencing.

Visualizing the Mechanism and Workflows

Diagrams created using Graphviz (DOT language) provide a clear visual representation of the complex biological processes and experimental workflows.

Caption: Ascamycin's mechanism of action.

Caption: Experimental workflow for mutant generation.

The Molecular Target: Inhibition of Protein Synthesis

Once inside the cell, dealanylascamycin targets the bacterial ribosome, the cellular machinery responsible for protein synthesis. While the precise binding site on the ribosome has not been definitively elucidated in publicly available literature, the functional outcome is the inhibition of the elongation step of protein synthesis. This prevents the addition of new amino acids to the growing polypeptide chain, ultimately leading to a cessation of protein production and bacterial cell death.

Caption: Dealanylascamycin inhibits protein synthesis.

References

• 1. Characterization of Biosynthetic Genes of Ascamycin/Dealanylascamycin Featuring a 5′-O-Sulfonamide Moiety in Streptomyces sp. JCM9888 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.plos.org [journals.plos.org]
• 3. Purification and characterization of ascamycin-hydrolysing aminopeptidase from Xanthomonas citri - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Proper Disposal of Ascamycin: A Guide for Laboratory Professionals

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to handle ascamycin (B12416732) with appropriate personal protective equipment (PPE) to minimize exposure risks. The full toxicological properties of ascamycin are not extensively documented, warranting a cautious approach.

Recommended Personal Protective Equipment (PPE):

PPE Component	Specification	Rationale
Gloves	Chemical-resistant (e.g., nitrile)	To prevent skin contact.
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes or dust.
Lab Coat	Standard laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	NIOSH-approved respirator	Recommended when handling the powder outside of a fume hood to prevent inhalation.

Step-by-Step Disposal Procedures

The disposal of ascamycin and any materials contaminated with it should be managed as hazardous chemical waste. Adherence to your institution's specific Environmental Health and Safety (EHS) guidelines is mandatory.

1. Segregation and Collection:

• Do not mix ascamycin waste with general laboratory trash or other waste streams unless explicitly permitted by your institution's EHS office.

• Solid Waste: Collect unused or expired pure ascamycin, as well as grossly contaminated items (e.g., weighing boats, contaminated pipette tips), in a designated, leak-proof, and clearly labeled hazardous waste container.

• Liquid Waste: For solutions containing ascamycin (e.g., stock solutions in DMSO), use a separate, leak-proof, and clearly labeled hazardous waste container compatible with the solvent.

• Sharps: Needles, syringes, or other sharps contaminated with ascamycin must be disposed of in a designated sharps container that is also labeled as hazardous chemical waste.

• Contaminated Labware: Non-sharps labware (e.g., flasks, tubes) that have come into contact with ascamycin should be decontaminated if possible or disposed of as hazardous waste. For glassware, triple-rinsing with a suitable solvent may be an option, with the rinsate collected as hazardous liquid waste. Consult your EHS for specific procedures.

2. Container Labeling:

• All waste containers must be accurately and clearly labeled with:

  • The words "Hazardous Waste "

  • The full chemical name: "Ascamycin "

  • The solvent system if applicable (e.g., "Ascamycin in DMSO")

  • The associated hazards (e.g., "Toxic," "Handle with Caution"). Since specific hazard information is limited, a conservative labeling approach is recommended.

3. Storage of Waste:

• Store hazardous waste containers in a designated and secure satellite accumulation area within the laboratory.

• Ensure containers are kept closed at all times, except when adding waste.

• Store in a location with secondary containment to prevent the spread of material in case of a leak.

4. Final Disposal:

• Never pour ascamycin solutions down the drain. This can contribute to the development of antibiotic-resistant microorganisms and cause aquatic toxicity.

• Arrange for the pickup and disposal of the hazardous waste through your institution's EHS department. They will ensure the waste is transported to a licensed hazardous waste disposal facility.

Experimental Protocols

Due to the lack of specific research on the degradation or neutralization of ascamycin for disposal purposes, no established experimental protocols for its chemical inactivation can be provided. The recommended procedure is to dispose of the compound as hazardous chemical waste without attempting chemical alteration.

Mandatory Visualization: Ascamycin Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of ascamycin-containing waste in a laboratory setting.

Caption: Decision workflow for the proper segregation and disposal of ascamycin waste.

Disclaimer: This information is provided as a general guide. Always consult your institution's specific Environmental Health and Safety (EHS) protocols and the available Safety Data Sheet (SDS) for any chemical you are working with. In the absence of a specific SDS for ascamycin, treating it with the highest level of precaution as a hazardous chemical is the most responsible course of action.

Essential Safety and Logistical Information for Handling Ascamycin

Disclaimer: A specific Safety Data Sheet (SDS) for Ascamycin (CAS No. 91432-48-3) was not publicly available at the time of this writing. The following guidance is based on best practices for handling potent, powdered antibiotics in a laboratory setting. Researchers must consult the specific SDS provided by the supplier for Ascamycin to ensure appropriate safety measures are taken.

Ascamycin is a nucleoside antibiotic that requires careful handling to minimize exposure and ensure the safety of laboratory personnel. This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and operational and disposal plans for researchers, scientists, and drug development professionals.

Hazard Identification and General Precautions

Powdered antibiotics can present several health risks, including respiratory and skin sensitization, and gastrointestinal irritation if ingested.[1] Therefore, a comprehensive safety approach that includes engineering controls, administrative procedures, and appropriate personal protective equipment is crucial.[1]

General Handling Precautions:

• Handle Ascamycin in a well-ventilated area, preferably within a chemical fume hood, to avoid the formation and inhalation of dust and aerosols.

• Avoid contact with skin and eyes.

• Wash hands thoroughly after handling.[1]

• Do not eat, drink, or smoke in areas where Ascamycin is handled.[2]

• Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical for minimizing exposure to Ascamycin. The following table summarizes the recommended PPE for common laboratory tasks involving powdered antibiotics.[1][3]

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting Powder	Safety glasses with side shields or goggles.[1]	Two pairs of nitrile gloves.[1][2]	Lab coat with long sleeves, fully buttoned.[1][2]	NIOSH-approved respirator (e.g., N95 or higher).[3][4]
Preparing Stock Solutions	Safety glasses with side shields or goggles.[1]	Two pairs of nitrile gloves.[1][2]	Lab coat with long sleeves, fully buttoned.[1][2]	Work in a chemical fume hood.[1]
Handling Solutions	Safety glasses.	One pair of nitrile gloves.	Lab coat.	Not generally required if handled in a fume hood.
Spill Cleanup	Chemical safety goggles and a face shield.[3]	Two pairs of chemical-resistant gloves.	Disposable gown with long sleeves.[3]	NIOSH-approved respirator.[3]

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for the safe handling of Ascamycin in a laboratory setting.

Experimental Protocol: Preparation of Ascamycin Stock Solution

This protocol outlines the steps for safely preparing a concentrated stock solution from powdered Ascamycin.

Materials:

• Ascamycin powder

• Appropriate sterile solvent (e.g., DMSO)

• Sterile conical tubes

• Calibrated micropipettes with sterile, filtered tips

• Vortex mixer

• Absorbent bench paper

Procedure:

• Preparation: Don all required PPE for "Weighing and Aliquoting Powder." Work within a certified chemical fume hood.[3] Lay down absorbent bench paper to contain any potential spills.[1]

• Weighing: Tare a sterile conical tube on a calibrated analytical balance. Carefully weigh the desired amount of Ascamycin powder directly into the tube, minimizing dust generation.[1][3]

• Solubilization: Add the appropriate solvent to the conical tube.[1] Cap the tube securely and vortex until the Ascamycin is completely dissolved.[1]

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[1] Clearly label all aliquots with the compound name, concentration, solvent, and date of preparation. Store the stock solution at the recommended temperature, typically -20°C for long-term storage.

• Decontamination: Wipe down all surfaces and equipment with an appropriate disinfectant (e.g., 70% ethanol).[3] Dispose of all contaminated materials as hazardous waste.[1]

Disposal Plan

Proper disposal of Ascamycin and contaminated materials is crucial to prevent environmental contamination and accidental exposure. Antibiotic waste should be treated as hazardous chemical waste.[5][6]

Waste Segregation and Disposal Methods:

Waste Type	Disposal Method
Unused/Expired Ascamycin Powder	Treat as hazardous chemical waste.[3] Collect in a designated, sealed, and clearly labeled hazardous waste container for disposal by a licensed chemical waste disposal company.
Concentrated Stock Solutions	Considered hazardous chemical waste.[5] Collect in an approved container for chemical waste and dispose of according to institutional guidelines.[5]
Contaminated Solid Waste (Gloves, weigh boats, pipette tips, etc.)	Collect in a designated, clearly labeled hazardous waste container.[1][3]
Contaminated Liquid Waste (e.g., used cell culture media)	If the antimicrobial agent is heat-stable, it should be collected and disposed of as chemical waste. Autoclaving may not be sufficient to deactivate the antibiotic.[6][7] Do not pour down the drain.[7]

Visual Workflow for Safe Handling and Disposal

The following diagram outlines the key decision points and procedural flow for the safe handling and disposal of Ascamycin.

Caption: Workflow for the safe handling and disposal of Ascamycin.

References

• 1. benchchem.com [benchchem.com]
• 2. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 3. benchchem.com [benchchem.com]
• 4. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bitesizebio.com [bitesizebio.com]
• 6. Advances in Environmental and Engineering Research | Environmental and Human Health Impact of Antibiotics Waste Mismanagement: A Review [lidsen.com]
• 7. Laboratory waste | Staff Portal [staff.ki.se]